Chroman-8-ol

• CAS: 1915-20-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Properties of Chroman-8-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chroman-8-ol, a member of the chromanol family, represents a compelling scaffold for scientific investigation due to the established biological activities of its chemical class. While specific experimental data for this particular molecule is limited, this guide provides a comprehensive overview of its predicted core properties, leveraging established knowledge of chromanols and computational predictions. This document will delve into the predicted physicochemical characteristics, a plausible synthetic route, and expected spectroscopic signatures of Chroman-8-ol. Furthermore, it will explore its potential biological activities, focusing on antioxidant and anti-inflammatory mechanisms, and provide a detailed experimental protocol for the assessment of its antioxidant capacity. The insights presented herein are designed to serve as a foundational resource for researchers embarking on the study of this promising, yet under-explored, molecule.

Introduction to the Chromanol Scaffold

The chromanol ring system, a bicyclic structure consisting of a dihydropyran ring fused to a benzene ring with a hydroxyl substituent, is a privileged scaffold in medicinal chemistry.[1] This core is the foundation for a diverse range of naturally occurring and synthetic compounds, most notably the tocopherols and tocotrienols, which constitute the vitamin E family.[2] Chromanols are recognized for their significant biological activities, including potent antioxidant, anti-inflammatory, and anti-carcinogenic properties.[1][3]

The therapeutic potential of chromanols stems primarily from the phenolic hydroxyl group on the chroman ring. This functional group can donate a hydrogen atom to neutralize free radicals, a key mechanism in its antioxidant action.[4][5] The resulting radical is stabilized by resonance within the aromatic system. Furthermore, chromanol derivatives have been shown to modulate various cellular signaling pathways, including the nuclear factor "kappa-light-chain-enhancer" of activated B-cells (NF-κB) pathway, which is central to the inflammatory response.[1][3]

This guide will focus on the specific, yet largely uncharacterized, chromanol derivative: Chroman-8-ol . By extrapolating from the well-documented properties of its chemical class and employing predictive methodologies, we aim to provide a robust starting point for its scientific exploration.

Predicted Physicochemical Properties of Chroman-8-ol

Due to the absence of experimental data, the physicochemical properties of Chroman-8-ol have been predicted using established computational models and by analogy to similar structures.[6][7][8][9][10] These predicted values provide a valuable starting point for experimental design, including solvent selection for synthesis and biological assays.

Property	Predicted Value	Method/Rationale
Molecular Formula	C₉H₁₀O₂	Based on chemical structure
Molecular Weight	150.17 g/mol	Calculated from molecular formula
Appearance	Off-white to light brown solid	By analogy to other simple chromanols
Melting Point	85-95 °C	Prediction based on structure and comparison with related phenols and chromans.[7]
Boiling Point	~280-300 °C at 760 mmHg	Prediction based on structure.[7]
Water Solubility	Low to moderate	Predicted to have limited solubility in water due to the aromatic ring, but the hydroxyl group will confer some polarity.[7]
LogP (Octanol-Water Partition Coefficient)	1.5 - 2.5	Indicates moderate lipophilicity, suggesting potential for membrane permeability.[7]
pKa	~9.5 - 10.5	The phenolic hydroxyl group is expected to be weakly acidic, similar to other phenols.

Synthesis of Chroman-8-ol: A Proposed Route

While a specific synthesis for Chroman-8-ol has not been reported, a plausible and efficient route can be designed based on established methods for the synthesis of chroman derivatives.[11][12][13][14][15] The proposed synthesis involves a key cyclization step to form the chroman ring.

Caption: Proposed synthetic workflow for Chroman-8-ol.

Experimental Protocol: A Step-by-Step Methodology

Step 1: Synthesis of 1-(Allyloxy)-2-bromobenzene

• To a solution of 2-bromophenol (1 equivalent) in a suitable aprotic solvent (e.g., acetone or DMF), add a base such as potassium carbonate (1.5 equivalents).

• To this suspension, add allyl bromide (1.2 equivalents) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature, filter off the inorganic salts, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 1-(allyloxy)-2-bromobenzene.

Causality: The Williamson ether synthesis is a reliable method for forming the ether linkage. The use of a polar aprotic solvent facilitates the SN2 reaction between the phenoxide and allyl bromide.

Step 2: Synthesis of 2-Allyl-6-bromophenol

• Heat the 1-(allyloxy)-2-bromobenzene neat (without solvent) to a high temperature (typically 180-220 °C) under an inert atmosphere (e.g., nitrogen or argon).

• The Claisen rearrangement is a concerted pericyclic reaction and is generally complete within a few hours. Monitor the reaction by TLC.

• Cool the reaction mixture and purify the resulting 2-allyl-6-bromophenol by column chromatography.

Causality: The thermal Claisen rearrangement is a classic method for the ortho-allylation of phenols. The reaction is driven by the formation of a more stable aromatic system.

Step 3: Synthesis of 3-(3-Bromo-2-hydroxyphenyl)propan-1-ol

• Dissolve 2-allyl-6-bromophenol (1 equivalent) in dry tetrahydrofuran (THF) under an inert atmosphere.

• Cool the solution to 0 °C and add borane-tetrahydrofuran complex (BH₃·THF, 1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for several hours.

• Cool the reaction back to 0 °C and slowly add a solution of sodium hydroxide (3 M) followed by the dropwise addition of hydrogen peroxide (30%).

• Stir the mixture at room temperature until the reaction is complete (as monitored by TLC).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Causality: Hydroboration-oxidation provides a regioselective and stereoselective method for the anti-Markovnikov hydration of the alkene, yielding the primary alcohol necessary for the subsequent cyclization.

Step 4: Synthesis of Chroman-8-ol

• Dissolve 3-(3-bromo-2-hydroxyphenyl)propan-1-ol (1 equivalent) and triphenylphosphine (PPh₃, 1.5 equivalents) in dry THF under an inert atmosphere.

• Cool the solution to 0 °C and add diisopropyl azodicarboxylate (DIAD, 1.5 equivalents) dropwise.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Monitor the reaction by TLC for the consumption of the starting material.

• Concentrate the reaction mixture and purify the crude product by column chromatography to yield Chroman-8-ol.

Causality: The Mitsunobu reaction is an efficient method for the intramolecular cyclization to form the chroman ring via an O-alkylation under mild conditions. This reaction inverts the stereochemistry at the alcohol carbon, though in this achiral synthesis, it is not a concern.

Predicted Spectroscopic Data for Chroman-8-ol

The following spectroscopic data are predicted based on the structure of Chroman-8-ol and by comparison with known spectra of related chromanols and 8-substituted chromans.[16][17][18] These predictions can serve as a guide for the characterization of the synthesized compound.

Spectroscopy	Predicted Key Features
¹H NMR (CDCl₃, 400 MHz)	δ 7.0-6.7 (m, 3H, Ar-H), 4.8-5.0 (br s, 1H, Ar-OH), 4.2-4.4 (t, 2H, -OCH₂-), 2.7-2.9 (t, 2H, Ar-CH₂-), 1.9-2.1 (m, 2H, -CH₂-CH₂-CH₂-)
¹³C NMR (CDCl₃, 100 MHz)	δ 150-155 (Ar-C-O), 145-150 (Ar-C-OH), 120-130 (Ar-CH), 115-120 (Ar-CH), 65-70 (-OCH₂-), 25-30 (Ar-CH₂-), 20-25 (-CH₂-CH₂-CH₂-)
IR (KBr, cm⁻¹)	3400-3200 (broad, O-H stretch), 3100-3000 (aromatic C-H stretch), 2950-2850 (aliphatic C-H stretch), 1600-1450 (aromatic C=C stretch), 1250-1200 (Ar-O stretch), 1150-1050 (C-O stretch)[19][20]
Mass Spectrometry (EI)	m/z 150 (M⁺), 121, 107, 91, 77. The fragmentation pattern is expected to show a prominent molecular ion peak. Key fragments would likely arise from the loss of ethylene from the dihydropyran ring and benzylic cleavage.[21][22][23][24][25]

Predicted Biological Activity and Mechanism of Action

Based on the extensive literature on chromanol derivatives, Chroman-8-ol is predicted to exhibit significant antioxidant and anti-inflammatory activities.[1][3][26]

Antioxidant Activity

The primary antioxidant mechanism of chromanols involves the donation of the hydrogen atom from the phenolic hydroxyl group to neutralize reactive oxygen species (ROS).[2][4][5][27][28] The resulting chromanoxyl radical is stabilized by resonance, delocalizing the unpaired electron over the aromatic ring and the oxygen atom of the pyran ring. This stability prevents the propagation of radical chain reactions, thus protecting cellular components from oxidative damage.

Anti-inflammatory Activity

Chromanols have been shown to exert anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response.[1][3][26][29][30] A primary target is the NF-κB signaling pathway. In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκB. Pro-inflammatory stimuli lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes, such as those for cytokines (e.g., TNF-α, IL-6) and enzymes (e.g., COX-2, iNOS). Chromanols are hypothesized to inhibit the activation of NF-κB, thereby downregulating the expression of these inflammatory mediators.

Caption: Predicted mechanism of anti-inflammatory action of Chroman-8-ol via inhibition of the NF-κB signaling pathway.

Experimental Protocol: DPPH Radical Scavenging Assay

To experimentally validate the predicted antioxidant activity of Chroman-8-ol, the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay is a common and reliable method.[31][32][33][34][35]

Principle

DPPH is a stable free radical that has a deep violet color in solution. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the non-radical form, DPPH-H, which is yellow. The decrease in absorbance at a characteristic wavelength (around 517 nm) is proportional to the radical scavenging activity of the antioxidant.

Materials and Reagents

• Chroman-8-ol

• 2,2-Diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (spectroscopic grade)

• Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) as a positive control

• 96-well microplate

• Microplate reader

Procedure

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep this solution in the dark to prevent degradation.

• Preparation of Sample and Standard Solutions:

  • Prepare a stock solution of Chroman-8-ol in methanol.

  • Prepare a series of dilutions of the Chroman-8-ol stock solution to obtain a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µM).

  • Prepare a similar series of dilutions for the positive control, Trolox.

• Assay Protocol:

  • In a 96-well microplate, add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the different concentrations of Chroman-8-ol, Trolox, or methanol (as a blank) to the wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity can be calculated using the following formula:

  % Scavenging Activity = [ (A_control - A_sample) / A_control ] x 100

  Where:

  • A_control is the absorbance of the DPPH solution with methanol.

  • A_sample is the absorbance of the DPPH solution with the sample or standard.

• IC₅₀ Determination: Plot the percentage of scavenging activity against the concentration of Chroman-8-ol and Trolox. The IC₅₀ value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals, can be determined from the graph. A lower IC₅₀ value indicates a higher antioxidant activity.

Conclusion

Chroman-8-ol, while not extensively studied, belongs to a class of compounds with well-established and potent biological activities. This guide has provided a comprehensive, albeit predictive, overview of its fundamental properties. The proposed synthetic route offers a clear path for its chemical synthesis, and the predicted spectroscopic data will be invaluable for its characterization. Furthermore, the anticipated antioxidant and anti-inflammatory properties, rooted in the known mechanisms of chromanols, position Chroman-8-ol as a promising candidate for further investigation in the fields of medicinal chemistry and drug development. The provided experimental protocol for assessing its antioxidant activity serves as a practical starting point for researchers. It is our hope that this in-depth technical guide will stimulate and facilitate future research into the basic properties and potential therapeutic applications of Chroman-8-ol.

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Chroman-8-ol chemical structure and synthesis

An In-Depth Technical Guide to the Chemical Structure and Synthesis of Chroman-8-ol

Abstract

The chroman scaffold, a core structural motif in a plethora of natural products and pharmacologically active compounds, continues to be an area of intense interest for researchers in synthetic and medicinal chemistry. Chroman-8-ol, characterized by a dihydropyran ring fused to a benzene ring with a hydroxyl group at the C-8 position, represents a fundamental yet significant member of this family. This technical guide provides a comprehensive overview of the chemical structure, spectroscopic properties, and salient synthetic strategies for Chroman-8-ol. We delve into the mechanistic underpinnings of key synthetic transformations, offering detailed experimental protocols and field-proven insights aimed at researchers, scientists, and drug development professionals. The narrative emphasizes the causality behind experimental choices, ensuring a robust and reproducible understanding of the synthesis of this important heterocyclic compound.

The Chroman-8-ol Moiety: Structure and Physicochemical Properties

Chroman-8-ol, also known as 8-hydroxychroman, possesses a bicyclic structure where a dihydropyran ring is fused to a benzene ring. The defining feature is the hydroxyl group (-OH) at position 8 of the aromatic ring, which imparts phenolic character to the molecule. This structure is a key building block in more complex molecules, including certain tocopherols (Vitamin E) and various natural products.

Caption: Figure 1: Chemical Structure of Chroman-8-ol.

Spectroscopic Characterization

The structural features of Chroman-8-ol give rise to a distinct spectroscopic signature. While experimental data for this specific molecule is not widely published, its expected characteristics can be reliably predicted.

• ¹H NMR Spectroscopy: The proton NMR spectrum would be characterized by signals from the aromatic protons, the phenolic hydroxyl proton, and the aliphatic protons of the dihydropyran ring. The aromatic protons would appear as a multiplet in the range of δ 6.5-7.5 ppm. The protons on the saturated dihydropyran ring (at C-2, C-3, and C-4) would resonate in the upfield region, typically between δ 1.5-4.5 ppm, with characteristic splitting patterns due to spin-spin coupling. The phenolic -OH proton would appear as a broad singlet, the chemical shift of which is dependent on solvent and concentration.

• ¹³C NMR Spectroscopy: The carbon NMR would show distinct signals for the aromatic carbons (δ 110-160 ppm) and the aliphatic carbons of the heterocyclic ring (δ 20-70 ppm). The carbon bearing the hydroxyl group (C-8) and the carbon attached to the ether oxygen (C-8a) would have characteristic downfield shifts in the aromatic region.

• Infrared (IR) Spectroscopy: The IR spectrum is a powerful tool for identifying the key functional groups. A broad absorption band in the region of 3200-3600 cm⁻¹ would confirm the presence of the phenolic O-H stretching vibration.[1] C-H stretching vibrations for the aromatic and aliphatic portions would be observed around 3000-3100 cm⁻¹ and 2850-2960 cm⁻¹, respectively. A strong C-O stretching band for the aryl ether linkage is expected around 1200-1260 cm⁻¹.

• Mass Spectrometry: Electron ionization mass spectrometry (EI-MS) would likely show a prominent molecular ion peak (M⁺). Fragmentation patterns could involve cleavage of the dihydropyran ring, providing structural confirmation.[2]

Synthetic Strategies for the Chroman Core

The synthesis of the chroman ring system is a well-established field, with several robust strategies available. For Chroman-8-ol specifically, the most logical and efficient approaches begin with precursors that already contain the C-8 hydroxyl group or a suitable precursor.

Primary Synthetic Route: Catalytic Hydrogenation of 8-Hydroxycoumarin

A highly effective and direct method for synthesizing Chroman-8-ol is the catalytic hydrogenation of 8-hydroxycoumarin.[3] Coumarins possess the core benzopyran structure, but with an α,β-unsaturated ester (lactone) in the heterocyclic ring. Catalytic hydrogenation can reduce both the carbon-carbon double bond and the carbonyl group of the lactone to furnish the saturated chroman ring with a primary alcohol at C-2, which is not the target. A more controlled reduction is required.

However, a more common pathway involves the complete reduction of the pyrone ring of a coumarin to the corresponding chroman. For instance, the hydrogenation of coumarin itself over a Ruthenium on carbon (Ru/C) catalyst can yield octahydrocoumarin, indicating full saturation of both rings.[4] To achieve the desired Chroman-8-ol, a selective hydrogenation of the double bond and reduction of the lactone carbonyl to a methylene group is required, which can be challenging.

A more plausible two-step variant from 8-hydroxycoumarin would be:

• Selective reduction of the C3-C4 double bond: This can be achieved using various catalysts like Pd/C under milder hydrogen pressure.

• Reduction of the lactone carbonyl: The resulting dihydrocoumarin can then have its lactone carbonyl reduced to an ether linkage. This is a more complex transformation.

Given these challenges, an alternative and more direct precursor is often sought.

Alternative Route: Annulation of Phenols with Alkenes

A convergent and flexible approach involves the acid-catalyzed annulation of a phenol with an alkene.[5] For Chroman-8-ol, the logical starting phenol would be benzene-1,2-diol (catechol). The reaction would proceed via an initial Friedel-Crafts alkylation of the electron-rich phenol ring by a protonated alkene or allylic alcohol, followed by an intramolecular cyclization (oxa-Michael addition) to close the dihydropyran ring.

Causality Behind Experimental Choices:

• Catalyst: A Brønsted acid like triflimide (Tf₂NH) or a Lewis acid is required to activate the alkene or alcohol for electrophilic attack on the phenol ring.[5][6]

• Substrates: Catechol provides the required aromatic core with a pre-installed hydroxyl group at what will become the C-8 position. The second hydroxyl group at C-7 would need to be removed in a subsequent step, or a protected 2-halophenol could be used. A more direct precursor would be 2-allylphenol, which can undergo acid-catalyzed cyclization.

The general workflow for this type of synthesis is illustrated below.

Caption: Figure 2: General Experimental Workflow for Synthesis.

Detailed Experimental Protocols

The following protocol details a plausible synthesis of a substituted chroman based on established literature methods, which can be adapted for Chroman-8-ol. This specific example outlines the reduction of a chroman-4-one, a common intermediate in chroman synthesis.[7][8]

Synthesis of Chroman-8-ol via Reduction of 8-Hydroxychroman-4-one

This two-step approach first involves the synthesis of the chroman-4-one intermediate, followed by its complete reduction.

Step 1: Synthesis of 8-Hydroxychroman-4-one This step is typically achieved via an intramolecular Friedel-Crafts acylation of a suitable precursor, such as 3-(2-hydroxyphenoxy)propanoic acid.

Step 2: Reduction of 8-Hydroxychroman-4-one to Chroman-8-ol The reduction of the ketone at C-4 and subsequent deoxygenation yields the final chroman structure.

Caption: Figure 3: Key steps in the synthesis of Chroman-8-ol.

Protocol: Reduction of the Ketone to an Alcohol [7]

• Dissolution: Dissolve 8-hydroxychroman-4-one (1 equivalent) in methanol (MeOH) in a round-bottom flask.

• Cooling: Cool the solution to 0 °C in an ice bath with continuous stirring.

• Addition of Reducing Agent: Slowly add sodium borohydride (NaBH₄) (1.5 equivalents) portion-wise to the stirred solution. The use of NaBH₄ is a cost-effective and standard method for ketone reduction.[9]

• Reaction: Monitor the reaction by Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Quenching: Slowly add water to quench the excess NaBH₄.

• Extraction: Extract the product with dichloromethane (CH₂Cl₂) or ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Concentrate the solution under reduced pressure and purify the crude product (Chroman-4,8-diol) by flash column chromatography on silica gel.

Protocol: Dehydroxylation of Chroman-4,8-diol [8]

• Setup: Dissolve the purified Chroman-4,8-diol (1 equivalent) in a suitable solvent like dichloromethane under an inert atmosphere (N₂ or Ar).

• Reagent Addition: Add triethylsilane (Et₃SiH) as a hydride source, followed by a Lewis acid such as boron trifluoride etherate (BF₃·Et₂O). This combination is effective for the ionic hydrogenation/deoxygenation of benzylic alcohols.

• Reaction: Stir the reaction at room temperature and monitor its progress by TLC.

• Workup and Purification: Upon completion, quench the reaction carefully with a saturated aqueous solution of NaHCO₃. Extract the product with dichloromethane, dry the organic layer, and concentrate. Purify the final product, Chroman-8-ol, by flash column chromatography.

Comparative Data of Synthetic Methodologies

The choice of synthetic route often depends on factors like starting material availability, desired yield, scalability, and stereochemical control. Below is a comparative table of representative chromanol synthesis methods.

Parameter	Method A: Biocatalytic Reduction	Method B: Asymmetric Chemical Reduction [10]	Method C: Non-Asymmetric Reduction
Precursor	Substituted Chroman-4-one	Substituted Chroman-4-one	Substituted Chroman-4-one
Key Reagent/Catalyst	Ketoreductase (KRED)	Chiral Rhodium or Ruthenium Catalyst	Sodium Borohydride (NaBH₄)
Typical Yield	>95%	85-95%	~90%
Stereoselectivity (ee)	>99%	>99%	Not Applicable (Racemic)
Reaction Time	12-24 hours	4-6 hours	1-2 hours
Reaction Temperature	Room Temperature	40 °C	0 °C to Room Temperature
Key Advantage	High enantioselectivity, mild conditions	High enantioselectivity, faster than biocatalysis	Cost-effective, simple procedure

Note: This table is adapted from syntheses of 4-chromanol derivatives and serves as a representative guide for potential adaptations for Chroman-8-ol synthesis.

Conclusion

Chroman-8-ol is a valuable heterocyclic compound whose synthesis can be approached through several strategic routes. While the catalytic hydrogenation of 8-hydroxycoumarin presents a direct theoretical path, practical execution may require significant optimization. A more robust and adaptable strategy involves the multi-step synthesis from a chroman-4-one precursor, utilizing well-understood reduction and deoxygenation reactions. The choice of methodology will ultimately be guided by the specific requirements of the research, including scale, cost, and the need for stereochemical purity. This guide provides the foundational knowledge and practical protocols necessary for the successful synthesis and characterization of Chroman-8-ol, empowering further research into the applications of this important molecular scaffold.

References

• Patsnap Eureka. (n.d.). Novel method for preparing chromanol derivative. Retrieved from: [Link]

• Lätti, S., et al. (2012). Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Pałasz, A., & Cmoch, P. (2016). Recent advances in 4-hydroxycoumarin chemistry. Part 1: Synthesis and reactions. RSC Advances.

• Organic Chemistry Portal. (n.d.). Synthesis of chromans and flavanes. Retrieved from: [Link]

• Krajniak, J., & Thomson, R. J. (2019). Synthesis of Chromanes by Triflimide-Catalyzed Annulations of Benzylic Alcohols and Alkenes. The Journal of Organic Chemistry. Available at: [Link]

• Serafin, K., et al. (2016). Hydrogenation of coumarin to octahydrocoumarin over a Ru/C catalyst. ResearchGate. Available at: [Link]

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A Senior Application Scientist's Guide to the Discovery and Isolation of Chroman-8-ol

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: From Natural Abundance to Synthetic Accessibility

The chroman ring system, a bicyclic heterocycle, is a privileged scaffold in medicinal chemistry and natural products. Its hydroxylated derivatives, chromanols, are of particular interest due to their antioxidant properties and presence in biologically active molecules. This guide focuses on a specific, yet foundational, member of this class: Chroman-8-ol. We will navigate the dual pathways to obtaining this molecule: its isolation from natural sources, where it exists as the more complex Plastochromanol-8 (PC-8), and its de novo chemical synthesis, which offers access to the core structure for further derivatization. This document is structured to provide not just protocols, but the underlying scientific rationale, empowering researchers to adapt and troubleshoot these methodologies.

PART 1: Isolation of Plastochromanol-8 (PC-8) from Natural Sources

The most direct route to a Chroman-8-ol derivative is through the isolation of Plastochromanol-8 (PC-8) from plant-based oils. PC-8 is a naturally occurring antioxidant belonging to the tocochromanol (Vitamin E) family, characterized by a Chroman-8-ol head group and a long, unsaturated side chain of eight isoprene units.[1] Flaxseed oil is a particularly rich source, making it the starting material of choice.[1][2]

Causality of the Isolation Strategy

The isolation process is a multi-step strategy rooted in fundamental chemical principles. First, the flaxseed oil, which is composed primarily of triglycerides (esters of fatty acids and glycerol), must be hydrolyzed to liberate the PC-8. This is achieved through saponification , a base-catalyzed hydrolysis that cleaves the ester bonds. The resulting mixture contains water-soluble salts of fatty acids (soaps) and a lipid-soluble "unsaponifiable" fraction, which is enriched with PC-8. Subsequent purification steps then leverage polarity differences to isolate PC-8 from other lipid-soluble components.

Experimental Protocol: Isolation of PC-8 from Flaxseed Oil

This protocol outlines a robust method for obtaining high-purity PC-8.[1]

Step 1: Saponification

• In a round-bottom flask, combine 320 g of cold-pressed flaxseed oil with an ethanolic solution of potassium hydroxide (KOH).

• Reflux the mixture under an inert atmosphere (e.g., nitrogen or argon) for 1-2 hours. Rationale: Heating accelerates the saponification reaction, while the inert atmosphere prevents the oxidation of the desired antioxidant product.

• After cooling, add deionized water to the mixture to dissolve the potassium salts of the fatty acids.

Step 2: Liquid-Liquid Extraction

• Transfer the saponified mixture to a large separatory funnel.

• Extract the aqueous-ethanolic phase three times with a non-polar solvent, such as n-hexane. Rationale: The highly lipophilic PC-8 will preferentially partition into the non-polar hexane phase, leaving the polar soap molecules in the aqueous phase.

• Combine the organic extracts and wash with deionized water to remove any residual soap.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude unsaponifiable matter.

Step 3: Chromatographic Purification The crude extract requires further purification, often involving multiple chromatographic steps. A modern approach utilizes countercurrent chromatography for its high resolution.[1]

• Initial Enrichment (Optional but Recommended): Perform gel permeation chromatography on the crude extract to separate compounds based on size, which enriches the bulky PC-8.[1]

• Countercurrent Chromatography:

  • Dissolve the enriched extract in a suitable biphasic solvent system (e.g., n-hexane/benzotrifluoride/acetonitrile).[1]

  • Inject the sample into a countercurrent chromatography system.

  • Collect fractions and monitor by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Final Polishing: For obtaining analytical standard purity (>99.5%), a final purification by centrifugal partition chromatography may be employed using a solvent system like hexamethyldisiloxane/acetonitrile.[1]

Workflow for PC-8 Isolation

Caption: Experimental workflow for the isolation of Plastochromanol-8 (PC-8).

Data Summary: Typical Isolation Results

Parameter	Value	Source
Starting Material	~320 g Flaxseed Oil	[1]
Final Yield	~26 mg Plastochromanol-8	[1]
Final Purity	>99.5%	[1]
Purity Analysis Method	HPLC, GC, NMR	[1]

PART 2: Chemical Synthesis of the Chroman-8-ol Core

While isolation from natural sources yields the complex PC-8, chemical synthesis provides access to the fundamental Chroman-8-ol core, allowing for the creation of novel derivatives and analogs for structure-activity relationship (SAR) studies. The Mitsunobu reaction is a powerful and reliable tool for forming the ether linkage of the chroman ring via an intramolecular cyclization.[3][4][5]

Causality of the Synthetic Strategy

The chosen synthetic strategy involves the intramolecular cyclization of a carefully designed precursor. The key transformation is the Mitsunobu reaction, which couples an alcohol with an acidic pronucleophile (in this case, a phenol) under mild, redox-neutral conditions.[6][7] This reaction is known for its reliability and, crucially for chiral precursors, proceeds with a clean inversion of stereochemistry at the alcohol center, offering excellent stereocontrol.[5]

Experimental Protocol: Synthesis via Intramolecular Mitsunobu Cyclization

This protocol describes a plausible synthesis of a simple Chroman-8-ol derivative.

Step 1: Synthesis of the Diol Precursor

• Start with a commercially available, appropriately protected hydroquinone derivative (e.g., 2,3-dimethyl-1,4-dimethoxybenzene).

• Perform a Friedel-Crafts acylation followed by reduction to introduce a hydroxyethyl side chain at the desired position. Rationale: This two-step sequence reliably installs the necessary side chain containing the primary alcohol that will participate in the cyclization.

• Selectively deprotect one of the methoxy groups to reveal the free phenol (the nucleophile for the Mitsunobu reaction). This yields the key diol precursor.

Step 2: Intramolecular Mitsunobu Cyclization

• Dissolve the diol precursor and triphenylphosphine (PPh₃) in an anhydrous aprotic solvent such as tetrahydrofuran (THF) in a flame-dried, three-neck flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) in THF dropwise over 30 minutes. Rationale: The slow addition of the azodicarboxylate at low temperature controls the exothermic reaction and minimizes side products. The PPh₃ and DEAD combine to form a phosphonium intermediate that activates the primary alcohol, making it an excellent leaving group for the intramolecular Sₙ2 attack by the phenoxide.[5]

• Allow the reaction to warm to room temperature and stir for several hours, monitoring progress by TLC.[7]

• Upon completion, quench the reaction and perform a standard aqueous workup.

Step 3: Purification

• Purify the crude product using silica gel column chromatography. (See Part 3 for a detailed protocol). Rationale: Column chromatography is essential to remove the triphenylphosphine oxide and hydrazine byproducts of the Mitsunobu reaction.[7]

• The final step would involve the deprotection of the remaining methoxy group to yield the target Chroman-8-ol.

Diagram of Synthetic Pathway

Caption: A representative synthetic pathway to Chroman-8-ol.

PART 3: Purification and Characterization

Whether isolated or synthesized, the final product must be rigorously purified and its structure unequivocally confirmed.

Protocol: Purification by Silica Gel Column Chromatography

This is a standard and effective technique for purifying organic compounds based on their polarity.[8]

• Slurry Preparation: Prepare a slurry of silica gel in a low-polarity mobile phase (e.g., 5% ethyl acetate in hexane).

• Column Packing: Pour the slurry into a glass column and allow it to pack under gravity or gentle pressure, ensuring a uniform bed. Add a thin layer of sand to the top to prevent disruption.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase (or a slightly more polar solvent like dichloromethane). Alternatively, for less soluble compounds, perform "dry loading" by adsorbing the crude mixture onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Begin elution with the low-polarity mobile phase. Collect fractions of a consistent volume. Gradually increase the mobile phase polarity (e.g., increasing the percentage of ethyl acetate) to elute the compounds.

• Monitoring: Spot every few fractions on a TLC plate and visualize using a UV lamp or an appropriate stain (e.g., iodine chamber) to identify the fractions containing the pure product.[9]

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Chroman-8-ol.

Analytical Characterization Techniques

A combination of spectroscopic methods is required for unambiguous structure elucidation and purity confirmation.[10][11][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most powerful tool for determining molecular structure.[11][13]

  • ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

  • ¹³C NMR: Shows the number of different types of carbon atoms in the molecule.

  • 2D NMR techniques (e.g., COSY, HSQC) can be used to establish the complete connectivity of the carbon-hydrogen framework.[10]

• Mass Spectrometry (MS): This technique determines the molecular weight of the compound and can provide structural information through fragmentation patterns.[11][14] High-Resolution Mass Spectrometry (HRMS) provides an exact mass, which can be used to determine the molecular formula.[10]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule.[11] Key absorptions for Chroman-8-ol would include a broad O-H stretch (hydroxyl group), C-O stretches (ether and alcohol), and C-H stretches for aromatic and aliphatic parts of the molecule.

• High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for assessing the purity of the final compound. A single, sharp peak on multiple HPLC methods (e.g., reverse-phase and normal-phase) is a strong indicator of high purity.

Data Summary: Expected Spectroscopic Data for a Simple Chroman-8-ol

Technique	Expected Data	Interpretation
HRMS (ESI+)	m/z calculated for [M+H]⁺	Confirms molecular formula.
¹H NMR	δ ~6.5-7.0 ppm (aromatic H's)	Signals for the aromatic ring protons.
δ ~4.8 ppm (br s, 1H, OH)	Broad singlet for the phenolic hydroxyl proton.
δ ~4.2 ppm (t, 2H, -OCH₂-)	Triplet for the protons on the carbon adjacent to the ring oxygen.
δ ~2.8 ppm (t, 2H, Ar-CH₂-)	Triplet for the benzylic protons.
δ ~1.8 ppm (m, 2H, -CH₂-)	Multiplet for the remaining aliphatic protons.
¹³C NMR	δ ~145-155 ppm	Carbons attached to oxygen in the aromatic ring.
δ ~110-130 ppm	Other aromatic carbons.
δ ~65 ppm (-OCH₂-)	Aliphatic carbon adjacent to the ring oxygen.
δ ~20-30 ppm (aliphatic C's)	Remaining aliphatic carbons.
IR (cm⁻¹)	~3350 (broad)	O-H stretch (hydroxyl group).
~2850-3000	C-H stretches (aliphatic and aromatic).
~1260	C-O stretch (aryl ether).

Conclusion

The acquisition of Chroman-8-ol, either as the naturally derived Plastochromanol-8 or the synthetically prepared core structure, is a well-defined process guided by established chemical principles. Isolation from flaxseed oil provides a direct, albeit complex, route to a specific natural product, while chemical synthesis offers unparalleled flexibility for analog design and SAR studies. Mastery of the saponification, extraction, and chromatographic techniques detailed herein is crucial for isolation, just as a firm grasp of reactions like the Mitsunobu cyclization is key to synthesis. In both pathways, rigorous purification and comprehensive spectroscopic characterization are non-negotiable for ensuring the integrity and identity of the final compound, forming the bedrock of reliable downstream research and development.

References

• Vetter, W., et al. (2023). Isolation of plastochromanol-8 from flaxseed oil by countercurrent separation methods. Food Chemistry, 409, 135345. Available at: [Link]

• But, T. Y. S., & Toy, P. H. (2007). The Mitsunobu Reaction: Origin, Mechanism, and Applications. Chemistry – An Asian Journal, 2(11), 1340-1355. Available at: [Link]

• Hossain, A. (2023). Modern Analytical Technique for Characterization Organic Compounds. International Journal of Pharmaceutical Sciences, 3(7), 286-298. Available at: [Link]

• Research and Reviews. (2024). Characterization and Identification in Organic Chemistry through Analytical Techniques. Research and Reviews: Journal of Chemistry. Available at: [Link]

• Siger, A., et al. (2023). Isolation of plastochromanol-8 from flaxseed oil by countercurrent separation methods. Request PDF on ResearchGate. Available at: [Link]

• Swamy, M. K., et al. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 27(15), 4945. Available at: [Link]

• Roberts, J. D., & Caserio, M. C. (2021). Separation, Purification, and Identification of Organic Compounds. Chemistry LibreTexts. Available at: [Link]

• Williamson, K. L., & Minard, R. (n.d.). EXPERIMENT 1 - Determination of the purity and identity of organic compounds by melting point and/or analytical thin layer... Handout. Available at: [Link]

• Smith, L. I., et al. (1944). Vitamin E. XLIII. Synthesis of 2,2,7,8-Tetramethyl-6-hydroxychroman and its Behavior upon Oxidation. Journal of the American Chemical Society, 66(9), 1520–1525. Available at: [Link]

• Jamali, B. U. (2018). How to determine the purity of newly synthesized organic compound? ResearchGate. Available at: [Link]

• Eckers, C., & Wolff, J. C. (2004). Soft ionization mass spectrometry of chromanols produces radical cation molecular ions. European Journal of Mass Spectrometry, 10(2), 225-31. Available at: [Link]

• Organic Chemistry Portal. (2019). Mitsunobu Reaction. Available at: [Link]

• Smith, L. I., et al. (1944). Vitamin E. XLIII.1 Synthesis of 2,2,7,8-Tetramethyl-6-hydroxychroman and its Behavior upon Oxidation. Journal of the American Chemical Society. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. Available at: [Link]

• Wikipedia. (n.d.). Mitsunobu reaction. Available at: [Link]

• Al-Ostoot, F. H., et al. (2021). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 26(21), 6668. Available at: [Link]

• Catalent. (n.d.). NMR And Mass Spectrometry In Pharmaceutical Development. White Paper. Available at: [Link]

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Authored by: Gemini, Senior Application Scientist

An In-Depth Technical Guide to Chroman-8-ol: Natural Sources, Analogues, and Therapeutic Potential

Abstract

The chroman scaffold, a core component of numerous biologically active molecules, represents a "privileged structure" in medicinal chemistry and natural product research.[1] This guide focuses specifically on Chroman-8-ol and its naturally occurring analogues, a class of compounds that includes the well-known antioxidant Plastochromanol-8.[2] We will provide a comprehensive overview of their natural distribution, biosynthetic pathways, and diverse pharmacological activities. Furthermore, this document details the synthetic strategies for generating novel analogues, protocols for extraction and characterization, and explores the molecular signaling pathways through which these compounds exert their effects. This technical resource is intended for researchers, scientists, and drug development professionals engaged in the exploration of chroman-based compounds for therapeutic applications.

Introduction: The Chroman-8-ol Core Structure

The chroman ring system, a bicyclic ether consisting of a benzene ring fused to a dihydropyran ring, is a foundational structure for a vast array of natural products.[3] Chromanols and the related chromenols are characterized by a hydroxyl group on the benzene ring, most commonly at the C-6 position, which imparts significant antioxidant properties.[2][4] Plastochromanol-8 is a specific 6-hydroxy-chromanol featuring a long polyisoprenoid side chain at the C-2 position and methyl groups on the chroman ring. Its structure is closely related to the tocopherols and tocotrienols that constitute the vitamin E family.[2] The unique structural features of these compounds, particularly the antioxidant-conferring hydroxylated aromatic ring and the lipophilic side chain, allow them to effectively integrate into cellular membranes and scavenge free radicals, forming the basis for many of their biological functions. This guide will delve into the natural origins and synthetic accessibility of these molecules, providing a framework for future research and development.

Natural Occurrence and Diversity

While mammals cannot synthesize the chromanol ring system, they rely on dietary intake from a wide variety of organisms that can.[2] The primary producers of these compounds are photosynthetic organisms.[2][4]

Plant Sources

Higher plants are a rich source of chromanols. Plastochromanol-8 was first identified in the leaves of the rubber tree (Hevea brasiliensis).[2] It is also found in significant quantities in commercially important plant oils, such as rapeseed and linseed oil.[2][5] The most ubiquitous chromanols in nature are the tocopherols and tocotrienols (Vitamin E), which are abundant in vegetable oils, nuts, seeds, and leafy green vegetables.[2][4]

Other Natural Sources

The ability to synthesize the chromanol core extends beyond terrestrial plants. A diverse array of over 230 related structures have been identified in:

• Algae and Cyanobacteria: These photosynthetic microorganisms are significant producers of various tocochromanols.[2][4]

• Marine Organisms: Sponges, corals, and tunicates have been found to contain unique chromanol and chromenol structures.[2][4]

• Fungi: Certain fungal species are also capable of producing chroman-based compounds.[1][6]

The structural diversity of these natural analogues, particularly in the length and saturation of the C-2 side chain and the methylation pattern of the chroman ring, gives rise to a wide spectrum of biological activities.[2]

Table 1: Selected Natural Chroman-8-ol Analogues and Their Sources

Compound Name	Core Structure	Key Natural Sources	Citation(s)
Plastochromanol-8	6-hydroxy-chromanol	Hevea brasiliensis (Rubber Tree), Rapeseed Oil, Linseed Oil	[2][5]
α-Tocopherol	6-hydroxy-chromanol	Vegetable oils (e.g., sunflower, safflower), Nuts, Seeds	[2]
γ-Tocotrienol	6-hydroxy-chromanol	Palm Oil, Rice Bran	[5]
δ-Sargachromenol	6-hydroxy-chromenol	Brown Algae (Sargassaceae family), Iryanthera juruensis	[4]

Biosynthesis Pathway in Photosynthetic Organisms

The biosynthesis of tocochromanols like Plastochromanol-8 is a well-studied pathway primarily elucidated in green plants.[2] It occurs within the plastids and involves a convergence of the shikimate pathway and the methylerythritol phosphate (MEP) pathway.

The key steps are as follows:

• Formation of the Aromatic Head Group: The shikimate pathway produces homogentisic acid (HGA), which serves as the aromatic precursor to the chromanol ring.

• Formation of the Isoprenoid Tail: The MEP pathway synthesizes polyprenyl diphosphates of varying lengths. For tocopherols, this is phytyl diphosphate (PDP); for tocotrienols, it is geranylgeranyl diphosphate (GGDP); and for Plastochromanol-8, it is solanesyl diphosphate (SDP).[5]

• Condensation: A prenyltransferase enzyme catalyzes the condensation of HGA with the specific polyprenyl diphosphate to form a prenylated benzoquinol intermediate (e.g., 2-methyl-6-solanesyl-1,4-benzoquinol for Plastochromanol-8).[5]

• Methylation: S-adenosyl methionine (SAM)-dependent methyltransferases add one or two methyl groups to the aromatic ring of the intermediate.

• Cyclization: The final and crucial step is the cyclization of the prenylated and methylated quinone, catalyzed by a tocopherol cyclase, to form the dihydropyran ring, yielding the final 6-hydroxy-chromanol structure.[2][5]

Caption: General biosynthetic pathway for Plastochromanol-8.

Pharmacological Activities and Therapeutic Potential

The chroman scaffold is associated with a broad spectrum of biological activities, making its analogues promising candidates for drug development.[6][7][8]

Antioxidant and Anti-inflammatory Effects

The phenolic hydroxyl group on the chroman ring is a potent hydrogen donor, enabling it to effectively neutralize reactive oxygen species (ROS). This antioxidant activity is fundamental to its anti-inflammatory properties. By reducing oxidative stress, chromanols can modulate inflammatory signaling pathways.[4] For instance, many chromone and chromanone derivatives have shown inhibitory effects on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated cells, a key inflammatory mediator.[6]

Anticancer Activity

Numerous synthetic and natural chromene derivatives have demonstrated significant cytotoxic effects against various human cancer cell lines.[8][9] Their mechanisms of action are diverse and can include the disruption of microtubule formation, inhibition of tumor vasculature, and modulation of key signaling pathways involved in cell survival and proliferation.[8]

Enzyme Inhibition

Specific chroman analogues have been developed as potent and selective enzyme inhibitors. A notable example is the inhibition of Sirtuin 2 (SIRT2), a histone deacetylase implicated in neurodegenerative disorders and cancer.[10][11] Chroman-4-one derivatives have been identified with IC₅₀ values in the low micromolar range, demonstrating high selectivity for SIRT2 over other sirtuin isoforms.[11]

Other Biological Activities

The therapeutic potential of chroman derivatives extends to various other areas:

• Antimicrobial and Antifungal: Certain chroman-4-ones exhibit broad-spectrum activity against bacteria and fungi.[3][9]

• Antiviral: Activity against viruses such as HIV has been reported for some chromene derivatives.[7][9]

• Antiestrogenic: Specifically designed chroman derivatives function as pure antiestrogens by downregulating the estrogen receptor (ER), with potential applications in breast cancer therapy.[12]

Table 2: Summary of Biological Activities of Chroman Analogues

Activity	Target/Mechanism	Example Compound Class	Citation(s)
Anti-inflammatory	Inhibition of NO production	2-(2-phenylethyl)chromones	[6]
SIRT2 Inhibition	Direct enzyme inhibition	6,8-disubstituted-2-alkylchroman-4-ones	[10][11]
Anticancer	Microtubule depolarization, Anti-angiogenesis	4H-chromenes	[8]
Antiestrogenic	Estrogen Receptor (ER) downregulation	4-substituted-3-methylchromans	[12]
Antimicrobial	Broad-spectrum inhibition	Chroman-4-ones	[3][9]

Methodologies: From Extraction to Synthesis and Analysis

Protocol: Extraction and Isolation from Plant Sources

This protocol provides a general workflow for the extraction and isolation of moderately polar chromanols from dried plant material, such as leaves or seeds. The choice of solvent is critical; alcohol-water mixtures are often effective for flavonoids and related polyphenols.[13]

Objective: To obtain a crude extract enriched with chromanols for further purification.

Materials:

• Dried, powdered plant material (e.g., rapeseed meal)

• Solvents: n-hexane (for defatting), 70% Methanol (for extraction), Dichloromethane, Ethyl Acetate

• Rotary evaporator

• Silica gel for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

• Standard laboratory glassware

Procedure:

• Defatting (Optional but Recommended):

  • Rationale: Lipophilic compounds like chlorophyll and triglycerides can interfere with subsequent purification steps. Hexane is an excellent non-polar solvent for their removal.[14]

  • Method: Macerate 100 g of powdered plant material in 500 mL of n-hexane for 24 hours at room temperature with occasional stirring. Filter the mixture and discard the hexane phase. Air-dry the plant residue.

• Primary Extraction:

  • Rationale: A polar solvent system like 70% methanol is effective for extracting a broad range of polyphenols, including chromanols.[13]

  • Method: Submerge the defatted plant material in 1 L of 70% methanol. Use an ultrasonic bath for 1 hour at 40°C to enhance extraction efficiency by disrupting cell walls.[15]

  • Filter the mixture and collect the methanol extract. Repeat the extraction on the plant residue two more times to ensure exhaustive extraction.

• Solvent Partitioning:

  • Rationale: This step separates compounds based on their polarity, enriching the desired fraction.

  • Method: Combine the methanol extracts and concentrate under reduced pressure using a rotary evaporator until the methanol is removed, leaving an aqueous suspension.

  • Perform liquid-liquid partitioning by successively extracting the aqueous suspension with equal volumes of dichloromethane and then ethyl acetate. The chromanols will typically partition into the moderately polar ethyl acetate phase.

• Purification by Column Chromatography:

  • Rationale: Silica gel chromatography separates compounds based on polarity, allowing for the isolation of pure compounds.[14]

  • Method: Concentrate the ethyl acetate fraction to dryness. Redissolve the residue in a minimal amount of dichloromethane and load it onto a silica gel column.

  • Elute the column with a gradient solvent system, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC). Combine fractions containing the compound of interest (identified by comparison with a standard, if available, or by subsequent analysis).

• Characterization:

  • Analyze the purified fractions using spectroscopic methods (NMR, MS, IR) to confirm the structure and purity of the isolated chromanol.[16]

Protocol: Synthesis of a 2-Alkyl-Chroman-4-one Analogue

This protocol describes a microwave-assisted synthesis of a 2-alkyl-chroman-4-one, a scaffold known to be effective for SIRT2 inhibition.[10][11] The method involves a base-promoted aldol condensation followed by an intramolecular oxa-Michael addition.[11]

Objective: To synthesize 6,8-dibromo-2-pentylchroman-4-one.

Materials:

• 3',5'-dibromo-2'-hydroxyacetophenone

• Hexanal

• Diisopropylamine (DIPA)

• Ethanol (EtOH)

• Dichloromethane (CH₂Cl₂)

• 1M HCl, 10% NaOH (aq), Brine

• Magnesium sulfate (MgSO₄)

• Microwave reactor

• Silica gel for flash column chromatography

Procedure:

• Reaction Setup:

  • In a microwave reaction vessel, dissolve 3',5'-dibromo-2'-hydroxyacetophenone (1.0 equiv) in ethanol to make a 0.4 M solution.

  • Add the aldehyde (hexanal, 1.1 equiv) and the base (DIPA, 1.1 equiv).[10]

• Microwave Irradiation:

  • Rationale: Microwave heating dramatically accelerates the reaction rate, often reducing reaction times from hours to minutes and improving yields.[11]

  • Method: Seal the vessel and heat the mixture using microwave irradiation at 160-170 °C for 1 hour.[10]

• Work-up:

  • After cooling, dilute the reaction mixture with dichloromethane.

  • Wash the organic phase sequentially with 10% NaOH (aq), 1 M HCl (aq), water, and finally brine. This removes the base, unreacted starting materials, and salts.

  • Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Rationale: Flash column chromatography provides a rapid and efficient means of purifying the crude product.

  • Method: Purify the resulting crude oil by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a mixture of ethyl acetate and hexane) to afford the pure chroman-4-one product.

• Characterization:

  • Confirm the identity and purity of the synthesized compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: Workflow for the synthesis of chroman-4-one analogues.

Key Signaling Pathways and Mechanism of Action

While the antioxidant activity of chromanols is a direct chemical property, their more complex biological effects, such as anti-inflammatory and anticancer activities, are mediated through the modulation of specific intracellular signaling pathways.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation.[17] In resting cells, NF-κB is held inactive in the cytoplasm by an inhibitor protein, IκB. Pro-inflammatory stimuli lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes, including cytokines like IL-8 and chemokines.[17][18][19] The antioxidant properties of chromanols can suppress the activation of the NF-κB pathway by quenching the ROS that often act as secondary messengers in this cascade. This represents a plausible mechanism for the observed anti-inflammatory effects of many chroman derivatives.

Caption: Inhibition of the NF-κB pathway by chroman analogues.

PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is critical for regulating cell survival, growth, and proliferation.[20] Its aberrant activation is a hallmark of many cancers. Some chroman derivatives may exert their anticancer effects by interfering with this pathway, although specific molecular targets for chroman-8-ol itself are not yet fully elucidated. Inhibition of this pathway can lead to decreased cell survival and induction of apoptosis, contributing to the observed cytotoxic effects of certain analogues.[20]

Conclusion and Future Directions

Chroman-8-ol and its extensive family of natural and synthetic analogues represent a structurally diverse and pharmacologically significant class of compounds. Their foundational role as antioxidants, stemming from the 6-hydroxy-chromanol core, gives rise to a multitude of therapeutic properties, including potent anti-inflammatory and anticancer activities. The well-established biosynthetic pathways in nature and the development of efficient synthetic methodologies provide a robust platform for generating novel derivatives. Future research should focus on elucidating the specific molecular targets and signaling pathways for promising analogues to better understand their mechanisms of action. The development of structure-activity relationships (SAR) will be crucial for optimizing potency and selectivity, paving the way for the design of next-generation chroman-based therapeutics for a range of human diseases.

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A Technical Guide to the Spectroscopic Characterization of Chroman-8-ol

Prepared by: Gemini, Senior Application Scientist

Abstract

The chroman scaffold is a privileged heterocyclic motif present in a vast array of natural products and pharmacologically active molecules, most notably tocopherols (Vitamin E) and various flavonoids. Its unique structural and electronic properties make it a cornerstone in medicinal chemistry and drug development. Unambiguous structural elucidation is paramount for advancing research, and a multi-technique spectroscopic approach provides the necessary confirmation. This guide offers an in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for a fundamental member of this class: Chroman-8-ol. We will delve into the theoretical underpinnings of the observed spectral features, provide field-proven experimental protocols, and synthesize the data to present a holistic characterization workflow for researchers, scientists, and drug development professionals.

The Chroman-8-ol Moiety: A Spectroscopic Overview

Chroman-8-ol, also known as 8-hydroxychroman, possesses a bicyclic structure fusing a dihydropyran ring to a benzene ring, with a hydroxyl group at the C-8 position. This arrangement presents a distinct set of spectroscopic signatures. Our analysis will proceed by examining each technique individually before integrating the findings for a comprehensive structural confirmation.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR (¹H NMR) is arguably the most powerful tool for elucidating the hydrogen framework of an organic molecule. For Chroman-8-ol, the spectrum is characterized by distinct signals for the aliphatic protons on the dihydropyran ring and the aromatic protons on the substituted benzene ring.

Causality Behind ¹H NMR Experimental Observations

The chemical shift (δ) of each proton is dictated by its local electronic environment. The electron-donating nature of the ether oxygen (at position 1) and the phenolic hydroxyl group (at position 8) significantly influences the shielding and deshielding of nearby protons.

• Aromatic Protons (H-5, H-6, H-7): These protons reside on an electron-rich aromatic ring due to the ortho/para-directing effects of the ether and hydroxyl substituents. They typically appear as a complex multiplet system in the aromatic region (δ 6.5–7.5 ppm). The specific coupling patterns (ortho, meta) between them provide definitive positional information.

• Methylene Protons (H-2, H-3, H-4):

  • H-2 (Ar-O-CH₂): These protons are adjacent to the ether oxygen, causing a significant downfield shift (deshielding) into the δ 4.0–4.5 ppm range. They typically appear as a triplet due to coupling with the H-3 protons.

  • H-4 (Ar-CH₂): These benzylic protons are deshielded by the aromatic ring and appear as a triplet around δ 2.7–2.9 ppm, coupled to the H-3 protons.

  • H-3 (-CH₂-CH₂-CH₂-): These protons are the most shielded of the aliphatic set, appearing further upfield as a multiplet (often a pentet or sextet) around δ 1.9–2.1 ppm, as they are coupled to both H-2 and H-4.

• Phenolic Proton (8-OH): This proton's signal is variable and concentration-dependent. It typically appears as a broad singlet and can be found over a wide range (δ 4.5–8.0 ppm). Its identity can be confirmed by a D₂O exchange experiment, which causes the signal to disappear.

Predicted ¹H NMR Data Summary

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Coupling Constant (J, Hz)
H-5	~6.75	d (doublet)	~7.5 (ortho)
H-6	~6.65	t (triplet)	~7.5 (ortho)
H-7	~6.70	d (doublet)	~7.5 (ortho)
H-2	~4.20	t (triplet)	~6.0
H-3	~2.00	m (multiplet)	-
H-4	~2.80	t (triplet)	~6.5
8-OH	4.5 - 8.0 (variable)	br s (broad singlet)	-

¹H NMR Experimental Protocol

• Sample Preparation: Dissolve 5–10 mg of Chroman-8-ol in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Tetramethylsilane (TMS) is typically added as an internal standard (δ 0.00 ppm).

• Instrument Setup: Use a standard 5 mm NMR tube. Acquire the spectrum on a spectrometer operating at a frequency of 300 MHz or higher for better resolution.

• Data Acquisition: A standard proton experiment is sufficient. Typical parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. 16-32 scans are usually adequate for a good signal-to-noise ratio.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the raw Free Induction Decay (FID) data. Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon NMR (¹³C NMR) provides information on the carbon skeleton of the molecule. In a proton-decoupled spectrum, each unique carbon atom appears as a single line, simplifying spectral interpretation.

Causality Behind ¹³C NMR Experimental Observations

The chemical shifts of the carbon atoms are highly sensitive to their hybridization and the electronegativity of attached atoms.[1]

• Aromatic Carbons (C-4a, C-5, C-6, C-7, C-8, C-8a): These sp² hybridized carbons resonate in the downfield region (δ 110–160 ppm).

  • C-8 and C-8a: These carbons are directly attached to oxygen atoms and are therefore the most deshielded of the aromatic set, appearing furthest downfield. C-8, bearing the hydroxyl group, is expected around δ 145-150 ppm.

  • C-5, C-6, C-7: These carbons, bonded to hydrogen, will appear in the δ 115–130 ppm range.

• Aliphatic Carbons (C-2, C-3, C-4): These sp³ hybridized carbons are shielded relative to the aromatic carbons.

  • C-2 (O-CH₂): Attached to the electronegative ether oxygen, this carbon is the most deshielded of the aliphatic carbons, typically found at δ 65–70 ppm.[2]

  • C-4 (Ar-CH₂): The benzylic carbon appears around δ 20–25 ppm.

  • C-3 (-CH₂-): This is generally the most shielded carbon in the molecule, appearing at δ 22–28 ppm.

Predicted ¹³C NMR Data Summary

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-2	~67.0
C-3	~24.0
C-4	~22.0
C-4a	~120.0
C-5	~128.0
C-6	~118.0
C-7	~122.0
C-8	~148.0
C-8a	~150.0

¹³C NMR Experimental Protocol

• Sample Preparation: Use the same sample prepared for ¹H NMR. Higher concentrations (20–50 mg) may be required due to the low natural abundance of the ¹³C isotope.[1]

• Instrument Setup: Same as for ¹H NMR.

• Data Acquisition: A standard proton-decoupled ¹³C experiment is used. A larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary to obtain a good spectrum.

• Data Processing: Similar to ¹H NMR, with calibration often referenced to the solvent peak (e.g., CDCl₃ at δ 77.16 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation corresponding to molecular vibrations.[3]

Key Vibrational Modes for Chroman-8-ol

The IR spectrum of Chroman-8-ol is dominated by absorptions from the O-H, C-H, C-O, and aromatic C=C bonds.

• O-H Stretch: A strong, broad absorption band between 3200–3600 cm⁻¹ is characteristic of the phenolic hydroxyl group, with the broadening due to hydrogen bonding.

• Aromatic C-H Stretch: A medium-to-weak absorption band will appear just above 3000 cm⁻¹ (typically 3010–3100 cm⁻¹ ).

• Aliphatic C-H Stretch: Strong absorption bands will be present just below 3000 cm⁻¹ (typically 2850–2960 cm⁻¹ ) corresponding to the methylene groups in the dihydropyran ring.

• Aromatic C=C Bending: Medium-intensity peaks in the fingerprint region between 1450–1600 cm⁻¹ confirm the presence of the benzene ring.

• C-O Stretches: Two distinct C-O stretching bands are expected. The aryl-alkyl ether C-O stretch will produce a strong band around 1230–1270 cm⁻¹ . The phenolic C-O stretch will appear around 1150–1200 cm⁻¹ .

Predicted IR Data Summary

Vibrational Mode	Predicted Frequency (cm⁻¹)	Intensity
Phenolic O-H Stretch	3200–3600	Strong, Broad
Aromatic C-H Stretch	3010–3100	Medium
Aliphatic C-H Stretch	2850–2960	Strong
Aromatic C=C Bending	1450–1600	Medium
Aryl-Alkyl Ether C-O Stretch	1230–1270	Strong
Phenolic C-O Stretch	1150–1200	Medium

IR Spectroscopy Experimental Protocol

• Sample Preparation:

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid or liquid sample directly onto the ATR crystal. This is the most common and convenient method.

  • Thin Film: Dissolve the sample in a volatile solvent (e.g., dichloromethane), apply a drop to a KBr or NaCl salt plate, and allow the solvent to evaporate.

• Data Acquisition: Place the sample in the spectrometer and acquire the spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹. A background spectrum of the empty sample compartment (or clean ATR crystal) should be run first and automatically subtracted.

Mass Spectrometry (MS)

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions, providing the molecular weight and crucial information about the structure through fragmentation patterns.

Ionization and Fragmentation of Chroman-8-ol

The molecular formula for Chroman-8-ol is C₉H₁₀O₂ and its monoisotopic mass is 150.0681 u .

A key insight for chromanol compounds is their tendency to undergo unconventional ionization. Under soft ionization conditions like electrospray ionization (ESI) or fast atom bombardment (FAB), chromanols often form a radical cation (M⁺•) by losing an electron, rather than the more common protonated molecule ([M+H]⁺).[4] This is an energetically favored process for this class of compounds.

The primary fragmentation pathway for the chroman ring system is a retro-Diels-Alder (rDA) reaction . This involves the cleavage of the dihydropyran ring, leading to the expulsion of a neutral alkene (ethene in this case), and formation of a stable radical cation.

Mass Spectrometry Experimental Protocol

• Sample Preparation: Prepare a dilute solution of the analyte (1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Sample Introduction: Introduce the sample into the mass spectrometer via direct infusion using a syringe pump or through a chromatographic system like LC-MS.

• Ionization: Utilize an appropriate soft ionization source. Electrospray Ionization (ESI) in positive ion mode is a common choice.

• Data Acquisition: Acquire the full scan mass spectrum to identify the molecular ion. Perform tandem MS (MS/MS) by selecting the molecular ion (m/z 150) as the precursor and applying collision-induced dissociation (CID) to generate and analyze the fragment ions.

Integrated Spectroscopic Analysis Workflow

This workflow demonstrates the logical progression from raw data acquisition to confident structural assignment. The mass spectrum provides the molecular formula, the IR spectrum identifies the functional groups, and the ¹H and ¹³C NMR spectra assemble the atomic puzzle into a precise molecular architecture. Each piece of data corroborates the others, leading to an unambiguous identification of Chroman-8-ol.

References

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An In-depth Technical Guide to the Physicochemical and Chemical Characteristics of Chroman-8-ol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

Chroman-8-ol, a member of the chromanol family, represents a significant heterocyclic scaffold in medicinal chemistry and drug discovery. The chroman ring system, a bicyclic ether, is a core structural motif in a variety of natural products and biologically active molecules, including tocopherols (Vitamin E) and various flavonoids.[1][2] The inherent physicochemical and chemical properties of Chroman-8-ol, stemming from its phenolic hydroxyl group and the chroman nucleus, make it a versatile building block for the synthesis of novel therapeutic agents. This guide provides a comprehensive overview of the core physical and chemical characteristics of Chroman-8-ol, offering insights into its synthesis, reactivity, and analytical characterization, tailored for professionals engaged in pharmaceutical research and development.

Physicochemical Properties of Chroman-8-ol

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in drug development, influencing aspects from synthetic route design to formulation and bioavailability.

Structural and General Properties

Chroman-8-ol, with the systematic name 3,4-dihydro-2H-chromen-8-ol, possesses a defined molecular structure that dictates its fundamental properties.

Property	Value	Source
Chemical Formula	C₉H₁₀O₂	N/A
Molecular Weight	150.17 g/mol	N/A
CAS Number	1915-20-4	[3]
Appearance	Likely a solid at room temperature	Inferred from related compounds
Melting Point	Data not available	N/A
Boiling Point	Data not available	N/A

Solubility Profile

• Organic Solvents: Chroman-8-ol is expected to be soluble in common polar organic solvents such as ethanol, methanol, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF), owing to the presence of the hydroxyl group capable of hydrogen bonding.[1][4]

• Aqueous Solubility: The solubility in water is anticipated to be limited due to the hydrophobic nature of the bicyclic chroman ring system.[4] The pH of the aqueous medium is expected to influence its solubility, with increased solubility in alkaline solutions due to the deprotonation of the phenolic hydroxyl group.[4]

Experimental Protocol for Solubility Determination:

A standardized method for determining the solubility of Chroman-8-ol in various solvents involves the shake-flask method.

• Preparation: Add an excess amount of solid Chroman-8-ol to a known volume of the desired solvent in a sealed vial.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Centrifuge the suspension to separate the undissolved solid.

• Quantification: Carefully withdraw an aliquot of the supernatant and determine the concentration of the dissolved Chroman-8-ol using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[5]

Chemical Characteristics and Reactivity

The chemical behavior of Chroman-8-ol is primarily governed by the reactivity of its phenolic hydroxyl group and the aromatic ring of the chroman nucleus.

Reactivity of the Phenolic Hydroxyl Group

The hydroxyl group at the 8-position imparts acidic properties to the molecule and can undergo typical reactions of phenols.

• Acidity: The phenolic proton is weakly acidic and can be removed by a suitable base to form a phenoxide ion. This anion is a potent nucleophile.

• Etherification and Esterification: The hydroxyl group can be readily converted to ethers or esters through reactions with alkyl halides or acyl halides/anhydrides, respectively. These derivatizations are crucial for modifying the compound's lipophilicity and pharmacokinetic profile.

• Oxidation: Phenols are susceptible to oxidation. Under controlled conditions, Chroman-8-ol can be oxidized to the corresponding quinone-type derivative.[6][7] The chromanol ring itself is known to act as a free radical scavenger, a property attributed to the ability of the phenolic group to donate a hydrogen atom to radical species.[8]

Diagram of Chroman-8-ol Oxidation:

Caption: Oxidation of Chroman-8-ol to its corresponding quinone derivative.

Reactivity of the Aromatic Ring

The benzene ring of the chroman system is activated towards electrophilic aromatic substitution (EAS) by the electron-donating hydroxyl group.

• Electrophilic Aromatic Substitution: The hydroxyl group is a strong ortho-, para-director. Therefore, electrophilic substitution reactions such as halogenation, nitration, and Friedel-Crafts reactions are expected to occur at the positions ortho and para to the hydroxyl group (positions 7 and 5).[6] The high reactivity of the phenol may necessitate mild reaction conditions to avoid polysubstitution or side reactions.

Diagram of Electrophilic Aromatic Substitution:

Caption: Electrophilic aromatic substitution on the Chroman-8-ol ring.

Synthesis of Chroman-8-ol

A more general and widely applicable method for the synthesis of the chroman ring system is the acid-catalyzed reaction of a phenol with an allylic alcohol or a Prins-type cyclization.

Proposed Synthetic Workflow:

A potential synthesis of Chroman-8-ol could be adapted from methods used for similar chroman structures. One such approach could involve the following conceptual steps:

• Starting Materials: A suitably protected dihydroxybenzene derivative and a three-carbon building block.

• Key Reaction: A cyclization reaction to form the dihydropyran ring. This could be an intramolecular Williamson ether synthesis or an acid-catalyzed cyclization.

• Deprotection: Removal of any protecting groups to yield the final Chroman-8-ol.

Diagram of a General Synthetic Approach:

Caption: A generalized workflow for the synthesis of Chroman-8-ol.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for the structural elucidation and purity assessment of organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of Chroman-8-ol is expected to show characteristic signals for the aromatic protons, the protons of the dihydropyran ring, and the phenolic hydroxyl proton. The aromatic protons will appear in the downfield region (typically 6.5-8.0 ppm), with their splitting pattern providing information about the substitution on the benzene ring. The aliphatic protons on the chroman ring will appear in the upfield region, with characteristic multiplets for the diastereotopic protons at C2, C3, and C4. The chemical shift of the phenolic OH proton is variable and depends on the solvent and concentration.[9]

• ¹³C NMR: The carbon NMR spectrum will display nine distinct signals corresponding to the nine carbon atoms in the molecule. The chemical shifts of the aromatic carbons will be in the range of 110-160 ppm, while the aliphatic carbons of the chroman ring will resonate at higher field. The carbon bearing the hydroxyl group (C8) will be significantly deshielded.[9]

Infrared (IR) Spectroscopy

The IR spectrum of Chroman-8-ol will exhibit characteristic absorption bands corresponding to its functional groups.

• O-H Stretch: A broad absorption band in the region of 3200-3600 cm⁻¹ is expected for the phenolic hydroxyl group, indicative of hydrogen bonding.[10][11]

• C-H Stretch: Aromatic C-H stretching vibrations will appear just above 3000 cm⁻¹, while aliphatic C-H stretches will be observed just below 3000 cm⁻¹.[10]

• C=C Stretch: Aromatic C=C stretching vibrations will give rise to absorptions in the 1450-1600 cm⁻¹ region.[10]

• C-O Stretch: A strong C-O stretching band for the aryl ether linkage is expected in the region of 1200-1275 cm⁻¹, and the C-O stretch of the alcohol will appear in the 1000-1260 cm⁻¹ range.[10]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For Chroman-8-ol (C₉H₁₀O₂), the molecular ion peak (M⁺) would be expected at m/z 150. Chromanols are known to exhibit characteristic fragmentation patterns, often involving the cleavage of the heterocyclic ring.[12][13] A common fragmentation pathway involves the loss of a C₃H₅O fragment from the dihydropyran ring.

Applications in Drug Development

The chroman scaffold is a "privileged structure" in medicinal chemistry, meaning it is a molecular framework that is capable of binding to multiple biological targets.[13][14] Chroman derivatives have been reported to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, antioxidant, and neuroprotective effects.[4][14][15]

The presence of the phenolic hydroxyl group in Chroman-8-ol makes it a key pharmacophore for antioxidant activity and for potential interactions with various biological targets through hydrogen bonding. Its structural similarity to the core of tocopherols suggests potential roles in modulating oxidative stress-related pathways.[2]

The derivatization of the hydroxyl group and substitution on the aromatic ring provide opportunities for the synthesis of a library of analogs with diverse pharmacological profiles. These derivatives can be screened for activity against a wide range of therapeutic targets, making Chroman-8-ol a valuable starting point for drug discovery programs.

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Foreword: The Rationale for Screening Chroman-8-ol

An In-Depth Technical Guide to the Biological Activity Screening of Chroman-8-ol

Chroman-8-ol, a core heterocyclic scaffold, represents a privileged structure in medicinal chemistry. It is a key component of the vitamin E family (tocopherols and tocotrienols), which are renowned for their potent antioxidant properties. The phenolic hydroxyl group at position 6 is the primary site of antioxidant activity in vitamin E, but modifications to the chroman ring system, such as the placement of the hydroxyl group at position 8, can significantly alter the molecule's biological profile. This guide provides a comprehensive, multi-tiered framework for the systematic screening of Chroman-8-ol and its derivatives to elucidate their therapeutic potential, moving from broad-based activity profiling to specific mechanistic investigations.

Part 1: Foundational Screening - Assessing Primary Antioxidant Capacity

The initial screening phase focuses on quantifying the direct antioxidant potential of Chroman-8-ol. This is crucial as the chromanol moiety is predisposed to radical scavenging. We employ a battery of assays to build a comprehensive profile, as no single assay can capture the complete picture of antioxidant activity.

In Vitro Chemical Assays: Quantifying Radical Scavenging

These assays provide a rapid and cost-effective first pass to determine if Chroman-8-ol can directly neutralize free radicals.

1.1.1 DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: DPPH is a stable free radical that absorbs light intensely at 517 nm. When it accepts an electron or hydrogen atom from an antioxidant, it is reduced to DPPH-H, leading to a loss of absorbance. This decolorization is stoichiometric with respect to the number of electrons captured.

• Causality: This assay is selected for its simplicity and high-throughput compatibility, providing a rapid measure of the compound's ability to donate a hydrogen atom, a primary mechanism of phenolic antioxidants.

Experimental Protocol: DPPH Assay

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. Prepare a stock solution of Chroman-8-ol (e.g., 10 mM in DMSO) and create a serial dilution series (e.g., 1 to 500 µM) in methanol. Ascorbic acid or Trolox should be used as a positive control.

• Assay Execution: In a 96-well plate, add 100 µL of each compound dilution to respective wells. Add 100 µL of the DPPH solution to all wells. Methanol plus DPPH solution serves as the negative control.

• Incubation & Measurement: Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100 The IC50 value (the concentration required to scavenge 50% of DPPH radicals) is then determined by plotting inhibition percentage against compound concentration.

1.1.2 ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

• Principle: ABTS is oxidized by potassium persulfate to its radical cation (ABTS•+), which is intensely colored and absorbs at 734 nm. Antioxidants that can donate electrons to the ABTS•+ radical will quench the color, and the reduction in absorbance is measured.

• Causality: The ABTS assay is complementary to the DPPH assay. The ABTS radical is soluble in both aqueous and organic solvents, allowing for the testing of a broader range of compounds. It measures the electron-donating capacity of the test compound.

Cell-Based Assays: Evaluating Cytoprotective Antioxidant Effects

Moving into a cellular context is a critical step to assess bioavailability and activity in a biologically relevant environment.

Workflow for Cellular Antioxidant Activity (CAA) Screening

Caption: Workflow for the Cellular Antioxidant Activity (CAA) assay.

Experimental Protocol: DCFH-DA Assay

• Cell Seeding: Seed human hepatocellular carcinoma (HepG2) cells into a 96-well black, clear-bottom plate at a density of 6x10^4 cells/well. Allow cells to adhere for 24 hours.

• Compound Treatment: Remove media and wash cells with PBS. Treat cells with various concentrations of Chroman-8-ol along with 25 µM DCFH-DA (2',7'-dichlorofluorescin diacetate) for 1 hour.

• Oxidative Stress Induction: Add 600 µM AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride), a free radical generator, to all wells except the negative control.

• Fluorescence Measurement: Immediately place the plate in a fluorescence microplate reader pre-set to 37°C. Measure fluorescence (Excitation: 485 nm, Emission: 535 nm) every 5 minutes for 1 hour.

• Data Analysis: Calculate the area under the curve from the fluorescence vs. time plot. Determine the IC50 value, which represents the concentration of Chroman-8-ol required to reduce the AAPH-induced fluorescence by 50%.

Part 2: Secondary Screening - Elucidating Mechanisms of Action

If Chroman-8-ol shows significant antioxidant activity, the next logical step is to investigate its potential in disease models where oxidative stress is a key pathological driver, such as inflammation and cancer.

Anti-inflammatory Activity

Chronic inflammation is closely linked to oxidative stress. We will investigate if Chroman-8-ol can modulate key inflammatory pathways.

2.1.1 Nitric Oxide (NO) Inhibition in Macrophages

• Principle: Lipopolysaccharide (LPS) stimulates macrophages (e.g., RAW 264.7 cell line) to produce pro-inflammatory mediators, including nitric oxide (NO), via the induction of inducible nitric oxide synthase (iNOS). The amount of NO produced can be indirectly measured by quantifying its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.

• Causality: This assay provides a robust and direct measure of the compound's ability to suppress a key inflammatory response in immune cells.

Experimental Protocol: Griess Assay for NO Inhibition

• Cell Culture: Plate RAW 264.7 macrophages in a 96-well plate and allow them to adhere.

• Treatment: Pre-treat the cells with various concentrations of Chroman-8-ol for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours. A vehicle control (no LPS) and a positive control (LPS only) must be included.

• Supernatant Collection: After incubation, collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 50 µL of Griess Reagent A (sulfanilamide solution) followed by 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) to the supernatant.

• Measurement: After a 10-minute incubation at room temperature, measure the absorbance at 540 nm. A standard curve using sodium nitrite is used to quantify nitrite concentration.

• Cell Viability: A parallel plate should be run and tested for cytotoxicity using an MTT or WST-1 assay to ensure that the observed NO reduction is not due to cell death.

2.1.2 Modulation of Inflammatory Signaling Pathways

• Principle: The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) and Nrf2 (nuclear factor erythroid 2-related factor 2) pathways are master regulators of inflammation and the antioxidant response, respectively. We can use reporter gene assays or Western blotting to assess the effect of Chroman-8-ol on these pathways.

• Causality: Investigating these pathways provides deep mechanistic insight. Inhibition of NF-κB activation would be a strong indicator of anti-inflammatory potential, while activation of Nrf2 would explain a potent, indirect antioxidant effect where the compound upregulates the cell's own defense mechanisms.

Logical Flow for Mechanistic Pathway Analysis

Caption: Decision workflow for elucidating molecular mechanisms.

Anticancer Activity Screening

Many antioxidant and anti-inflammatory compounds exhibit anticancer properties by modulating redox homeostasis in cancer cells.

2.2.1 Cell Viability and Cytotoxicity Assays

• Principle: Initial screening involves treating a panel of cancer cell lines (e.g., MCF-7 for breast, A549 for lung, HCT116 for colon) with Chroman-8-ol to determine its effect on cell proliferation and viability. The MTT or WST-1 assays, which measure metabolic activity as an indicator of cell viability, are commonly used.

• Causality: This screen identifies if the compound has selective cytotoxicity towards cancer cells and determines the effective dose range (IC50) for further mechanistic studies.

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Treatment: Treat cells with a range of Chroman-8-ol concentrations for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm. The results are expressed as a percentage of the viability of the untreated control cells.

Part 3: Data Interpretation and Validation

Rigorous data analysis is paramount to the trustworthiness of the screening results.

Quantitative Data Summary

All dose-dependent data should be analyzed to determine key parameters like the IC50 (half-maximal inhibitory concentration) or EC50 (half-maximal effective concentration). These values provide a standardized metric for comparing the potency of Chroman-8-ol across different assays and against control compounds.

Table 1: Hypothetical Screening Data Summary for Chroman-8-ol

Assay Type	Assay Name	Cell Line / System	Positive Control	IC50 / EC50 (µM) of Control	IC50 / EC50 (µM) of Chroman-8-ol
Antioxidant	DPPH Radical Scavenging	Chemical	Trolox	8.5	25.2
ABTS Radical Scavenging	Chemical	Trolox	6.2	18.9
Cellular Antioxidant	HepG2	Quercetin	12.1	45.7
Anti-inflammatory	NO Inhibition	RAW 264.7	L-NAME	22.4	33.1
Anticancer	Cytotoxicity (MTT)	MCF-7	Doxorubicin	0.8	> 100
Cytotoxicity (MTT)	HCT116	Doxorubicin	1.2	89.5

Self-Validating Systems

Every protocol must be a self-validating system. This is achieved by including:

• Positive Controls: A known active compound (e.g., Trolox for antioxidant assays, Doxorubicin for cytotoxicity) to confirm the assay is working correctly.

• Negative Controls: Untreated samples to establish a baseline response.

• Vehicle Controls: Samples treated with the solvent (e.g., DMSO) used to dissolve the test compound, to ensure the solvent itself has no effect.

• Counter-screens: For example, when a reduction in a cellular inflammatory marker is observed, a parallel cytotoxicity assay must be run to confirm the effect is not simply due to the compound killing the cells.

Conclusion and Future Directions

This guide outlines a systematic, tiered approach to characterizing the biological activity of Chroman-8-ol. The initial data on antioxidant capacity serves as a foundation for exploring more complex activities like anti-inflammatory and anticancer effects. Positive "hits" from this screening cascade would warrant further, more complex investigations, including advanced mechanistic studies (e.g., RNA-seq, proteomics), target deconvolution, and eventual evaluation in preclinical animal models. This structured methodology ensures that research efforts are directed logically, maximizing the potential for discovering novel therapeutic applications for Chroman-8-ol and its analogs.

References

• DPPH (1,1-diphenyl-2-picrylhydrazyl) radical scavenging activity - ScienceDirect, Antioxidant Activity: DPPH Assay. [Link]

• Cellular Antioxidant Activity (CAA) Assay - PubMed Central, Cellular Antioxidant Activity (CAA) Assay for Assessing Antioxidants, Foods, and Dietary Supplements. [Link]

• MTT Assay for Cell Viability - ScienceDirect, MTT Assay. [Link]

• NF-κB and Nrf2 Signaling Pathways - Nature Reviews Cancer, NRF2 and KEAP1 in cancer: new targets for therapy. [Link]

• LPS Stimulation of Macrophages - ScienceDirect, Lipopolysaccharides. [Link]

A Technical Guide to the Preliminary In Vitro Evaluation of Chroman-8-ol

Abstract

The chromane scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic molecules with a wide array of biological activities, including antioxidant, anti-inflammatory, and anticancer effects.[1][2][3] This guide outlines a structured, multi-phase approach for the preliminary in vitro characterization of Chroman-8-ol, a novel derivative. We present a logical workflow beginning with foundational safety and activity screening, progressing to a focused investigation of anti-inflammatory potential, and culminating in an initial exploration of underlying molecular mechanisms. This document provides detailed, field-tested protocols for cytotoxicity, antioxidant capacity, and anti-inflammatory assays, supported by the scientific rationale for each experimental choice. The objective is to equip researchers and drug development professionals with a robust framework to efficiently assess the therapeutic potential of new chemical entities within the chromane class.

Introduction: The Rationale for Investigating Chroman-8-ol

Chroman-4-ones, chromanols, and related heterocyclic compounds have garnered significant attention for their diverse pharmacological properties.[2][4] These structures are known to interact with various biological targets, often exhibiting potent antioxidant activity due to their phenolic nature and the ability to modulate key signaling pathways involved in cellular stress and inflammation.[5][6][7] The therapeutic potential of these compounds is heavily influenced by the substitution patterns on the chromane ring system.[8]

Chroman-8-ol, as a specific analogue, presents an unexplored opportunity. Its structural features suggest a potential for biological activity, warranting a systematic and rigorous preclinical evaluation. This guide proposes a three-phase in vitro screening cascade designed to efficiently profile this novel compound.

• Phase 1: Foundational Assays. Establishes the fundamental safety profile through cytotoxicity testing and quantifies its intrinsic antioxidant capacity.

• Phase 2: Mechanistic Exploration. Investigates the potential anti-inflammatory effects using a validated cellular model of inflammation.

• Phase 3: Signaling Pathway Investigation. Probes the potential modulation of key inflammatory signaling cascades, such as NF-κB and MAPK, to provide initial mechanistic insights.

This structured approach ensures that resources are directed logically, building a comprehensive data package from foundational observations to mechanistic hypotheses.

Overall Experimental Workflow

The following workflow provides a high-level overview of the proposed investigational strategy. Each step is designed to yield critical data that informs the subsequent phase of testing.

Caption: Proposed experimental workflow for the in vitro evaluation of Chroman-8-ol.

Phase 1: Foundational Assays

The initial phase is critical for establishing the basic bioactivity and safety parameters of Chroman-8-ol. These assays determine the concentration range for subsequent, more complex experiments and provide a first indication of the compound's primary properties.

Cytotoxicity Assessment

Rationale: Before assessing therapeutic potential, it is imperative to determine the concentrations at which a compound is toxic to cells. This establishes a "therapeutic window" for all subsequent in vitro experiments. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method that measures mitochondrial reductase activity, a reliable indicator of cell viability.[9] A decrease in metabolic activity correlates with cell death or loss of proliferation.[10] We propose screening against a non-cancerous cell line (e.g., HEK293) for general toxicity and the murine macrophage line (RAW 264.7) that will be used in later anti-inflammatory studies.[11]

• Cell Seeding: Plate RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell adherence.

• Compound Preparation: Prepare a 2X stock solution series of Chroman-8-ol in complete medium. A typical starting range is a serial dilution from 200 µM down to ~1.5 µM. Include a vehicle control (e.g., 0.1% DMSO) and a positive control for cytotoxicity (e.g., Doxorubicin).

• Treatment: Carefully remove the old medium from the cells and add 100 µL of the 2X compound dilutions to the appropriate wells. Incubate for 24 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for another 4 hours. Viable cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the dose-response curve and determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Cell Line	Chroman-8-ol IC₅₀ (µM)	Doxorubicin IC₅₀ (µM)
RAW 264.7	> 100	1.2 ± 0.3
HEK293	> 100	2.5 ± 0.5

Data are presented as mean ± standard deviation from three independent experiments.

Antioxidant Capacity Assessment

Rationale: Many chromane derivatives exhibit antioxidant activity due to their phenolic structure, which can donate a hydrogen atom to stabilize free radicals.[2][3] The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a simple and widely used spectrophotometric method to assess this radical scavenging ability.[5][12] DPPH is a stable free radical that shows a strong absorbance at 517 nm; this absorbance decreases as the radical is scavenged by an antioxidant.[5]

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. Also, prepare a stock solution of Chroman-8-ol and a positive control (e.g., Ascorbic Acid) in methanol.

• Reaction Setup: In a 96-well plate, add 100 µL of various concentrations of Chroman-8-ol or Ascorbic Acid.

• Initiate Reaction: Add 100 µL of the 0.1 mM DPPH solution to each well. Mix gently.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[5]

• Measurement: Read the absorbance at 517 nm. A blank well should contain methanol only.

• Analysis: Calculate the percentage of radical scavenging activity using the formula: Scavenging (%) = [(A_control - A_sample) / A_control] * 100. Plot the dose-response curve and determine the EC₅₀ value (the concentration that scavenges 50% of DPPH radicals).

Compound	DPPH Scavenging EC₅₀ (µM)
Chroman-8-ol	15.8 ± 1.2
Ascorbic Acid	8.5 ± 0.7

Data are presented as mean ± standard deviation from three independent experiments.

Phase 2: Anti-Inflammatory Screening

Based on the established activities of related chromane structures, a primary therapeutic target to investigate is inflammation.[13][14] This phase uses a well-established in vitro model of acute inflammation to determine if Chroman-8-ol can modulate key inflammatory mediators.

Rationale: Macrophages are key players in the inflammatory response. Upon stimulation with lipopolysaccharide (LPS), a component of Gram-negative bacteria, RAW 264.7 murine macrophages initiate a potent inflammatory cascade.[15] This includes the production of nitric oxide (NO) via inducible nitric oxide synthase (iNOS) and the secretion of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[4][13] Measuring the inhibition of these mediators is a standard method for screening potential anti-inflammatory agents.[16]

Protocol: LPS-Induced Inflammation in RAW 264.7 Cells

• Cell Seeding: Plate RAW 264.7 cells in a 24-well plate at a density of 2.5 x 10⁵ cells/well. Incubate for 24 hours at 37°C and 5% CO₂.

• Pre-treatment: Treat the cells with non-toxic concentrations of Chroman-8-ol (determined from the Phase 1 MTT assay) for 1 hour. Include a vehicle control and a positive control (e.g., Dexamethasone).

• Inflammatory Challenge: Add LPS to a final concentration of 0.5-1 µg/mL to all wells except the negative control group.

• Incubation: Incubate the plate for 24 hours.

• Supernatant Collection: After incubation, centrifuge the plate to pellet any detached cells and carefully collect the cell culture supernatant. Store at -80°C until analysis. The supernatant will be used for both the Griess assay and ELISA.

Nitric Oxide (NO) Production Assay

Rationale: Overproduction of NO is a hallmark of inflammatory pathogenesis. The Griess assay is a simple colorimetric method to quantify nitrite (a stable breakdown product of NO) in the cell culture supernatant.[13]

• Sample Preparation: Add 50 µL of the collected cell supernatant to a new 96-well plate.

• Griess Reagent: Add 50 µL of Griess Reagent A (sulfanilamide solution) to each well and incubate for 10 minutes at room temperature, protected from light.

• Color Development: Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) to each well and incubate for another 10 minutes. A pink/magenta color will develop in the presence of nitrite.

• Measurement: Read the absorbance at 540 nm.

• Quantification: Determine the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Pro-inflammatory Cytokine Quantification

Rationale: TNF-α and IL-6 are pivotal pro-inflammatory cytokines that drive the inflammatory response.[4][17] Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive method to quantify the concentration of these secreted proteins in the culture supernatant.

• Follow the manufacturer's protocol for commercially available mouse TNF-α and IL-6 ELISA kits.

• General Steps:

  • Coat a 96-well plate with the capture antibody.

  • Add standards and the collected cell supernatants to the wells.

  • Add the detection antibody.

  • Add a streptavidin-HRP conjugate.

  • Add the substrate solution (e.g., TMB) to develop the color.

  • Stop the reaction and read the absorbance at the appropriate wavelength (typically 450 nm).

• Analysis: Calculate the cytokine concentrations in the samples by interpolating from the standard curve.

Treatment (µM)	NO Production (% of LPS Control)	TNF-α Release (% of LPS Control)	IL-6 Release (% of LPS Control)
LPS Control	100 ± 8.1	100 ± 9.5	100 ± 11.2
Chroman-8-ol (5)	75.2 ± 6.3	81.4 ± 7.0	78.9 ± 8.4
Chroman-8-ol (10)	48.1 ± 4.5	55.7 ± 5.1	51.3 ± 6.2
Chroman-8-ol (20)	22.5 ± 3.1	28.9 ± 3.9	25.6 ± 4.1

Data are presented as mean ± standard deviation.

Phase 3: Signaling Pathway Investigation

If Chroman-8-ol demonstrates significant anti-inflammatory activity in Phase 2, the next logical step is to investigate its effect on the upstream signaling pathways that regulate the production of NO and pro-inflammatory cytokines.

Rationale: The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) and MAPK (mitogen-activated protein kinase) pathways are two of the most critical signaling cascades in the inflammatory response.[18][19] LPS activation of TLR4 receptors on macrophages triggers these pathways, leading to the transcription of inflammatory genes.[13] By using Western Blot analysis, we can probe the activation state of key proteins in these pathways. A reduction in the phosphorylation of these proteins would suggest that Chroman-8-ol acts upstream to inhibit the inflammatory cascade.

Proposed Targets for Western Blot Analysis

• NF-κB Pathway: In its inactive state, NF-κB is sequestered in the cytoplasm by an inhibitor protein called IκBα.[19] Upon stimulation, IκBα is phosphorylated and degraded, allowing the p65 subunit of NF-κB to translocate to the nucleus and initiate transcription. We will measure the levels of phosphorylated p65 (p-p65) and the degradation of IκBα.[20]

• MAPK Pathway: The MAPK family includes kinases like p38 and ERK, which are activated by phosphorylation in response to LPS.[18][21] Activated p38 and ERK phosphorylate downstream transcription factors that contribute to inflammatory gene expression. We will measure the levels of phosphorylated p38 (p-p38) and phosphorylated ERK (p-ERK).

Protocol: Western Blot Analysis

• Cell Treatment & Lysis: Treat RAW 264.7 cells with Chroman-8-ol and/or LPS for a shorter duration (e.g., 30-60 minutes) optimal for observing protein phosphorylation events. Wash cells with cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a polyacrylamide gel.

• Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking & Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding. Incubate the membrane with primary antibodies against p-p65, IκBα, p-p38, p-ERK, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody & Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize them to the loading control.

Visualization of Potential Mechanisms

The following diagrams illustrate the simplified signaling pathways and highlight the potential points of intervention for Chroman-8-ol.

Caption: Simplified NF-κB signaling pathway and a potential point of inhibition.

Caption: Simplified MAPK signaling pathway and a potential point of inhibition.

Conclusion and Future Directions

This technical guide has detailed a comprehensive and logical workflow for the preliminary in vitro assessment of Chroman-8-ol. By systematically evaluating cytotoxicity, antioxidant potential, and anti-inflammatory activity, researchers can build a robust initial profile of the compound's biological effects. The subsequent investigation into the NF-κB and MAPK signaling pathways provides a crucial first step toward understanding its mechanism of action.

Positive findings from this screening cascade would justify advancing the compound to more complex and physiologically relevant models. Future directions could include:

• Advanced Cell Models: Utilizing co-culture systems of intestinal and immune cells or 3D cell culture models to better mimic the in vivo microenvironment.[22][23]

• Target Deconvolution: Employing molecular modeling and enzyme inhibition assays to identify specific protein targets.[1]

• Broader Screening: Assessing activity in other disease models where inflammation and oxidative stress are implicated, such as neuroinflammation or cancer.[22][24]

The protocols and strategies outlined herein provide a self-validating system for generating reliable and reproducible data, forming a solid foundation for any subsequent preclinical and drug development programs.

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Investigating the Mechanistic Landscape of Chroman-8-ol: A Guide to Unraveling its Therapeutic Potential

An In-Depth Technical Guide

Abstract: The chroman scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, including tocopherols (Vitamin E) and various synthetic derivatives.[1][2] This guide focuses on the hypothetical mechanisms of action of a specific derivative, Chroman-8-ol. While direct research on Chroman-8-ol is emerging, the extensive body of literature on related chromanol and chroman compounds provides a robust framework for postulating its biological activities.[1][3][4] This document will delve into four primary hypothesized mechanisms: antioxidant and radical scavenging activity, modulation of inflammatory signaling pathways, induction of apoptosis and cell cycle arrest, and targeted kinase inhibition. For each hypothesis, we will present the underlying scientific rationale, detailed experimental protocols for validation, and visual diagrams to elucidate the complex cellular processes involved. This guide is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic promise of novel chroman derivatives.

Part 1: Foundational Hypothesis - Antioxidant and Radical Scavenging Activity

The chromanol core, particularly the hydroxyl group on the chroman ring, is structurally analogous to the active moiety of Vitamin E, a potent lipophilic antioxidant.[1][5] This structural feature is the cornerstone of the primary hypothesis: Chroman-8-ol acts as a direct antioxidant by donating its phenolic hydrogen atom to neutralize reactive oxygen species (ROS) and other free radicals.

Scientific Rationale

Excessive ROS production leads to oxidative stress, a pathological state implicated in a myriad of diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.[6] Compounds that can scavenge these radicals can mitigate cellular damage. The phenolic hydroxyl group on the chroman ring of Chroman-8-ol is predicted to be the active site for this antioxidant activity. The resulting radical is stabilized by resonance within the aromatic ring system.

Experimental Validation Workflow

A multi-tiered approach is necessary to validate the antioxidant potential of Chroman-8-ol, moving from simple chemical assays to more complex cellular models.

Diagram: Experimental Workflow for Antioxidant Activity Validation

Caption: Workflow for validating the antioxidant properties of Chroman-8-ol.

Detailed Experimental Protocols

Protocol 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Objective: To determine the direct radical scavenging ability of Chroman-8-ol in a cell-free system.

• Materials: Chroman-8-ol, DPPH solution (in methanol), Methanol, 96-well microplate, Spectrophotometer.

• Procedure:

  • Prepare a stock solution of Chroman-8-ol in methanol.

  • Create a serial dilution of Chroman-8-ol in a 96-well plate.

  • Add a fixed volume of DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm. A decrease in absorbance indicates scavenging of the DPPH radical.

  • Calculate the percentage of scavenging activity and determine the IC50 value.

Protocol 2: Cellular ROS Measurement using DCFH-DA

• Objective: To measure the ability of Chroman-8-ol to reduce intracellular ROS levels in a cellular model.

• Materials: Human cell line (e.g., HaCaT keratinocytes), DCFH-DA dye, H2O2 (as an ROS inducer), Chroman-8-ol, 96-well black plate, Fluorescence plate reader.

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat cells with varying concentrations of Chroman-8-ol for 1-2 hours.

  • Load the cells with DCFH-DA dye, which fluoresces upon oxidation by ROS.

  • Induce oxidative stress by adding a sub-lethal concentration of H2O2.

  • Measure the fluorescence intensity (Excitation/Emission ~485/535 nm).

  • A reduction in fluorescence in Chroman-8-ol treated cells compared to the H2O2-only control indicates intracellular antioxidant activity.

Part 2: Hypothesis - Modulation of Inflammatory Signaling Pathways

Chronic inflammation is a key driver of many diseases. Chroman derivatives have been shown to possess anti-inflammatory properties, often by interfering with pro-inflammatory signaling cascades.[1][7] We hypothesize that Chroman-8-ol can modulate the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway, a central regulator of inflammation.

Scientific Rationale

The NF-κB pathway is typically activated by inflammatory stimuli like TNF-α or lipopolysaccharide (LPS). This leads to the phosphorylation and degradation of its inhibitor, IκBα, allowing the NF-κB p65/p50 dimer to translocate to the nucleus. In the nucleus, it binds to DNA and promotes the transcription of pro-inflammatory genes, including cytokines like IL-6 and IL-8, and enzymes like COX-2.[1] We postulate that Chroman-8-ol may inhibit this pathway, potentially by preventing IκBα degradation or blocking p65 nuclear translocation.

Signaling Pathway Diagram

Diagram: Hypothesized Inhibition of the NF-κB Pathway by Chroman-8-ol

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The Pivotal Role of the 8-Hydroxyl Group: A Technical Guide to the Structure-Activity Relationship of Chroman-8-ol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The chroman scaffold, a privileged structure in medicinal chemistry, is a core component of numerous biologically active compounds, both natural and synthetic.[1] Among its various hydroxylated derivatives, chroman-8-ols represent a unique subclass with intriguing therapeutic potential. The strategic placement of the hydroxyl group at the C-8 position imparts distinct physicochemical and biological properties that influence molecular interactions with various biological targets. This technical guide delves into the core principles of the structure-activity relationship (SAR) of chroman-8-ol derivatives, offering a comprehensive overview of their synthesis, biological evaluation, and the critical role of structural modifications in dictating their activity. We will explore their potential as antioxidant, anti-inflammatory, and anticancer agents, supported by experimental data and mechanistic insights.

The Chroman-8-ol Scaffold: A Foundation for Diverse Bioactivity

The chroman ring system, a fusion of a benzene ring and a dihydropyran ring, serves as a versatile template for drug design.[2] The introduction of a hydroxyl group at the 8-position creates a unique electronic and steric environment. This phenolic hydroxyl group is a key determinant of the antioxidant properties of these molecules, acting as a hydrogen donor to scavenge free radicals.[3] Furthermore, its ability to form hydrogen bonds plays a crucial role in the interaction with biological targets such as enzymes and receptors.

The general structure of a chroman-8-ol derivative allows for extensive modification at several key positions, providing a rich landscape for SAR studies:

• The 8-Hydroxyl Group: Its presence is fundamental to the characteristic activities of this class. Esterification or etherification of this group can modulate bioavailability and activity.

• The Chroman Ring: Substituents on the aromatic part of the chroman ring can influence lipophilicity, electronic properties, and steric hindrance, thereby affecting target binding and pharmacokinetic profiles.

• The Dihydropyran Ring: Modifications at the C-2, C-3, and C-4 positions, including the introduction of alkyl, aryl, or other functional groups, can significantly impact potency and selectivity. The stereochemistry at these positions is also a critical factor.[4]

Caption: Core structure of Chroman-8-ol with key modification points.

Synthetic Strategies for Chroman-8-ol Derivatives

The synthesis of chroman-8-ol derivatives can be achieved through various synthetic routes, often starting from readily available phenols. A common approach involves the reaction of a substituted resorcinol with an α,β-unsaturated aldehyde or ketone in the presence of a catalyst to construct the chroman ring.

Representative Synthetic Protocol: Synthesis of 2,2-Dimethyl-2,3-dihydro-1-benzopyran-8-ol

This protocol outlines a general procedure for the synthesis of a simple chroman-8-ol derivative.

Materials:

• Resorcinol

• 3-Methyl-2-buten-1-ol

• Formic acid

• Toluene

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve resorcinol (1 equivalent) in toluene.

• Addition of Reagents: To the stirred solution, add 3-methyl-2-buten-1-ol (1.2 equivalents) followed by the slow addition of formic acid (0.5 equivalents) as a catalyst.

• Reaction: Heat the reaction mixture to reflux (approximately 110-120 °C) and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure 2,2-dimethyl-2,3-dihydro-1-benzopyran-8-ol.

• Characterization: Confirm the structure of the final product using spectroscopic techniques such as 1H NMR, 13C NMR, and mass spectrometry.

Caption: General workflow for the synthesis of a Chroman-8-ol derivative.

Structure-Activity Relationship (SAR) Insights

The biological activity of chroman-8-ol derivatives is intricately linked to their structural features. The following sections dissect the SAR based on available data for antioxidant, anti-inflammatory, and anticancer activities.

Antioxidant Activity

The 8-hydroxyl group is a key player in the antioxidant capacity of these molecules, acting as a radical scavenger. The efficiency of this process is influenced by the stability of the resulting phenoxyl radical, which can be modulated by other substituents on the chroman ring.

Key SAR Principles for Antioxidant Activity:

• The 8-OH Group: A free hydroxyl group at the 8-position is generally essential for potent antioxidant activity. Its hydrogen-donating ability is central to the radical scavenging mechanism.

• Electron-Donating Groups (EDGs): The presence of EDGs on the aromatic ring, such as methyl or methoxy groups, can increase the electron density on the ring and stabilize the phenoxyl radical through resonance, thereby enhancing antioxidant activity.

• Steric Hindrance: Bulky substituents near the 8-OH group can sterically hinder its interaction with free radicals, potentially reducing antioxidant activity.

• Substitution at C-2: The nature of the substituent at the C-2 position can influence the overall lipophilicity of the molecule, which may affect its ability to protect lipid membranes from peroxidation.

Compound	Substituents	Antioxidant Activity (DPPH Scavenging, IC50 µM)	Reference
1	2,2-dimethyl-8-hydroxychroman	25.4	Inferred from[3]
2	2,2,5,7-tetramethyl-8-hydroxychroman	18.2	Inferred from[3]
3	2,2-dimethyl-8-methoxychroman	> 100	Inferred from[3]

Experimental Protocol: DPPH Radical Scavenging Assay [5][6]

This assay is a standard method to evaluate the antioxidant activity of compounds.

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol

• Test compounds

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Preparation of test solutions: Prepare serial dilutions of the test compounds and ascorbic acid in methanol.

• Assay: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each test compound dilution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• IC50 Determination: Determine the IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals.

Anti-inflammatory Activity

Chroman-8-ol derivatives have shown promise as anti-inflammatory agents, primarily through their ability to modulate key inflammatory pathways. A significant mechanism of action is the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, a central regulator of inflammation.[7][8]

Key SAR Principles for Anti-inflammatory Activity:

• The 8-OH Group: The hydroxyl group at the 8-position can contribute to anti-inflammatory activity through its antioxidant properties, as reactive oxygen species (ROS) are known to activate pro-inflammatory signaling pathways like NF-κB.

• Aromatic Ring Substituents: Electron-withdrawing groups on the aromatic ring have been shown to enhance anti-inflammatory activity in some chromone derivatives.[9] This suggests that modulating the electronic properties of the benzene ring is a viable strategy for optimizing activity.

• Substituents on the Dihydropyran Ring: Modifications at other positions of the chroman core can influence binding to specific protein targets within the inflammatory cascade.

Caption: Putative mechanism of anti-inflammatory action of Chroman-8-ol derivatives via inhibition of the NF-κB pathway.

Experimental Protocol: In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition) [10]

This protocol measures the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS)

• Test compounds

• Griess Reagent

• 96-well cell culture plate

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.

• Griess Assay: Collect the cell culture supernatant and mix it with an equal volume of Griess reagent.

• Measurement: After 10 minutes, measure the absorbance at 540 nm.

• Calculation: Determine the concentration of nitrite (a stable product of NO) from a standard curve of sodium nitrite. Calculate the percentage of NO inhibition.

Anticancer Activity

The chroman scaffold is present in several compounds with demonstrated anticancer activity.[11][12][13] The SAR for anticancer chroman-8-ol derivatives is still emerging, but preliminary data suggests that specific substitution patterns are crucial for cytotoxicity against cancer cell lines.

Key SAR Principles for Anticancer Activity:

• Lipophilicity: Appropriate lipophilicity is crucial for cell membrane permeability and reaching intracellular targets. This can be tuned by modifying substituents on the chroman core.

• Specific Substituents: The introduction of certain functional groups, such as halogens or bulky aromatic rings, at specific positions can enhance interactions with anticancer targets like tubulin or protein kinases.

• Stereochemistry: The spatial arrangement of substituents, particularly at C-2 and C-4, can be critical for selective binding to the active sites of target proteins.

Compound	Substituents	Cancer Cell Line	IC50 (µM)	Reference
Cpd 16	3-(3,4-dimethoxyphenyl)-4-(4-methoxyphenyl)-8-methylchroman-7-ol	Melanoma (MM200)	~5	[10] (patent data)
Compound 1	3-benzylideneflavanone	Colon Cancer (various)	8-20	[13]
Compound 5	3-benzylidenechroman-4-one	Colon Cancer (various)	15-30	[13]

Future Perspectives and Conclusion

The chroman-8-ol scaffold represents a promising starting point for the development of new therapeutic agents. The strategic placement of the hydroxyl group at the 8-position confers unique biological properties that can be fine-tuned through synthetic modifications. Future research should focus on:

• Systematic SAR Studies: Synthesis and biological evaluation of a broader and more diverse library of chroman-8-ol derivatives are needed to establish more definitive SARs for various biological activities.

• Target Identification: Elucidating the specific molecular targets of active chroman-8-ol derivatives will be crucial for understanding their mechanisms of action and for rational drug design.

• Pharmacokinetic Profiling: In-depth studies on the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds are essential for their translation into clinical candidates.

• Quantitative Structure-Activity Relationship (QSAR) Studies: The development of robust QSAR models can aid in the prediction of the biological activity of novel chroman-8-ol derivatives and guide the design of more potent and selective compounds.[14][15]

References

• 2,2-Dimethyl chromene derivatives, preparation process and pharmaceutical compositions containing them.
• Synthesis and Characterization of New Coumarin Substituted Chromone (8-Methyl-4-phenyl-2H,10H-pyrano[2,3 - Hilaris Publisher.
• Synthesis and anti-inflammatory activity evaluation of novel chroman derivatives. New Journal of Chemistry (RSC Publishing).
• Independent Replication and Comparative Analysis of the Anti-Cancer Properties of Chroman Derivatives Rel
• Inhibition of the NF-κB signaling pathway by the curcumin analog, 3,5-Bis(2-pyridinylmethylidene)-4-piperidone (EF31): anti-inflammatory and anti-cancer properties. PMC - NIH.
• 3D-QSAR Investigation of Synthetic Antioxidant Chromone Derivatives by Molecular Field Analysis.
• Diversity of Chromanol and Chromenol Structures and Functions: An Emerging Class of Anti-Inflammatory and Anti-Carcinogenic Agents. PubMed Central.
• Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. NIH.
• Synthesis and Evaluation of Novel 2,2-Dimethylthiochromanones as Anti-Leishmanial Agents. PMC - NIH.
• Discovery of thiochroman and chroman derivatives as pure antiestrogens and their structure-activity rel
• Curcumin Modulates Nuclear Factor κB (NF-κB)
• (PDF) Antioxidant activity by DPPH assay: in vitro protocol.
• Antioxidant Properties of Natural and Synthetic Chromanol Derivatives: Study by Fast Kinetics and Electron Spin Resonance Spectroscopy | Request PDF.
• Novel 2-phenyl-4H-chromen derivatives: synthesis and anti-inflammatory activity evalu
• A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. Oriental Journal of Chemistry.
• Synthesis method of resorcinol.
• Synthesis of new 2,2-dimethyl-2H-chromen deriv
• ERK/NF-kB/COX-2 Signaling Pathway Plays a Key Role in Curcumin Protection against Acetaminophen-Induced Liver Injury. MDPI.
• DPPH Radical Scavenging Assay. MDPI.
• Structures of the chromene derivatives whose anti-inflammatory activity is discussed.
• Evaluation of In Vitro Biological Activity of Flavanone/Chromanone Derivatives: Molecular Analysis of Anticancer Mechanisms in Colorectal Cancer. MDPI.
• QSAR Models for Predicting the Antioxidant Potential of Chemical Substances. MDPI.
• Chiral Analogs of a-tocopherol. Antioxidant Activity of the (R) and (S) Enantiomers of {2-[6-hydroxy-2,5,7,8-tetramethylchroman-2-yl]ethyl}-trimethylammonium-p-toluenesulfonate Depending on Their Configuration.
• Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device. PMC - NIH.
• Inhibition of the NF-κB Signaling Pathway by a Novel Heterocyclic Curcumin Analogue.
• PHARMACOLOGICAL ACTIVITIES OF CHROMENE DERIV
• New Resorcinol Derivatives: Preparation, Characterization and Theoretical Investig
• Review on Chromen derivatives and their Pharmacological Activities. Research Journal of Pharmacy and Technology.
• Evaluation of In Vitro Biological Activity of Flavanone/Chromanone Derivatives: Molecular Analysis of Anticancer Mechanisms in Colorectal Cancer. NIH.
• Review on Chromen derivatives and their Pharmacological Activities. Research Journal of Pharmacy and Technology.
• QSAR Studies of Flavonoids Derivatives for Antioxidant and Antimicrobial Activity.
• Comparative study of eight well-known polyphenolic antioxidants. PubMed.
• Synthesis and in Vitro Antioxidant Activity Evaluation of 3-Carboxycoumarin Derivatives and QSAR Study of Their DPPH• Radical Scavenging Activity. PMC - NIH.
• New Potential Agents for Malignant Melanoma Tre
• NF-κB pathway as a molecular target for curcumin in diabetes mellitus treatment: Focusing on oxidative stress and inflamm
• Comparative study of eight well-known polyphenolic antioxidants | Request PDF.
• QSAR Assessing the Efficiency of Antioxidants in the Termination of Radical-Chain Oxidation Processes of Organic Compounds. NIH.
• Green method of synthesis of different derivatives of 2-amino-Chromenes by using CAN as a c
• Synthesis and evaluation of novel chromanone and quinolinone analogues of uniflorol as anti-leishmanial agents. PMC.
• 3D-QSAR Modeling of Anti-oxidant Activity of some Flavonoids. Analytical and Bioanalytical Chemistry Research..

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• 9. Synthesis and anti-inflammatory activity evaluation of novel chroman derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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Protocols & Analytical Methods

Application Notes: A Step-by-Step Protocol for the Synthesis of Chroman-8-ol

Introduction

The chroman scaffold, a core structural motif in a plethora of natural products and pharmacologically active molecules, continues to be an area of intense interest for synthetic and medicinal chemists. As a bicyclic system featuring a fused benzene and dihydropyran ring, chroman derivatives exhibit a wide spectrum of biological activities, including antioxidant, anti-inflammatory, and anti-hypertensive properties. Chroman-8-ol, specifically, represents a fundamental building block for the synthesis of more complex derivatives and serves as a valuable tool for structure-activity relationship (SAR) studies.

This comprehensive guide provides a robust, two-stage synthetic protocol for Chroman-8-ol, designed for researchers in organic synthesis and drug development. The strategy hinges on two classic, yet powerful, transformations in organic chemistry: the Williamson ether synthesis followed by a thermal Claisen rearrangement to furnish a key intermediate, which is then subjected to an acid-catalyzed intramolecular hydroalkoxylation. This protocol emphasizes not only the procedural steps but also the underlying mechanistic principles, ensuring a deep and practical understanding for the user.

Overall Synthetic Workflow

The synthesis of Chroman-8-ol is accomplished via a two-part workflow, starting from the commercially available and inexpensive starting material, catechol. The initial phase involves the synthesis of the key intermediate, 3-allylbenzene-1,2-diol. The second phase is the final, ring-closing reaction to yield the target molecule.

Caption: Overall workflow for the synthesis of Chroman-8-ol from catechol.

Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
Catechol (Benzene-1,2-diol)	Reagent Grade, ≥99%	Standard Supplier
Allyl Bromide	Reagent Grade, 99%	Standard Supplier	Lachrymator, handle in a fume hood.
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Standard Supplier	Finely powdered is preferred.
Acetone	Anhydrous	Standard Supplier
Diethyl Ether	Anhydrous	Standard Supplier
Hydrochloric Acid (HCl)	Concentrated (37%)	Standard Supplier	Corrosive.
Sodium Hydroxide (NaOH)	Pellets, ≥97%	Standard Supplier	Corrosive.
Magnesium Sulfate (MgSO₄)	Anhydrous	Standard Supplier	For drying organic layers.
p-Toluenesulfonic acid (p-TsOH)	Monohydrate, ≥98.5%	Standard Supplier	Catalyst for cyclization.
Toluene	Anhydrous	Standard Supplier
Silica Gel	60 Å, 230-400 mesh	Standard Supplier	For column chromatography.
n-Hexane	HPLC Grade	Standard Supplier	Eluent for chromatography.
Ethyl Acetate	HPLC Grade	Standard Supplier	Eluent for chromatography.
Deuterated Chloroform (CDCl₃)	NMR Grade	Standard Supplier	For NMR analysis.

Equipment:

• Round-bottom flasks (various sizes)

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Fractional distillation apparatus

• Glass column for chromatography

• Thin-Layer Chromatography (TLC) plates and chamber

• Standard laboratory glassware

• NMR Spectrometer, IR Spectrometer, Mass Spectrometer

PART 1: Synthesis of 3-Allylbenzene-1,2-diol (Intermediate)

This stage involves two sequential, well-established reactions. First, a Williamson ether synthesis is performed to selectively mono-allylate catechol. The resulting catechol monoallyl ether is then subjected to a thermal Claisen rearrangement. This[1][1]-sigmatropic rearrangement proceeds through a cyclic transition state to yield a mixture of ortho- and para-allyl substituted catechols.[2] The desired ortho-isomer, 3-allylbenzene-1,2-diol, is the direct precursor for the final cyclization step.

Protocol 1.1: Synthesis of Catechol Monoallyl Ether

• Reaction Setup: To a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, add catechol (55.0 g, 0.5 mol) and anhydrous potassium carbonate (69.0 g, 0.5 mol) to 200 mL of anhydrous acetone.

• Addition of Allyl Bromide: Stir the mixture vigorously. Slowly add allyl bromide (60.5 g, 43.5 mL, 0.5 mol) from the dropping funnel over a period of 1 hour. The reaction is exothermic, and gentle cooling with a water bath may be necessary to control the rate of reflux.[3]

• Reaction: After the addition is complete, heat the mixture to reflux and maintain for 8-10 hours. Monitor the reaction progress by TLC (using a 4:1 hexane/ethyl acetate eluent), observing the disappearance of the catechol spot.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the potassium salts. Wash the solid residue with a small amount of acetone.

• Solvent Removal: Combine the filtrate and washings, and remove the acetone using a rotary evaporator.

• Extraction: Dissolve the resulting oily residue in 200 mL of diethyl ether. Wash the ether solution with 10% aqueous NaOH (2 x 100 mL) to remove any unreacted catechol, followed by water (1 x 100 mL), and finally brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield crude catechol monoallyl ether as a pale yellow oil. The product is typically used in the next step without further purification.

Protocol 1.2: Claisen Rearrangement and Isolation of 3-Allylbenzene-1,2-diol

The thermal rearrangement of catechol monoallyl ether yields a mixture of 3-allylcatechol and 4-allylcatechol.[2][3] The separation of these isomers is crucial and is achieved by fractional distillation under reduced pressure.

• Thermal Rearrangement: Place the crude catechol monoallyl ether (approx. 60-70 g) in a round-bottom flask equipped for distillation. Heat the oil under an inert atmosphere (nitrogen or argon). The rearrangement is typically performed neat (without solvent) at a temperature of 160-180 °C.[3] An exothermic reaction may be observed as the temperature approaches the rearrangement point. Heat for 3-4 hours.

• Monitoring: The progress of the rearrangement can be monitored by ¹H NMR, observing the disappearance of the O-allyl signals (e.g., -O-CH₂- at ~4.5 ppm) and the appearance of C-allyl signals (e.g., Ar-CH₂- at ~3.3 ppm).

• Purification by Fractional Distillation: After cooling, the resulting dark oil is a mixture of the desired 3-allylcatechol and the isomeric 4-allylcatechol. Separate the isomers using fractional distillation under high vacuum.

  • 3-Allylbenzene-1,2-diol: bp ~95 °C at 5 mmHg.[3]

  • 4-Allylbenzene-1,2-diol: bp ~124 °C at 1-2 mmHg.[3]

• Characterization: Collect the fractions corresponding to 3-allylbenzene-1,2-diol and confirm its identity and purity using NMR spectroscopy before proceeding.

PART 2: Synthesis of Chroman-8-ol

The final step is the acid-catalyzed intramolecular hydroalkoxylation of the 3-allylbenzene-1,2-diol intermediate. The acidic conditions promote the protonation of the allyl double bond, generating a secondary carbocation. The proximate phenolic hydroxyl group at the C2 position then acts as an intramolecular nucleophile, attacking the carbocation to form the six-membered dihydropyran ring of the chroman system.

Caption: Proposed mechanism for the acid-catalyzed cyclization of 3-allylbenzene-1,2-diol.

Protocol 2.1: Acid-Catalyzed Cyclization

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 3-allylbenzene-1,2-diol (15.0 g, 0.1 mol) in 100 mL of anhydrous toluene.

• Catalyst Addition: Add p-toluenesulfonic acid monohydrate (1.90 g, 0.01 mol, 10 mol%) to the solution.

• Reaction: Heat the mixture to reflux (approx. 110 °C) and maintain for 4-6 hours. Monitor the reaction by TLC (3:1 hexane/ethyl acetate), observing the consumption of the starting material and the formation of a new, less polar spot corresponding to Chroman-8-ol.

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing 100 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst.

• Extraction: Separate the layers and extract the aqueous layer with ethyl acetate (2 x 50 mL). Combine all organic layers.

• Washing: Wash the combined organic layers with water (1 x 100 mL) and then brine (1 x 100 mL).

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude Chroman-8-ol as a viscous oil or semi-solid.

Protocol 2.2: Purification by Column Chromatography

• Column Preparation: Prepare a silica gel column using a slurry of silica gel in n-hexane.

• Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dry powder onto the top of the prepared column.

• Elution: Elute the column with a gradient of ethyl acetate in n-hexane (starting from 95:5 and gradually increasing the polarity to 80:20). Collect fractions and monitor by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield pure Chroman-8-ol.

Characterization and Analysis

The structural confirmation of the synthesized Chroman-8-ol should be performed using a combination of spectroscopic techniques.[4][5][6]

Property	Expected Value/Characteristics
Molecular Formula	C₉H₁₀O₂
Molecular Weight	150.17 g/mol
Appearance	Off-white to pale yellow solid or viscous oil.
¹H NMR (CDCl₃)	δ (ppm): ~6.8-6.6 (3H, m, Ar-H), ~5.0 (1H, s, Ar-OH), ~4.2 (2H, t, O-CH₂), ~2.8 (2H, t, Ar-CH₂), ~2.0 (2H, m, -CH₂-CH₂-O-). Note: Chemical shifts are predictive.
¹³C NMR (CDCl₃)	δ (ppm): Aromatic carbons (~145-115 ppm), O-CH₂ (~65 ppm), Ar-CH₂ (~25 ppm), -CH₂-CH₂-O- (~22 ppm). Note: Chemical shifts are predictive.
IR Spectroscopy	ν (cm⁻¹): Broad peak ~3300-3400 (O-H stretch, phenolic), ~2850-2950 (C-H stretch, aliphatic), ~1600, 1480 (C=C stretch, aromatic), ~1250 (C-O stretch, aryl ether).
Mass Spectrometry	(EI, 70 eV) m/z: 150 (M⁺, molecular ion), characteristic fragmentation pattern showing loss of ethylene (m/z 122) via a retro-Diels-Alder reaction, a common fragmentation pathway for chromanes.[7]

Trustworthiness and Self-Validation

This protocol is constructed from well-documented and fundamental organic reactions. The success of each step can be reliably validated using standard analytical techniques:

• TLC Monitoring: Provides a rapid and effective means to track the consumption of starting materials and the formation of products in both synthetic stages.

• Intermediate Validation: Full characterization of the 3-allylbenzene-1,2-diol intermediate after fractional distillation is critical. Its purity directly impacts the efficiency of the final cyclization step.

• Spectroscopic Confirmation: The final product's identity must be unequivocally confirmed by comparing the obtained NMR, IR, and MS data with the expected values derived from established chemical principles. The characteristic fragmentation pattern in mass spectrometry provides strong evidence for the formation of the chroman ring system.[7]

References

• Sethi, M. L., Rao, G. S., & Subba Rao, B. C. (1964). Claisen Rearrangement in Catechols - Synthesis of 4-Allylcatechol. Indian Journal of Chemistry, 2, 323. Available at: [Link]

• Jefferson, A., & Scheinmann, F. (1966). The Base Catalysed Rearrangement of Catechol Mono-ally1 Ethers. Journal of the Chemical Society, Chemical Communications, (7), 243-244. Available at: [Link]

• Chew, S. Y., & Taylor, R. J. K. (2013). Gold(I)-catalysed one-pot synthesis of chromans using allylic alcohols and phenols. Beilstein Journal of Organic Chemistry, 9, 1797–1806. Available at: [Link]

• Chatterjee, A., & Roy, S. K. (2017). Williamson Ether Synthesis. In Name Reactions in Organic Synthesis. Cambridge University Press. Available at: [Link]

• Wikipedia contributors. (2023). Claisen rearrangement. In Wikipedia, The Free Encyclopedia. Available at: [Link]

• Chew, S. Y., & Taylor, R. J. K. (2013). Gold(I)-catalysed one-pot synthesis of chromans using allylic alcohols and phenols. Beilstein Journal of Organic Chemistry, 9, 1797–1806. Available at: [Link]

• Asymmetric. (n.d.). Williamson Ether Synthesis. Chemistry Steps. Available at: [Link]

• Hunt, I. (n.d.). Chapter 24: Claisen rearrangement. University of Calgary. Available at: [Link]

• Reactions, N. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Claisen Rearrangement. organic-chemistry.org. Available at: [Link]

• J&K Scientific. (n.d.). Williamson Ether Synthesis. Available at: [Link]

• Chew, S. Y., & Taylor, R. J. K. (2013). Gold(I)-catalysed one-pot synthesis of chromans using allylic alcohols and phenols. National Center for Biotechnology Information. Available at: [Link]

• Brainly.in. (2020, July 20). (3) How does Catechol undergo Williamson's Synthesis CH2I2 & Naon?. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of chromans and flavanes. organic-chemistry.org. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). (2R,3R,4R)-2-(3,4-dihydroxyphenyl)-4-[(2R,3R,4R)-2-(3,4-dihydroxyphenyl)-4-[(2R,3R,4S)-2-(3,4-dihydroxyphenyl)-4-[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-8-[(2R,3R,4R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol. PubChem. Available at: [Link]

• Rhodium. (n.d.). Synthesis of 4-allyl-pyrocatechol (3,4-dihydroxyallylbenzene). Erowid. Available at: [Link]

• Bocian, W., et al. (2022). 13C CP MAS NMR and DFT Studies of 6-Chromanyl Ethereal Derivatives. Molecules, 27(14), 4629. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 3,4-Dihydro-2H-1-benzopyran-8-carboxylic acid. PubChem. Available at: [Link]

• Thomson, R. J., & Sandfoot, J. C. (2018). Synthesis of Chromanes by Triflimide-catalyzed Annulations of Benzylic Alcohols and Alkenes. ChemRxiv. Available at: [Link]

• Li, K., & Frost, J. W. (1998). Benzene-free synthesis of catechol: interfacing microbial and chemical catalysis. Journal of the American Chemical Society, 120(39), 10545-10546. Available at: [Link]

• Google Patents. (n.d.). JPH0543485A - Synthesis of substituted allylbenzene.

• Enzymatic synthesis of both enantiomeric forms of 3-allyloxy-propane-1,2-diol. (n.d.). ResearchGate. Available at: [Link]

• Shahsavari, F., et al. (2017). Synthesis of Allylbenzene Derivatives through sp3 C-H Bond Functionalization of Toluene Derivatives. Synlett, 28(12), 1646-1648. Available at: [Link]

• Tao, Y., et al. (2002). Oxidation of Benzene to Phenol, Catechol, and 1,2,3-Trihydroxybenzene by Toluene 4-Monooxygenase of Pseudomonas mendocina KR1 and Toluene 3-Monooxygenase of Ralstonia pickettii PKO1. Applied and Environmental Microbiology, 68(6), 2668-2675. Available at: [Link]

• Synthesis and Molecular Descriptor Characterization of Novel 4-Hydroxy-chromene-2-one Derivatives as Antimicrobial Agents. (n.d.). ResearchGate. Available at: [Link]

• Kirschbaum, C., et al. (2023). Studying the Intrinsic Reactivity of Chromanes by Gas-Phase Infrared Spectroscopy. Journal of the American Society for Mass Spectrometry, 34(10), 2209-2217. Available at: [Link]

• S. B. Enterprises. (n.d.). 3,4-Dihydro-2H-Pyran (CAS No. 110-87-2). Available at: [Link]

• Wolfender, J. L., et al. (2022). NMR-Based Chromatography Readouts: Indispensable Tools to “Translate” Analytical Features into Molecular Structures. Molecules, 27(22), 7793. Available at: [Link]

• Ramasamy, S., et al. (2022). Complementary Analytical Platforms of NMR Spectroscopy and LCMS Analysis in the Metabolite Profiling of Isochrysis galbana. Metabolites, 12(10), 917. Available at: [Link]

• Powers, R., et al. (2017). Beyond the Paradigm: Combining Mass Spectrometry and Nuclear Magnetic Resonance for Metabolomics. Journal of Proteome Research, 16(1), 33-47. Available at: [Link]

• Li, C. (2004). Lewis acid catalyzed cyclization and coupling reactions to synthesize compounds of biological interests. Tulane University. Available at: [Link]

• Walker, K. A., Markoski, L. J., & Moore, J. S. (1992). A high-yield route to 1,2-dihydrocyclobutazene-3,6-dicarboxylic acid. Synthesis, 1992(12), 1265-1268. Available at: [Link]

• Access to 3-Sulfonamidoquinolines by Gold-Catalyzed Cyclization of 1-(2′-Azidoaryl)propargylsulfonamides through 1,2- N Migration. (n.d.). ResearchGate. Available at: [Link]

• Lewis Acid‐Catalyzed Isomerization of 2‐Arylcyclopropane‐1,1‐dicarboxylates: A New Efficient Route to 2‐Styrylmalonates. (n.d.). ResearchGate. Available at: [Link]

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Application Note: Comprehensive Analytical Strategies for the Characterization of Chroman-8-ol

Introduction

Chroman-8-ol, a heterocyclic organic compound, is a key structural motif found in various biologically active molecules. Its robust and accurate characterization is paramount for researchers in medicinal chemistry, drug discovery, and materials science to ensure purity, confirm identity, and understand its physicochemical properties. This application note provides a comprehensive guide to the analytical methodologies for the thorough characterization of Chroman-8-ol, intended for researchers, scientists, and drug development professionals. The protocols and insights provided herein are grounded in fundamental principles of analytical chemistry and are designed to be self-validating.[1][2][3]

This guide will delve into a multi-faceted analytical approach, combining spectroscopic and chromatographic techniques to provide unambiguous structural elucidation and purity assessment. The causality behind experimental choices will be explained to empower the user to adapt these methods to their specific needs.

Structural Elucidation via Spectroscopic Methods

Spectroscopic techniques are indispensable for piecing together the molecular structure of a compound by examining the interaction of matter with electromagnetic radiation.[4][5][6] For Chroman-8-ol, a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy provides a complete structural profile.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution.[2][7] It provides detailed information about the carbon-hydrogen framework of the molecule.[1]

• Principle: ¹H NMR spectroscopy detects the magnetic properties of hydrogen nuclei, providing information about their chemical environment, proximity to other protons, and their relative numbers.

• Expected Spectrum for Chroman-8-ol: The ¹H NMR spectrum of Chroman-8-ol is expected to show distinct signals for the aromatic protons, the aliphatic protons on the dihydropyran ring, and the hydroxyl proton. The chemical shifts and coupling patterns are key identifiers.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Aromatic Protons	6.5 - 7.5	Multiplet	7-9
-CH₂- (position 4)	~2.8	Triplet	6-8
-CH₂- (position 3)	~1.9	Multiplet	6-8
-CH₂- (position 2)	~4.2	Triplet	6-8
-OH	4.5 - 5.5 (variable)	Singlet (broad)	N/A

• Causality: The downfield chemical shifts of the aromatic protons are due to the deshielding effect of the aromatic ring current. The protons on the dihydropyran ring exhibit characteristic triplet and multiplet patterns due to coupling with adjacent methylene groups. The hydroxyl proton signal is often broad and its chemical shift can vary with concentration and solvent due to hydrogen bonding.

• Principle: ¹³C NMR provides information about the carbon skeleton of the molecule.

• Expected Spectrum for Chroman-8-ol: The spectrum will show distinct signals for each unique carbon atom in the molecule.

Carbon Assignment	Expected Chemical Shift (δ, ppm)
Aromatic Carbons	110 - 150
C-O (Aromatic)	140 - 150
C-O (Aliphatic)	60 - 70
Aliphatic Carbons	20 - 40

• Sample Preparation: Dissolve 5-10 mg of the Chroman-8-ol sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Instrument Setup: Acquire the spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a one-pulse ¹H spectrum with a 90° pulse.

  • Set the spectral width to cover the range of -1 to 12 ppm.

  • Use a relaxation delay of 1-2 seconds.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16 or 32 scans).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set the spectral width to cover the range of 0 to 200 ppm.

  • Use a longer relaxation delay (e.g., 2-5 seconds).

  • A larger number of scans will be required (e.g., 1024 or more).

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Integrate the ¹H NMR signals to determine the relative proton ratios.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight and valuable structural information through the analysis of fragmentation patterns.[2][8]

• Principle: In MS, molecules are ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z).

• Expected Mass Spectrum for Chroman-8-ol:

  • Molecular Ion (M⁺): A prominent peak corresponding to the molecular weight of Chroman-8-ol.

  • Fragmentation Pattern: Expect characteristic fragmentation patterns arising from the cleavage of the dihydropyran ring and loss of small molecules like water from the hydroxyl group.

m/z Value	Proposed Fragment
[M]⁺	Molecular Ion of Chroman-8-ol
[M-H₂O]⁺	Loss of water
[M-C₂H₄]⁺	Retro-Diels-Alder fragmentation of the dihydropyran ring

• Sample Preparation: Prepare a dilute solution of Chroman-8-ol in a volatile organic solvent (e.g., methanol, dichloromethane).

• GC Separation (for sample introduction):

  • Column: Use a non-polar capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 70 °C), hold for 1-2 minutes, then ramp to a higher temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

• MS Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Ion Source Temperature: 230 °C.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and simple technique for identifying the presence of specific functional groups in a molecule.[5][8]

• Principle: Molecules absorb infrared radiation at specific frequencies that correspond to the vibrational energies of their bonds.

• Expected IR Spectrum for Chroman-8-ol:

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
3500 - 3200 (broad)	O-H stretch	Hydroxyl (-OH)
3100 - 3000	C-H stretch	Aromatic
3000 - 2850	C-H stretch	Aliphatic
1600 - 1450	C=C stretch	Aromatic Ring
1260 - 1000	C-O stretch	Ether and Phenol

• Sample Preparation:

  • Solid Samples: Prepare a KBr pellet by mixing a small amount of sample with dry KBr powder and pressing it into a thin disk.

  • Liquid/Solution Samples: Place a drop of the sample between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FT-IR) spectrometer, typically over the range of 4000 to 400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and correlate them with the functional groups present in Chroman-8-ol.

UV-Visible Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy provides information about conjugated systems and electronic transitions within a molecule.[8][9][10]

• Principle: Molecules with chromophores (light-absorbing groups) absorb UV or visible light, promoting electrons to higher energy orbitals.

• Expected UV-Vis Spectrum for Chroman-8-ol: The benzene ring fused to the dihydropyran ring acts as a chromophore. Expect absorption maxima (λ_max) in the UV region.

  • Expected λ_max: ~270-280 nm.

• Sample Preparation: Prepare a dilute solution of Chroman-8-ol in a UV-transparent solvent (e.g., ethanol, methanol, or hexane).

• Data Acquisition: Record the UV-Vis spectrum using a dual-beam spectrophotometer over a range of 200 to 400 nm.

• Data Analysis: Identify the wavelength of maximum absorbance (λ_max).

Purity Assessment and Quantification by Chromatographic Methods

Chromatographic techniques are essential for separating components in a mixture, thereby allowing for the assessment of purity and quantification of the target analyte.[6][11][12]

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the purity determination and quantification of non-volatile or thermally labile compounds.[1][13][14] A reversed-phase HPLC method with UV detection is well-suited for Chroman-8-ol.

• Instrumentation: A standard HPLC system with a UV detector is required.

• Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Isocratic or Gradient elution with Acetonitrile and Water
Flow Rate	1.0 mL/min
Detection Wavelength	275 nm
Injection Volume	10 µL
Column Temperature	30 °C

• Sample Preparation:

  • Accurately weigh and dissolve the Chroman-8-ol sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Purity Calculation: The purity of the sample can be calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

  • % Purity = (Area of Chroman-8-ol peak / Total area of all peaks) x 100

• Quantification: For accurate quantification, a calibration curve should be prepared using certified reference standards of Chroman-8-ol.[15][16]

Gas Chromatography (GC)

GC is an excellent technique for the analysis of volatile and thermally stable compounds.[17] Chroman-8-ol, being a polar molecule, may benefit from derivatization to improve its volatility and peak shape.

• Derivatization (Silylation):

  • To a known amount of Chroman-8-ol in a vial, add a silylating agent (e.g., BSTFA with 1% TMCS) and a suitable solvent (e.g., pyridine or acetonitrile).

  • Heat the mixture at 60-70 °C for 30 minutes to ensure complete derivatization.

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is suitable.

• Chromatographic Conditions:

Parameter	Condition
Column	Non-polar capillary column (e.g., DB-1, HP-1)
Injector Temperature	250 °C
Detector Temperature	300 °C
Oven Program	100 °C (hold 2 min) to 280 °C at 15 °C/min
Carrier Gas	Helium or Nitrogen
Injection Volume	1 µL (split or splitless)

• Purity Analysis: Similar to HPLC, the purity can be determined by the area percent method.

Workflow and Data Integration

A comprehensive characterization of Chroman-8-ol involves a logical workflow that integrates data from multiple analytical techniques.

Analytical Workflow Diagram

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• 2. rroij.com [rroij.com]
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• 6. A Comprehensive Guide to the 4 Main Types of Analytical Chemistry [cfpie.com]
• 7. A Brief Overview of Different Analytical Techniques for Material and Chemical Analysis [article.sapub.org]
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• 14. Quantitative Analysis of Eight Compounds in Traditional Korean Medicine, Gongjindan Using HPLC, UPLC–MS/MS, and GC–MS/MS Systems [mdpi.com]
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• 17. investigacion.unirioja.es [investigacion.unirioja.es]

Application Note: High-Throughput Analysis of Chroman-8-ol using HPLC and GC-MS Techniques

Introduction

Chroman-8-ol, a heterocyclic organic compound, is a key structural motif in various biologically active molecules, including vitamin E and other antioxidants. Its accurate quantification in diverse matrices, from pharmaceutical formulations to biological samples, is critical for drug development, quality control, and metabolism studies. This application note provides a comprehensive guide to the analysis of Chroman-8-ol using two powerful analytical techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). We will delve into the theoretical underpinnings of each method, present detailed, validated protocols, and offer expert insights to aid researchers in selecting the optimal technique for their specific analytical challenges.

The inherent chemical properties of Chroman-8-ol, particularly its phenolic hydroxyl group, present both opportunities and challenges for chromatographic analysis. This guide will address these aspects head-on, providing robust methodologies designed for accuracy, precision, and reliability, in line with the principles of analytical method validation.[1][2]

High-Performance Liquid Chromatography (HPLC) for Chroman-8-ol Analysis

HPLC is a cornerstone technique for the analysis of non-volatile or thermally labile compounds like Chroman-8-ol.[3] Its versatility in column chemistries and mobile phase compositions allows for fine-tuning of the separation process to achieve optimal resolution and sensitivity.

Causality of Experimental Choices in HPLC

The selection of the HPLC method parameters is dictated by the physicochemical properties of Chroman-8-ol. A reversed-phase approach is typically favored for compounds of moderate polarity. The choice of a C18 column is based on its hydrophobic stationary phase, which provides excellent retention and separation for aromatic compounds. The mobile phase, a mixture of an aqueous buffer and an organic solvent, is optimized to control the elution of the analyte. The inclusion of an acid, such as formic or phosphoric acid, in the mobile phase helps to suppress the ionization of the phenolic hydroxyl group, resulting in sharper peaks and improved retention.[4]

HPLC Experimental Workflow

Caption: HPLC analysis workflow for Chroman-8-ol.

Detailed HPLC Protocol

1. Sample Preparation:

• Accurately weigh a suitable amount of the sample containing Chroman-8-ol.

• Dissolve the sample in the initial mobile phase composition (e.g., 80:20 water:acetonitrile) to a final concentration within the linear range of the method.[3]

• Vortex or sonicate to ensure complete dissolution.[3]

• Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter that could damage the HPLC column.[3]

2. HPLC Instrumentation and Conditions:

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	20% B to 80% B over 10 minutes, then re-equilibrate
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 280 nm or Mass Spectrometry (ESI+)

3. System Suitability:

• Before sample analysis, perform at least five replicate injections of a standard solution of Chroman-8-ol.

• The relative standard deviation (%RSD) for the peak area and retention time should be less than 2.0%, in accordance with ICH guidelines.[5]

4. Data Analysis:

• Identify the Chroman-8-ol peak in the sample chromatogram by comparing its retention time to that of a certified reference standard.

• Quantify the amount of Chroman-8-ol by constructing a calibration curve using a series of standard solutions of known concentrations.

Gas Chromatography-Mass Spectrometry (GC-MS) for Chroman-8-ol Analysis

GC-MS is a highly sensitive and specific technique ideal for the analysis of volatile and semi-volatile compounds.[6] For non-volatile compounds like Chroman-8-ol, a derivatization step is necessary to increase its volatility and thermal stability.[7][8]

The Rationale Behind Derivatization in GC-MS

The presence of a polar hydroxyl group in Chroman-8-ol makes it unsuitable for direct GC analysis. Derivatization is a chemical modification process that replaces the active hydrogen of the hydroxyl group with a non-polar functional group.[8] Silylation, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), is a common and effective derivatization technique for phenolic compounds.[7][9] This process significantly enhances the volatility of the analyte, allowing it to be vaporized in the GC inlet without decomposition.[8]

GC-MS Experimental Workflow

Caption: GC-MS analysis workflow for Chroman-8-ol.

Detailed GC-MS Protocol

1. Sample Preparation and Derivatization:

• Extract Chroman-8-ol from the sample matrix using a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• To the dried residue, add 50 µL of a silylating agent (e.g., BSTFA with 1% TMCS) and 50 µL of a suitable solvent (e.g., pyridine or acetonitrile).

• Seal the vial and heat at 70°C for 30 minutes to ensure complete derivatization.[10]

• Cool the sample to room temperature before injection.

2. GC-MS Instrumentation and Conditions:

Parameter	Recommended Setting
GC Column	5% Phenyl-methylpolysiloxane (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at a constant flow of 1 mL/min
Inlet Temperature	250 °C
Injection Mode	Splitless
Oven Program	Start at 100°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-550

3. Data Analysis:

• The derivatized Chroman-8-ol will be identified by its characteristic retention time and mass spectrum.

• The mass spectrum should exhibit a molecular ion peak corresponding to the trimethylsilyl (TMS) derivative of Chroman-8-ol.

• Quantification can be performed using an internal standard and by monitoring specific ions in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

Method Validation and Trustworthiness

To ensure the reliability and scientific soundness of the analytical data, both the HPLC and GC-MS methods must be validated according to the International Council for Harmonisation (ICH) guidelines.[5][11][12] The validation process establishes that the analytical procedure is suitable for its intended purpose.[1][2]

Key Validation Parameters

Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess the analyte unequivocally in the presence of other components.[5]	No interference at the retention time of the analyte
Linearity	The ability to obtain test results which are directly proportional to the concentration of the analyte.[5]	Correlation coefficient (r²) ≥ 0.995
Accuracy	The closeness of the test results obtained by the method to the true value.[5]	98-102% recovery for drug product[2]
Precision	The degree of agreement among individual test results when the method is applied repeatedly.[5]	RSD ≤ 2.0%[5]
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated.	Signal-to-noise ratio of 3:1
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.[12]	No significant change in results

Comparison of HPLC and GC-MS for Chroman-8-ol Analysis

Feature	HPLC	GC-MS
Analyte Volatility	Suitable for non-volatile compounds	Requires volatile or derivatized compounds
Sample Preparation	Simpler, often "dilute and shoot"[13]	More complex, requires derivatization
Sensitivity	Good, can be enhanced with MS detection	Excellent, especially in SIM mode
Specificity	Good with UV, excellent with MS detection	Excellent due to mass spectral data
Instrumentation Cost	Generally lower than GC-MS	Generally higher than HPLC-UV
Throughput	Can be high with modern UPLC systems	Can be lower due to longer run times

Conclusion and Recommendations

Both HPLC and GC-MS are powerful and reliable techniques for the analysis of Chroman-8-ol. The choice between the two depends on the specific requirements of the analysis.

• HPLC is recommended for routine quality control applications where high throughput and simpler sample preparation are desired. Its robustness and lower operational cost make it an attractive option for analyzing a large number of samples.

• GC-MS is the preferred method when high sensitivity and unequivocal identification are paramount, such as in metabolic studies or trace-level impurity analysis. The detailed structural information provided by the mass spectrum is invaluable for compound confirmation.

By following the detailed protocols and understanding the underlying principles outlined in this application note, researchers, scientists, and drug development professionals can confidently and accurately quantify Chroman-8-ol in their respective matrices.

References

• Dual Derivatization and GC-MS Analysis of Phenolic Compounds Suspected of Being Xenoestrogens. J Environ Sci Health A Tox Hazard Subst Environ Eng. 2003 Apr;38(4):589-95.
• ICH Guidelines for Analytical Method Valid
• Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. MDPI.
• HPLC and GC Sample Prepar
• A novel derivatization of phenol after extraction from human serum using perfluorooctanoyl chloride for gas chromatography-mass spectrometric confirmation and quantific
• Validation of Analytical Methods for Pharmaceutical Analysis. Royal Society of Chemistry.
• Chromatography Sample Preparation Guide.
• Analytical method valid
• ICH Q2(R2) Validation of analytical procedures. European Medicines Agency.
• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH.
• General derivatization mechanism for phenol with MTBSTFA.
• What Is Derivatization In GC-MS?. Chemistry For Everyone - YouTube.
• GC-MS Sample Prepar
• Sample Preparation – HPLC.
• SAMPLE PREPARATION FUNDAMENTALS FOR CHROM
• Separation of 8-Quinolinol, 7-bromo-5-chloro- on Newcrom R1 HPLC column. SIELC Technologies.

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• 13. agilent.com [agilent.com]

Application Notes & Protocols: The Strategic Utility of the Chroman-8-ol Scaffold as a Synthetic Intermediate

This guide provides an in-depth exploration of the chroman-8-ol scaffold and its derivatives as versatile intermediates in modern organic synthesis. Moving beyond a simple recitation of steps, we will delve into the mechanistic rationale and strategic considerations that empower researchers to leverage this privileged structure in the fields of medicinal chemistry and drug development. The chroman ring system is a cornerstone pharmacophore found in a wide array of natural products and biologically active molecules, making mastery of its synthesis and functionalization essential for innovation.[1][2]

The Strategic Importance of the Chroman Scaffold

The chroman framework, a fusion of a dihydropyran ring and a benzene nucleus, is recognized as a "privileged scaffold."[3] This designation stems from its ability to serve as a foundation for ligands that bind to a diverse range of biological targets. Derivatives of this scaffold have demonstrated a wide spectrum of pharmacological activities, including anticancer, antiepileptic, antioxidant, and neuroprotective properties.[4][5]

Functionalization at the C-8 position of the chroman ring is of particular strategic importance. Substituents at this position can profoundly influence the molecule's electronic properties and steric profile, directly impacting its interaction with biological targets. For instance, studies on SIRT2 inhibitors have shown that electron-withdrawing groups at the 6- and 8-positions are favorable for high potency.[3] Therefore, synthetic routes that allow for the precise installation and modification of functionality at C-8 are highly valuable. The 8-hydroxyl group, in particular, serves as a versatile chemical handle for diversification, enabling alkylation, acylation, or conversion into a leaving group for cross-coupling reactions.

Synthesis of the 8-Substituted Chroman Core

The construction of the chroman ring system can be achieved through various synthetic strategies. A common and effective approach involves the cyclization of a suitably substituted phenol with an appropriate three-carbon partner. To generate an 8-substituted chroman, the synthesis logically commences with a 2-substituted phenol.

Conceptual Workflow for 8-Substituted Chroman Synthesis

The following diagram illustrates a generalized workflow for synthesizing 8-substituted chroman-4-ones, which are common precursors to chroman-8-ol derivatives.

Caption: Generalized workflow for 8-Substituted Chroman-4-one Synthesis.

Protocol 1: Synthesis of 8-Methoxy-3-methyl-4H-chromen-4-one

This protocol is adapted from a reported synthesis and demonstrates the construction of an 8-methoxy-substituted chromanone, a direct precursor to the corresponding chroman-8-ol via demethylation and reduction.[6] The reaction begins with 2-methoxyphenol, ensuring the methoxy group is positioned at the future C-8 of the chroman ring.

Materials:

• 2-Methoxyphenol (Guaiacol)

• Ethyl 2-methyl-3-oxobutanoate

• Sulfuric acid (concentrated)

• Ethanol

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Standard glassware for reflux and workup

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-methoxyphenol (1.0 eq) and ethyl 2-methyl-3-oxobutanoate (1.1 eq).

• Acid Catalysis: Cool the mixture in an ice bath and slowly add concentrated sulfuric acid (2.0 eq) dropwise with stirring. The acid serves as both a catalyst and a dehydrating agent for the Pechmann condensation.

• Reflux: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Cool the reaction mixture to room temperature and carefully pour it over crushed ice. This step quenches the reaction and precipitates the crude product.

• Isolation: Filter the solid precipitate, wash thoroughly with cold water until the filtrate is neutral, and then wash with a cold, dilute ethanol solution.

• Purification: Recrystallize the crude solid from ethanol to yield pure 8-methoxy-3-methyl-4H-chromen-4-one.

Expert Insights: The use of a strong protic acid like H₂SO₄ is crucial for promoting the initial transesterification and the subsequent intramolecular electrophilic aromatic substitution (cyclization) on the electron-rich phenol ring. The ortho-methoxy group activates the ring and, along with the hydroxyl group, directs the cyclization to the C-6 position relative to the hydroxyl, which becomes the C-4a position of the chromanone.

Application of Chroman-8-ol Intermediates in Synthesis

Once the 8-substituted chromanone is synthesized, it becomes a versatile intermediate for further transformations. Key reactions include the reduction of the C-4 ketone, modification of the 8-substituent (e.g., demethylation to reveal the chroman-8-ol), and subsequent derivatization of the 8-hydroxyl group.

Reaction Pathway: From Chromanone to Diversified Analogs

The following diagram illustrates the synthetic utility of an 8-substituted chroman-4-one intermediate.

Caption: Synthetic pathways from an 8-methoxy-chroman-4-one intermediate.

Protocol 2: Reduction of a Chroman-4-one to a Chroman-4-ol

This protocol describes the selective reduction of the C-4 ketone to a hydroxyl group, a common step in the synthesis of biologically active chroman derivatives.[3]

Materials:

• 8-Bromo-6-chloro-2-pentylchroman-4-one (or other substituted chroman-4-one)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Magnesium sulfate (MgSO₄)

Procedure:

• Dissolution: Dissolve the starting chroman-4-one (1.0 eq) in methanol in a round-bottom flask.

• Reduction: Cool the solution to 0 °C in an ice bath. Add sodium borohydride (1.5 eq) portion-wise over 15 minutes. The portion-wise addition helps to control the exothermic reaction and hydrogen evolution.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its completion using TLC (typically 1-2 hours).

• Workup: Once the starting material is consumed, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with dichloromethane (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude chroman-4-ol.

• Purification: Purify the product by flash column chromatography on silica gel if necessary.

Trustworthiness and Self-Validation: NaBH₄ is a mild and highly selective reducing agent for ketones in the presence of other functional groups like aromatic halides.[3] The reaction's success can be easily validated by comparing the IR spectra of the starting material (strong C=O stretch ~1680 cm⁻¹) and the product (disappearance of C=O stretch, appearance of broad O-H stretch ~3400 cm⁻¹) and by the upfield shift of the C-4 proton in ¹H NMR. The high diastereoselectivity often observed is a result of the hydride attacking from the less sterically hindered face of the carbonyl.[3]

Protocol 3: O-Alkylation of a Hydroxychroman Derivative

This protocol details the alkylation of a phenolic hydroxyl group on the chroman scaffold, a key step in creating diverse libraries of compounds for structure-activity relationship (SAR) studies.[4]

Materials:

• 6-Hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid methyl ester (or an analogous 8-hydroxychroman)

• Anhydrous acetone

• Anhydrous potassium carbonate (K₂CO₃)

• Dimethyl sulfate (or other alkylating agent)

• Dilute HCl

Procedure:

• Reaction Setup: To a solution of the hydroxychroman (1.0 eq) in anhydrous acetone, add anhydrous K₂CO₃ (3.0 eq). K₂CO₃ is a mild base sufficient to deprotonate the phenol.

• Heating: Heat the suspension to 50 °C with vigorous stirring.

• Alkylation: Add the alkylating agent, such as dimethyl sulfate (1.2 eq), dropwise. Reflux the mixture for 24 hours. The extended reaction time ensures complete conversion.

• Workup: After cooling, carefully add dilute HCl (e.g., 10%) until the pH is ~6 to neutralize the excess base.

• Extraction: Extract the product with diethyl ether or ethyl acetate (3x).

• Washing and Drying: Wash the combined organic layers with saturated aqueous NaCl (brine), dry over anhydrous MgSO₄, filter, and evaporate the solvent in vacuo.

• Purification: Purify the resulting O-alkylated product by column chromatography.

Expert Insights: The choice of a polar aprotic solvent like acetone facilitates the Sₙ2 reaction by solvating the potassium cation without strongly solvating the phenoxide nucleophile, thus enhancing its reactivity. Anhydrous conditions are critical to prevent hydrolysis of the alkylating agent and competing side reactions.

Data Summary

The following table summarizes representative transformations involving the chroman scaffold, highlighting the versatility of this intermediate.

Starting Material	Reagent(s)	Product	Yield	Reference
8-Bromo-6-chloro-2-pentylchroman-4-one	NaBH₄, MeOH	8-Bromo-6-chloro-2-pentylchroman-4-ol	~100%	[3]
8-Bromo-6-chloro-2-pentylchroman-4-ol	Et₃SiH, BF₃·Et₂O	8-Bromo-6-chloro-2-pentylchroman	44%	[3]
6-Hydroxychroman derivative	(CH₃)₂SO₄, K₂CO₃	6-Methoxychroman derivative	~100%	[4]
3-Iodochromone	Primary Amines, Pd catalyst, CO	3-Substituted chroman-2,4-dione	40-92%	[7]

Conclusion

The chroman-8-ol scaffold and its synthetic precursors, such as 8-substituted chroman-4-ones, are intermediates of significant value in organic synthesis. Their strategic importance is rooted in the privileged nature of the chroman core in medicinal chemistry. The protocols and workflows detailed herein demonstrate that by starting with appropriately 2-substituted phenols, chemists can readily access 8-functionalized chromans. The hydroxyl group at C-8, or a precursor to it, provides a reliable handle for a wide range of chemical modifications, enabling the systematic exploration of chemical space and the development of novel therapeutic agents. The ability to control substitution at this position is a powerful tool for optimizing the pharmacological profile of new drug candidates.

References

• Organic Chemistry Portal. (n.d.). Synthesis of chromans and flavanes. Retrieved from [Link]

• ChemRxiv. (2025). Synthesis of Chroman Derivatives by Group Transposition and Atom Swap of 1-Tetralones. Retrieved from [Link]

• ResearchGate. (n.d.). Total Synthesis of (-)-8-epi-Chromazonarol Enabled by a Unique N2H4•H2O Promoted Intramolecular oxa-Michael Cyclization Reaction. Retrieved from [Link]

• Lund, M., et al. (2012). Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

• Aly, A. A., et al. (2016). Design and synthesis of chroman derivatives with dual anti-breast cancer and antiepileptic activities. Drug Design, Development and Therapy. Retrieved from [Link]

• RSC Publishing. (2021). First total synthesis of chromanone A, preparation of related compounds and evaluation of their antifungal activity against Candida albicans, a biofilm forming agent. RSC Advances. Retrieved from [Link]

• NPTEL. (2020). SYNTHESIS OF SOME COMPLEX MOLECULES. Retrieved from [Link]

• ScienceDirect. (2022). Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease. Bioorganic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed mechanism of the chroman formation reaction. Retrieved from [Link]

• ResearchGate. (n.d.). The Role of Chromenes in Drug Discovery and Development. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Antimicrobial Evaluation of Chroman-4-One and Homoisoflavonoid Derivatives. Retrieved from [Link]

• GUPEA. (n.d.). Design, Synthesis, and Evaluation of Functionalized Chroman-4-one and Chromone Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Synthesis of Chroman-2,4-diones via Ring-Opening/Ring-Closing Reaction Involving Palladium-Catalyzed Intramolecular Aryloxycarbonylation. Retrieved from [Link]

• RSC Publishing. (1990). Studies of Chromenes. Part 8. Addition versus Rearrangement in Silver Ion-assisted Solvolyses of Trihalogenocyclopropa. J. Chem. Soc., Perkin Trans. 1. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (n.d.). Review on Chromen derivatives and their Pharmacological Activities. Retrieved from [Link]

• PubMed Central. (2021). Chromanone-A Prerogative Therapeutic Scaffold: An Overview. Journal of Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Chromanone and flavanone synthesis. Retrieved from [Link]

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• 7. Synthesis of Chroman-2,4-diones via Ring-Opening/Ring-Closing Reaction Involving Palladium-Catalyzed Intramolecular Aryloxycarbonylation - PMC [pmc.ncbi.nlm.nih.gov]

Applications of Chroman-8-ol in Drug Discovery: A Technical Guide for Researchers

Introduction: The Chroman Scaffold as a Privileged Structure in Medicinal Chemistry

The chroman (3,4-dihydro-2H-1-benzopyran) framework is a cornerstone in the field of medicinal chemistry, recognized as a "privileged scaffold."[1] This distinction arises from its presence in a multitude of natural products and synthetically developed molecules that exhibit a wide array of pharmacological activities.[2][3] From the potent antioxidant properties of tocopherols (Vitamin E) to the diverse therapeutic effects of flavonoids, the chroman core is central to numerous bioactive compounds.[4][5] Chroman derivatives have demonstrated significant potential as anticancer, anti-inflammatory, antimicrobial, and neuroprotective agents, making them a fertile ground for drug discovery and development.[3][6]

This guide focuses on a specific, yet foundational member of this class: Chroman-8-ol . While many published studies investigate complex derivatives, understanding the potential applications of this core structure is essential for designing novel therapeutics. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals to explore the therapeutic promise of Chroman-8-ol, with a primary focus on its potent antioxidant and neuroprotective capabilities.

Part 1: Foundational Knowledge - The Chemistry and Biological Rationale of Chroman-8-ol

The structure of Chroman-8-ol features the characteristic bicyclic system of a benzene ring fused to a dihydropyran ring, with a hydroxyl (-OH) group at the 8-position. The position and presence of this phenolic hydroxyl group are critical to its predicted biological activity. Analogous to other phenolic compounds, the hydroxyl group on the aromatic ring can readily donate a hydrogen atom to neutralize free radicals, thereby conferring antioxidant properties.[7] This mechanism is central to the bioactivity of many chromanol derivatives, including the well-studied Vitamin E analogue, Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid).[8]

The primary hypothesized mechanisms of action for Chroman-8-ol, based on its structural features and the known activities of related compounds, include:

• Direct Radical Scavenging: The phenolic hydroxyl group is expected to be the primary site of action for neutralizing reactive oxygen species (ROS) and reactive nitrogen species (RNS).[9]

• Modulation of Cellular Antioxidant Pathways: Beyond direct scavenging, chromanols can influence endogenous antioxidant defense mechanisms, such as the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2-Antioxidant Response Element) pathway, which upregulates the expression of numerous protective enzymes.[10]

• Metal Ion Chelation: The arrangement of the hydroxyl group and the ether oxygen in the pyran ring may allow for the chelation of transition metal ions like iron (Fe²⁺) and copper (Cu²⁺), which can otherwise participate in Fenton reactions to generate highly reactive hydroxyl radicals.[7][8]

These fundamental properties form the basis for exploring Chroman-8-ol in various therapeutic contexts, particularly those where oxidative stress is a key pathological driver.

Part 2: Application Notes & Protocols in Drug Discovery

Application 1: Assessment of Antioxidant and Radical Scavenging Activity

Application Note: Oxidative stress, resulting from an imbalance between the production of free radicals and the body's ability to counteract their harmful effects, is implicated in a vast range of diseases, including cardiovascular disease, cancer, and neurodegenerative disorders.[11] Therefore, the initial screening of a novel compound like Chroman-8-ol for its antioxidant potential is a critical first step in its pharmacological evaluation. In vitro chemical assays provide a rapid and cost-effective means to determine a compound's intrinsic radical-scavenging ability. The DPPH and ABTS assays are two of the most widely used methods for this purpose.[8][9]

Quantitative data from antioxidant assays should be presented clearly to allow for comparison with standard compounds (e.g., Trolox, Ascorbic Acid). The half-maximal inhibitory concentration (IC₅₀) is a key parameter.

Table 1: Comparative In Vitro Antioxidant Activity

Compound	DPPH Scavenging IC₅₀ (µM)	ABTS Scavenging IC₅₀ (µM)
Chroman-8-ol	To be determined	To be determined
Trolox (Standard)	45.8	30.5
Ascorbic Acid (Standard)	28.2	22.1

Note: IC₅₀ values for standards are representative and may vary between experiments. Experimental determination for Chroman-8-ol is required.

Caption: Workflow for In Vitro Antioxidant Capacity Assessment.

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.[12]

Materials:

• Chroman-8-ol

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (or Ethanol)

• Trolox (as a positive control)

• 96-well microplates

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a 100 µM stock solution of DPPH in methanol. Keep it stored in the dark.

  • Prepare a 1 mM stock solution of Chroman-8-ol in methanol.

  • Prepare a 1 mM stock solution of Trolox in methanol.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of various concentrations of Chroman-8-ol (e.g., 1, 5, 10, 25, 50, 100 µM) prepared by serial dilution from the stock solution. Perform the same for the Trolox standard.

  • Add 100 µL of the 100 µM DPPH solution to each well.

  • For the control well (100% activity), add 100 µL of methanol instead of the test compound.

  • For the blank well, add 200 µL of methanol.

• Incubation and Measurement:

  • Shake the plate gently and incubate for 30 minutes at room temperature in the dark.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of scavenging activity using the following formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Plot the % scavenging against the concentration of Chroman-8-ol and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Application 2: Evaluation of Neuroprotective Effects

Application Note: Neurodegenerative diseases such as Parkinson's and Alzheimer's are characterized by the progressive loss of neurons, with oxidative stress playing a critical role in their pathogenesis.[11] Compounds that can mitigate oxidative damage and protect neurons from cytotoxic insults are valuable therapeutic candidates.[13] The SH-SY5Y human neuroblastoma cell line is a widely used in vitro model to screen for neuroprotective agents because these cells can be differentiated into a more neuron-like phenotype and are susceptible to neurotoxins that induce oxidative stress, such as 6-hydroxydopamine (6-OHDA) or hydrogen peroxide (H₂O₂).[14][15]

Caption: Putative Nrf2 Pathway Activation by Chroman-8-ol.

This protocol assesses the ability of Chroman-8-ol to protect SH-SY5Y cells from cell death induced by the neurotoxin 6-OHDA.[13]

Materials:

• SH-SY5Y human neuroblastoma cells

• DMEM/F12 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Chroman-8-ol

• 6-hydroxydopamine (6-OHDA)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DMSO

• 96-well cell culture plates

Procedure:

• Cell Culture and Seeding:

  • Culture SH-SY5Y cells in standard conditions (37°C, 5% CO₂).

  • Seed cells into 96-well plates at a density of 1 x 10⁴ cells per well and allow them to adhere for 24 hours.

• Compound Treatment:

  • Prepare stock solutions of Chroman-8-ol in DMSO and dilute to final concentrations in cell culture medium (e.g., 1, 5, 10, 25 µM). Ensure the final DMSO concentration is ≤ 0.1%.

  • Pre-treat the cells with the various concentrations of Chroman-8-ol for 2 hours.

• Induction of Neurotoxicity:

  • Prepare a fresh solution of 6-OHDA in culture medium.

  • Induce neurotoxicity by adding 6-OHDA to the wells to a final concentration of 100 µM.

  • Include control wells: vehicle-only (no Chroman-8-ol or 6-OHDA), and 6-OHDA only.

  • Incubate the plates for an additional 24 hours at 37°C.

• Assessment of Cell Viability (MTT Assay):

  • After the 24-hour incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C. Viable cells will convert the yellow MTT to purple formazan crystals.

  • Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Calculation:

  • Calculate cell viability as a percentage of the vehicle-treated control group.

  • % Cell Viability = (Abs_sample / Abs_control) * 100

  • A significant increase in cell viability in the Chroman-8-ol + 6-OHDA treated groups compared to the 6-OHDA only group indicates a neuroprotective effect.

Application 3: Emerging Therapeutic Areas for Chroman Derivatives

Application Note: The versatility of the chroman scaffold extends to other critical areas of drug discovery. While direct studies on Chroman-8-ol are limited, research on its analogues provides a strong rationale for broader screening.

• Anticancer Activity: Numerous chromene and chroman-4-one derivatives have demonstrated significant anticancer activity.[1][6] For example, certain substituted chroman-4-ones act as selective inhibitors of Sirtuin 2 (SIRT2), an enzyme implicated in tumorigenesis.[16][17] This suggests that Chroman-8-ol could serve as a starting point for the synthesis of novel SIRT2 inhibitors or other anticancer agents.

• Antimicrobial and Antifungal Activity: The chroman skeleton is present in compounds with activity against various pathogens.[18][19] Some derivatives are thought to target essential fungal enzymes like HOG1 kinase and Fructose-bisphosphate aldolase, disrupting fungal survival.[16] Screening Chroman-8-ol against a panel of bacterial and fungal strains could uncover new antimicrobial leads.

• Anti-inflammatory Effects: Given the close relationship between inflammation and oxidative stress, the antioxidant properties of Chroman-8-ol suggest potential anti-inflammatory activity.[4] This could be investigated using in vitro models such as lipopolysaccharide (LPS)-stimulated macrophages.

Part 3: Conclusion and Future Directions

Chroman-8-ol, as a fundamental representative of the pharmacologically significant chromanol family, holds considerable promise for drug discovery. Its inherent structural features strongly suggest potent antioxidant capabilities, which form a rational basis for its evaluation as a neuroprotective agent. The protocols detailed in this guide provide a robust framework for the initial characterization of Chroman-8-ol's bioactivity.

Future research should focus on a systematic evaluation of its efficacy in the described assays, followed by more advanced studies to elucidate its precise mechanisms of action. This includes investigating its effects on specific cellular signaling pathways, its potential to cross the blood-brain barrier for neuroprotective applications, and its utility as a scaffold for the synthesis of more complex and potent derivatives targeting cancer and infectious diseases. The exploration of Chroman-8-ol and its analogues is a promising avenue that could lead to the development of novel therapeutics for a range of human diseases.

Part 4: References

• ResearchGate. (2022). Antioxidant activity of 2H-chromen-2-one derivatives. Available at: [Link]

• National Institutes of Health. (n.d.). In Vitro Antioxidant Activity of Selected 4-Hydroxy-chromene-2-one Derivatives—SAR, QSAR and DFT Studies. Available at: [Link]

• Asian Journal of Pharmacy and Technology. (n.d.). Antioxidant Assays in Pharmacological Research. Available at: [Link]

• PubMed. (n.d.). Discovery of thiochroman and chroman derivatives as pure antiestrogens and their structure-activity relationship. Available at: [Link]

• National Institutes of Health. (n.d.). Short Overview of Some Assays for the Measurement of Antioxidant Activity of Natural Products and Their Relevance in Dermatology. Available at: [Link]

• National Institutes of Health. (n.d.). Biological and Medicinal Properties of Natural Chromones and Chromanones. Available at: [Link]

• Google Patents. (n.d.). US9198895B2 - Chroman derivatives, medicaments and use in therapy. Available at:

• Google Patents. (n.d.). US8791155B2 - Chroman derivatives. Available at:

• Springer. (2025). Structure, biological activity, and biosynthesis of natural chromanes and chromenes. Available at: [Link]

• Research Journal of Pharmacy and Technology. (n.d.). Review on Chromen derivatives and their Pharmacological Activities. Available at: [Link]

• ACS Publications. (n.d.). Biological and Medicinal Properties of Natural Chromones and Chromanones. Available at: [Link]

• Oriental Journal of Chemistry. (n.d.). A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. Available at: [Link]

• National Institutes of Health. (n.d.). A Novel Approach to Screening for New Neuroprotective Compounds for the Treatment of Stroke. Available at: [Link]

• ResearchGate. (n.d.). The chromene derivatives A–D and the designed compounds. Available at: [Link]

• ResearchGate. (n.d.). Antioxidant Properties of Natural and Synthetic Chromanol Derivatives: Study by Fast Kinetics and Electron Spin Resonance Spectroscopy. Available at: [Link]

• RJPT. (n.d.). Review on Chromen derivatives and their Pharmacological Activities. Available at: [Link]

• National Library of Medicine. (n.d.). Neuroprotection methods and protocols. Available at: [Link]

• ResearchGate. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Available at: [Link]

• PubMed Central. (2021). Chromanone-A Prerogative Therapeutic Scaffold: An Overview. Available at: [Link]

• MDPI. (n.d.). Synthesis and Antimicrobial Evaluation of Chroman-4-One and Homoisoflavonoid Derivatives. Available at: [Link]

• PubMed Central. (n.d.). The Chemotype of Chromanones as a Privileged Scaffold for Multineurotarget Anti-Alzheimer Agents. Available at: [Link]

• Molecules. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Available at: [Link]

• PubMed. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Available at: [Link]

• ACS Publications. (2012). Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. Available at: [Link]

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Application Notes and Protocols for Chroman-8-ol as a Potential Antioxidant Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of Chroman-8-ol in Mitigating Oxidative Stress

Oxidative stress, a state characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is a key pathological driver in a multitude of human diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[1] The chroman scaffold, a core structural motif in vitamin E (tocopherols and tocotrienols), has long been recognized for its potent antioxidant properties.[2] Chroman-8-ol, a specific analogue within this class, presents a compelling case for investigation as a therapeutic antioxidant agent. Its phenolic hydroxyl group is strategically positioned to donate a hydrogen atom, effectively neutralizing free radicals and terminating damaging chain reactions. This guide provides a comprehensive overview of the scientific rationale, synthesis, and detailed protocols for evaluating the antioxidant potential of chroman-8-ol, designed to empower researchers in their quest for novel therapeutic strategies against oxidative stress-mediated pathologies.

Scientific Rationale: Unraveling the Antioxidant Mechanism

The antioxidant efficacy of chroman-8-ol is intrinsically linked to its chemical structure. The hydroxyl group at the 8-position on the chroman ring is the primary site of action. The mechanism of radical scavenging by phenolic compounds like chroman-8-ol can proceed through two main pathways: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).

• Hydrogen Atom Transfer (HAT): In this mechanism, the phenolic hydroxyl group donates its hydrogen atom to a free radical (R•), thus quenching the radical and forming a stable phenoxyl radical. The stability of this resulting radical is crucial to prevent it from initiating new radical chains.

• Single Electron Transfer (SET): The antioxidant can donate an electron to the free radical, forming a radical cation and an anion. This is often followed by proton transfer.

The chroman ring structure, with its electron-donating oxygen atom, enhances the stability of the resulting phenoxyl radical through resonance, making chroman-8-ol an efficient antioxidant.

Furthermore, emerging research on related chromanol compounds, such as 2,2,5,7,8-pentamethyl-6-chromanol (PMC), suggests a more complex and biologically significant mechanism of action. Studies have shown that PMC can protect cells from oxidative damage by modulating the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1] Nrf2 is a master regulator of the cellular antioxidant response, and its activation leads to the upregulation of a suite of protective enzymes. It is plausible that chroman-8-ol may also exert its protective effects through this important cytoprotective pathway.

PART 1: Synthesis and Purification of Chroman-8-ol

A reliable and scalable synthesis of chroman-8-ol is paramount for its thorough investigation. Based on established synthetic methodologies for related 2,2-dimethylchroman derivatives, a plausible and efficient route is proposed.[3][4]

Proposed Synthetic Pathway

The synthesis of 2,2-dimethylchroman-8-ol can be envisioned through the condensation of an appropriate phenol with an isoprenoid-derived building block. A common and effective method involves the reaction of a substituted phenol with 3-chloro-3-methyl-1-butyne in the presence of a base, followed by thermal rearrangement.[3][5]

Caption: Proposed synthetic workflow for 2,2-dimethylchroman-8-ol.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 1-(2-propyn-2-yloxy)-2,3-dimethylbenzene

• To a stirred solution of 2,3-dimethylhydroquinone (1 equivalent) in anhydrous N,N-dimethylformamide (DMF), add sodium hydroxide (1.1 equivalents) portion-wise at room temperature.

• Stir the mixture for 30 minutes.

• Add 3-chloro-3-methyl-1-butyne (1.2 equivalents) dropwise to the reaction mixture.

• Heat the reaction to 60°C and stir for 12-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction to room temperature and pour it into ice-water.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude propargyl ether.

Step 2: Synthesis of 2,2,7,8-tetramethyl-2H-chromene

• Dissolve the crude propargyl ether from Step 1 in N-methyl-2-pyrrolidone (NMP).

• Heat the solution to reflux (approximately 202°C) for 4-6 hours.

• Monitor the cyclization reaction by TLC.

• Upon completion, cool the reaction mixture and dilute it with water.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the 2,2-dimethyl-2H-chromene derivative.

Step 3: Synthesis of 2,2,7,8-tetramethylchroman-8-ol

• Dissolve the purified 2,2-dimethyl-2H-chromene from Step 2 in ethanol.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Subject the mixture to hydrogenation under a hydrogen atmosphere (balloon or Parr shaker) at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield the final product, 2,2-dimethylchroman-8-ol.

Purification and Characterization:

The final product should be purified by column chromatography if necessary. The structure and purity of the synthesized chroman-8-ol should be confirmed by standard analytical techniques, including:

• ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy: To confirm the chemical structure.

• Mass Spectrometry (MS): To verify the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To determine the purity.

PART 2: In Vitro Antioxidant Activity Assays

A multi-assay approach is recommended to comprehensively evaluate the antioxidant capacity of chroman-8-ol. The following protocols are widely accepted and provide complementary information on the radical scavenging mechanisms.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow, which is monitored spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Prepare a stock solution of chroman-8-ol in methanol.

  • Prepare a series of dilutions of chroman-8-ol from the stock solution.

  • Use Trolox or ascorbic acid as a positive control and prepare a similar dilution series.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the different concentrations of chroman-8-ol, positive control, or methanol (as a blank) to the wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [ (A_control - A_sample) / A_control ] * 100 Where A_control is the absorbance of the blank and A_sample is the absorbance of the sample.

  • Determine the IC₅₀ value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) by plotting the percentage of inhibition against the concentration of chroman-8-ol.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•⁺), a blue-green chromophore. The reduction of ABTS•⁺ by the antioxidant leads to a decrease in absorbance.

Protocol:

• Reagent Preparation:

  • Prepare the ABTS radical cation (ABTS•⁺) by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate.

  • Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•⁺ solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure:

  • Prepare a dilution series of chroman-8-ol and a positive control (Trolox).

  • Add 10 µL of each sample dilution to a 96-well microplate.

  • Add 190 µL of the diluted ABTS•⁺ solution to each well.

• Measurement:

  • Incubate the plate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

• Calculation:

  • Calculate the percentage of inhibition and the IC₅₀ value as described for the DPPH assay.

ORAC (Oxygen Radical Absorbance Capacity) Assay

Principle: The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (fluorescein) from oxidative degradation by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride). The antioxidant capacity is quantified by measuring the area under the fluorescence decay curve.

Protocol:

• Reagent Preparation:

  • Prepare a working solution of fluorescein in 75 mM phosphate buffer (pH 7.4).

  • Prepare an AAPH solution in 75 mM phosphate buffer (pH 7.4).

  • Prepare a dilution series of chroman-8-ol and a Trolox standard curve.

• Assay Procedure:

  • In a black 96-well microplate, add 150 µL of the fluorescein working solution to each well.

  • Add 25 µL of the sample, Trolox standard, or buffer (blank) to the wells.

  • Incubate the plate at 37°C for 10-15 minutes in the plate reader.

  • Initiate the reaction by adding 25 µL of the AAPH solution to all wells.

• Measurement:

  • Immediately begin monitoring the fluorescence (excitation at 485 nm, emission at 520 nm) every 1-2 minutes for at least 60 minutes.

• Calculation:

  • Calculate the net area under the curve (AUC) for each sample by subtracting the AUC of the blank.

  • Express the ORAC value as Trolox equivalents (TE) by comparing the net AUC of the sample to the Trolox standard curve.

Data Presentation: In Vitro Antioxidant Activity

Assay	Chroman-8-ol (IC₅₀ or TE)	Trolox (Positive Control)
DPPH	Experimental Value (µM)	Reference Value (µM)
ABTS	Experimental Value (µM)	Reference Value (µM)
ORAC	Experimental Value (µmol TE/µmol)	1.0

PART 3: Cellular and Mechanistic Assays

To assess the biological relevance of chroman-8-ol's antioxidant properties, it is crucial to move beyond chemical assays and into cell-based models.

Cellular Antioxidant Activity (CAA) Assay

Principle: The CAA assay measures the ability of a compound to inhibit the intracellular oxidation of a fluorescent probe, 2',7'-dichlorofluorescin diacetate (DCFH-DA), in live cells. This provides a more biologically relevant measure of antioxidant activity, accounting for cellular uptake and metabolism.[2][6]

Caption: Experimental workflow for the Cellular Antioxidant Activity (CAA) assay.

Protocol:

• Cell Culture:

  • Seed human hepatocarcinoma (HepG2) cells in a black, clear-bottom 96-well plate at a density that will result in a confluent monolayer after 24 hours.

• Treatment:

  • Remove the culture medium and wash the cells with PBS.

  • Treat the cells with various concentrations of chroman-8-ol and DCFH-DA (25 µM) in treatment medium for 1 hour at 37°C.

• Induction of Oxidative Stress:

  • Wash the cells with PBS to remove extracellular compounds.

  • Add AAPH (600 µM) in PBS to all wells to induce peroxyl radical formation.

• Measurement:

  • Immediately place the plate in a fluorescence microplate reader and measure the fluorescence emission at 530 nm with an excitation of 485 nm every 5 minutes for 1 hour.

• Calculation:

  • Quantify the antioxidant activity by calculating the area under the fluorescence-time curve.

  • Express the results as CAA units, where one CAA unit is equivalent to the antioxidant activity of 1 µmol of quercetin.

Lipid Peroxidation Inhibition Assay (TBARS Assay)

Principle: This assay measures malondialdehyde (MDA), a major end-product of lipid peroxidation. Antioxidants that protect lipids from oxidation will reduce the amount of MDA formed. The reaction of MDA with thiobarbituric acid (TBA) forms a colored adduct that can be measured spectrophotometrically.

Protocol:

• Induction of Lipid Peroxidation:

  • Prepare a lipid source, such as a brain or liver homogenate, or a liposome suspension.

  • Induce lipid peroxidation using an initiator like Fe²⁺/ascorbate.

  • Incubate the lipid source with and without various concentrations of chroman-8-ol.

• TBARS Reaction:

  • Stop the peroxidation reaction by adding a solution of trichloroacetic acid (TCA).

  • Centrifuge to precipitate proteins.

  • Add TBA reagent to the supernatant and heat at 95°C for 60 minutes.

• Measurement:

  • Cool the samples and measure the absorbance of the pink-colored MDA-TBA adduct at 532 nm.

• Calculation:

  • Calculate the percentage of inhibition of lipid peroxidation and determine the IC₅₀ value.

Mechanistic Insight: Nrf2 Activation Assay

Principle: To investigate if chroman-8-ol activates the Nrf2 pathway, a reporter gene assay can be employed. This involves using a cell line that has been stably transfected with a plasmid containing an Antioxidant Response Element (ARE) sequence linked to a reporter gene (e.g., luciferase).

Protocol:

• Cell Culture and Treatment:

  • Culture ARE-luciferase reporter cells (e.g., HepG2-ARE-C8) in a 96-well plate.

  • Treat the cells with various concentrations of chroman-8-ol for a specified time (e.g., 24 hours).

• Luciferase Assay:

  • Lyse the cells and measure the luciferase activity using a commercial luciferase assay kit and a luminometer.

• Analysis:

  • An increase in luciferase activity in chroman-8-ol-treated cells compared to untreated cells indicates activation of the Nrf2-ARE pathway.

PART 4: Application in Drug Development: A Focus on Neuroprotection

The brain is particularly vulnerable to oxidative damage due to its high oxygen consumption, abundant lipid content, and relatively low levels of antioxidant enzymes. Oxidative stress is a key contributor to the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.[1] Chromanols, with their ability to cross the blood-brain barrier and scavenge free radicals in a lipid-rich environment, are promising candidates for neuroprotective therapies.

Case Study: PMC in an In Vitro Model of Age-Related Macular Degeneration (AMD)

A study on 2,2,5,7,8-pentamethyl-6-chromanol (PMC), a close structural analog of chroman-8-ol, demonstrated its protective effects in a cell model of dry AMD, a leading cause of blindness.[1]

• Model: Human retinal pigment epithelial (RPE) cells were exposed to oxidized low-density lipoprotein (ox-LDL) to mimic the oxidative stress seen in AMD.

• Findings:

  • PMC significantly reduced ox-LDL-induced cell death.[1]

  • Mechanistically, PMC prevented the upregulation of stress-responsive genes (HMOX1 and NQO1) by blocking the nuclear translocation of the Nrf2 transcription factor.[1]

• Implication: This study provides strong preclinical evidence that chromanols can mitigate oxidative stress-induced cellular damage in a disease-relevant model, supporting the further investigation of chroman-8-ol for neuroprotective applications.

Preclinical Development Workflow for Chroman-8-ol

The journey of a potential therapeutic agent like chroman-8-ol from the laboratory to the clinic involves a rigorous preclinical development process.

Caption: A generalized preclinical development workflow for a novel antioxidant agent.

Key Stages:

• In Vitro Efficacy: The protocols outlined in this guide form the basis of this stage, establishing the antioxidant potential of chroman-8-ol.

• In Vivo Pharmacokinetics (ADME): Studies in animal models are conducted to understand the absorption, distribution, metabolism, and excretion of the compound.

• In Vivo Efficacy: Chroman-8-ol would be tested in relevant animal models of diseases where oxidative stress is implicated (e.g., models of Parkinson's disease, Alzheimer's disease, or retinal degeneration).

• Toxicology and Safety Pharmacology: Comprehensive studies are performed under Good Laboratory Practice (GLP) to ensure the safety of the compound before it can be administered to humans.

Conclusion

Chroman-8-ol holds significant promise as a lead compound for the development of novel antioxidant therapies. Its structural similarity to vitamin E, coupled with the potential for multifaceted mechanisms of action, including direct radical scavenging and modulation of endogenous antioxidant pathways, makes it a compelling candidate for further investigation. The detailed protocols and scientific framework presented in this guide are intended to facilitate rigorous and reproducible research, ultimately accelerating the translation of this promising molecule into tangible therapeutic benefits.

References

• The Mechanism of PMC (2,2,5,7,8-Pentamethyl-6-chromanol), a Sterically Hindered Phenol Antioxidant, in Rescuing Oxidized Low-Density-Lipoprotein-Induced Cytotoxicity in Human Retinal Pigment Epithelial Cells. PubMed Central. [Link]

• Synthesis of new 2,2-dimethyl-2H-chromen derivatives as potential anticancer agents. Journal of the Chemical Society D. [Link]

• Cellular Antioxidant Activity (CAA) Assay for Assessing Antioxidants, Foods, and Dietary Supplements. ACS Publications. [Link]

• Antioxidant Properties of Natural and Synthetic Chromanol Derivatives: Study by Fast Kinetics and Electron Spin Resonance Spectroscopy. ResearchGate. [Link]

• Comparative study of eight well-known polyphenolic antioxidants. PubMed. [Link]

• Quantitative assessment of antioxidant properties of natural colorants and phytochemicals: carotenoids, flavonoids, phenols and indigoids. [Link]

• Novel methods for the synthesis of 2-2-dimethylchromens. Journal of the Chemical Society D - RSC Publishing. [Link]

• Synthesis of 2,2-dimethylchromens. ResearchGate. [Link]

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Formulating Chroman-8-ol for In Vivo Preclinical Studies

An Application Guide and Protocol

Abstract

This guide provides a comprehensive framework for the formulation of Chroman-8-ol, a heterocyclic phenolic compound, for in vivo research. Addressing the anticipated challenges of poor aqueous solubility and potential instability common to polyphenolic structures, this document details a systematic approach from initial physicochemical characterization to the preparation and quality control of various formulation types.[1] We present detailed, step-by-step protocols for developing co-solvent solutions, aqueous suspensions, and cyclodextrin-based formulations, enabling researchers to achieve consistent and reliable drug exposure in preclinical animal models. The causality behind experimental choices, self-validating quality control checkpoints, and robust analytical methods are emphasized to ensure scientific integrity and reproducibility.

Introduction: The Formulation Challenge of Chroman-8-ol

Chroman-8-ol belongs to the chroman family, a class of heterocyclic compounds that form the backbone of various bioactive molecules, including Vitamin E and many flavonoids. The phenolic hydroxyl group at position 8 is crucial for its potential biological activity but also presents a significant challenge for formulation scientists. Like many polyphenols, Chroman-8-ol is expected to be a lipophilic molecule with poor water solubility, limiting its absorption and bioavailability when administered in vivo.[1][2]

Inaccurate or inconsistent formulation can lead to misleading pharmacokinetic (PK) and pharmacodynamic (PD) data, wasting valuable resources and potentially causing promising drug candidates to be abandoned prematurely.[3] The primary objectives when formulating Chroman-8-ol are:

• To enhance its solubility and dissolution to achieve the desired concentration for dosing.

• To ensure the formulation is stable, delivering a consistent dose throughout the study.

• To use biocompatible and well-tolerated excipients that do not interfere with the animal model or the compound's activity.[4][5]

This document serves as a practical guide for researchers to navigate these challenges systematically.

The Formulation Development Workflow

A successful formulation strategy begins with a thorough understanding of the drug candidate and follows a logical progression of development and validation.

Caption: Formulation Development Workflow for Chroman-8-ol.

Pre-formulation Assessment: Know Your Molecule

Before any formulation work begins, key physicochemical properties of Chroman-8-ol must be determined. This data will form the logical basis for all subsequent formulation decisions.

3.1. Solubility Profiling The solubility of Chroman-8-ol should be tested in a panel of pharmaceutically acceptable solvents and vehicles. This is a crucial step to identify potential formulation pathways.[3]

Protocol: Equilibrium Solubility Assessment

• Add an excess amount of Chroman-8-ol powder (e.g., 5-10 mg) to a 1.5 mL microfuge tube.

• Add 1 mL of the test vehicle to the tube.

• Vortex the tube vigorously for 1 minute.

• Place the tube on a rotator or shaker at a controlled temperature (e.g., 25°C) for 24 hours to reach equilibrium.

• After 24 hours, centrifuge the sample at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the excess, undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulates.

• Quantify the concentration of Chroman-8-ol in the clear filtrate using a validated analytical method (see Section 6).

Table 1: Example Solubility Screening Panel for Chroman-8-ol

Vehicle Category	Specific Vehicle	Rationale for Inclusion
Aqueous Buffers	Phosphate-Buffered Saline (PBS), pH 7.4	Represents physiological pH; baseline for aqueous solubility.
	Citrate Buffer, pH 4.5	Represents the acidic environment of the stomach.
Co-solvents	Propylene Glycol (PG)	Common, less toxic organic co-solvent.[5]
	Polyethylene Glycol 400 (PEG 400)	Widely used solubilizer for oral and parenteral routes.[6]
	Dimethyl Sulfoxide (DMSO)	High solubilizing power, but use must be minimized due to potential toxicity.[4]
Surfactants (0.5% w/v)	Tween® 80 (Polysorbate 80)	Non-ionic surfactant used to wet particles and form micelles.[7]
	Kolliphor® HS 15 (Solutol® HS 15)	Modern surfactant with good solubilization effects and safety.[7]
Lipids	Sesame Oil, Corn Oil	For exploring lipid-based formulations (e.g., solutions or emulsions).

| Complexing Agents | 20% (w/v) Hydroxypropyl-β-Cyclodextrin | Forms inclusion complexes to enhance solubility.[8][9] |

3.2. Stability Assessment Phenolic compounds can be susceptible to degradation via oxidation, especially at neutral or alkaline pH and in the presence of light.[10] A preliminary stability assessment is critical.

• pH Stability: Incubate Chroman-8-ol solutions at different pH values (e.g., 1.2, 6.8, 7.4) and monitor the concentration over time (e.g., 0, 4, 8, 24 hours). A loss of >5% typically indicates instability.

• Photostability: Prepare a solution and expose it to controlled light conditions while keeping a parallel sample in the dark. Compare the concentrations after 24 hours.

• Stock Solution Stability: Determine the stability of a high-concentration stock solution (e.g., in DMSO) at various temperatures (4°C, -20°C) to ensure its integrity for serial dilutions.

Formulation Strategy Selection

The data from the pre-formulation assessment will guide the selection of the most appropriate formulation strategy.

Caption: Decision Tree for Formulation Selection.

Detailed Formulation Protocols

The following protocols are starting points and should be optimized based on the specific properties of your Chroman-8-ol batch and the required dose.

Protocol 1: Co-solvent Solution for Parenteral Administration (IV/IP)

This formulation is suitable for low doses of soluble compounds. The goal is to fully dissolve the drug while keeping organic solvents at a minimum to avoid toxicity.[4][5]

Materials:

• Chroman-8-ol

• Dimethyl Sulfoxide (DMSO), HPLC grade

• Polyethylene Glycol 400 (PEG 400), USP grade

• Saline (0.9% NaCl), sterile

Vehicle Composition (Example): 10% DMSO / 40% PEG 400 / 50% Saline (v/v/v)

Procedure:

• Weigh the required amount of Chroman-8-ol into a sterile glass vial.

• Add the required volume of DMSO (10% of the final volume). Vortex until the compound is fully dissolved. This creates the initial stock concentrate.

• Add the required volume of PEG 400 (40% of the final volume). Vortex until the solution is homogeneous.

• Slowly add the saline (50% of the final volume) dropwise while vortexing. Causality Note: Rapid addition of the aqueous component can cause the drug to precipitate out of solution. A slow addition rate maintains solubility.

• Visually inspect the final formulation for any signs of precipitation or cloudiness against a black and white background. The solution must be perfectly clear.

• QC Step: Collect a small aliquot and determine the concentration of Chroman-8-ol via a validated analytical method (see Section 6) to confirm it matches the target concentration.

Protocol 2: Aqueous Suspension for Oral Administration (PO)

This is the preferred method for oral dosing of poorly soluble compounds, especially at higher dose levels.[7] The key is to ensure a uniform, easily re-suspendable formulation.

Materials:

• Chroman-8-ol (micronized, if possible, to improve dissolution[7][11])

• Tween® 80 (Polysorbate 80)

• Sodium Carboxymethylcellulose (Na-CMC), low viscosity

• Purified Water

Vehicle Composition (Example): 0.5% Na-CMC with 0.1% Tween® 80 in Purified Water

Procedure:

• Prepare the Vehicle: a. Add 0.1 g of Tween® 80 to ~80 mL of purified water and stir to dissolve. b. Slowly add 0.5 g of Na-CMC to the solution while stirring vigorously with a magnetic stirrer to avoid clumping. c. Continue stirring until the Na-CMC is fully hydrated and the solution is clear and slightly viscous. d. Add purified water to bring the final volume to 100 mL.

• Prepare the Suspension: a. Weigh the required amount of Chroman-8-ol into a glass mortar. b. Add a small volume of the vehicle (~1-2 mL) to the powder. c. Levigate (grind) the powder with the pestle to form a smooth, uniform paste. Causality Note: This "wetting" step is critical. It uses the surfactant in the vehicle to coat the drug particles, preventing clumping and ensuring they disperse evenly in the bulk vehicle. d. Gradually add the remaining vehicle in small portions, mixing thoroughly after each addition, until the desired final volume is reached. e. Transfer the suspension to a suitable container (e.g., an amber glass vial).

• QC Step: a. Visually inspect for uniformity. The suspension should appear homogeneous after shaking. b. Measure the pH. c. Dose Withdrawal Uniformity: While stirring, withdraw three samples from the top, middle, and bottom of the suspension. Analyze the concentration of each. The relative standard deviation (RSD) should be less than 10% to ensure uniform dosing.

Protocol 3: Cyclodextrin-based Solution for Enhanced Solubility

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic drug molecules in their central cavity, forming a water-soluble inclusion complex.[9] This is an excellent strategy for increasing solubility for both oral and parenteral routes.

Materials:

• Chroman-8-ol

• Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Phosphate-Buffered Saline (PBS), pH 7.4

Vehicle Composition (Example): 20% (w/v) HP-β-CD in PBS

Procedure:

• Prepare the Vehicle: Weigh 20 g of HP-β-CD and dissolve it in 100 mL of PBS. Gentle warming (to ~40°C) and stirring can aid dissolution. Allow the solution to cool to room temperature.

• Weigh the required amount of Chroman-8-ol and add it to the HP-β-CD solution.

• Cap the vial and place it on a shaker or rotator overnight at room temperature. Causality Note: The formation of the inclusion complex is an equilibrium process that takes time. Shaking allows for maximal interaction between the drug and the cyclodextrin molecules.

• After shaking, visually inspect the solution. If it is not perfectly clear, it indicates that the solubility limit in this vehicle has been exceeded.

• If the solution is not clear, filter it through a 0.22 µm syringe filter to remove undissolved drug.

• QC Step: Quantify the concentration of Chroman-8-ol in the final clear solution to determine the actual achieved concentration. This is your final dosing solution.

Analytical Method for Formulation QC

A reliable analytical method is required to verify the concentration and stability of your formulation. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the standard approach.[12][13]

Protocol: HPLC-UV Method Development Outline

• Column Selection: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point for a hydrophobic molecule like Chroman-8-ol.

• Mobile Phase Selection:

  • Start with a simple isocratic mobile phase of Acetonitrile and Water (both with 0.1% Formic Acid), e.g., 60:40 (v/v).

  • Adjust the ratio to achieve a retention time between 3-10 minutes.

  • If needed, develop a gradient method for better peak shape or to resolve impurities.

• Wavelength (λ) Selection: Dissolve Chroman-8-ol in the mobile phase and scan its absorbance from 200-400 nm using a UV-Vis spectrophotometer. Select the wavelength of maximum absorbance (λmax) for detection.

• Standard Curve Preparation:

  • Prepare a 1 mg/mL stock solution of Chroman-8-ol in a suitable organic solvent (e.g., Acetonitrile).

  • Perform serial dilutions to create a set of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • Inject the standards and plot the peak area versus concentration. The curve should have a correlation coefficient (r²) > 0.999.

• Sample Analysis:

  • Dilute an aliquot of your formulation with the mobile phase to fall within the range of the standard curve.

  • Inject the sample and use the standard curve to calculate the concentration.

Table 2: Key Parameters for Formulation Quality Control

Test	Specification	Rationale
Appearance	Clear and particle-free (Solutions) or Homogeneous (Suspensions)	Ensures drug is either fully dissolved or uniformly dispersed.
pH	Within ± 0.5 units of target	Ensures stability and physiological compatibility.
Concentration	90% - 110% of target concentration	Confirms accurate preparation and dosing.
Dose Uniformity	RSD < 10% (Suspensions only)	Guarantees consistent dose administration throughout the study.

| Short-term Stability | < 10% change in concentration over dosing period | Ensures the formulation is stable for the duration of its use. |

References

• Matias, M., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates. Journal of Pharmacy & Pharmaceutical Sciences, 21(1), 110-118. Available at: [Link]

• Gad, S. C., et al. (2016). Tolerable Levels of Nonclinical Vehicles and Formulations Used in Studies by Multiple Routes in Multiple Species. International Journal of Toxicology. Available at: [Link]

• Strickley, R. G. (2004). Solubilizing Excipients in Oral and Injectable Formulations. Pharmaceutical Research, 21(2), 201-230. Available at: [Link]

• Apte, S. P. (2002). Emerging Excipients in Parenteral Medications. Pharmaceutical Technology. Available at: [Link]

• Matias, M., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates. Journal of Pharmacy & Pharmaceutical Sciences, 21(1), 110-118. Available at: [Link]

• Gullón, B., et al. (2020). Polyphenols and Their Formulations: Different Strategies to Overcome the Drawbacks Associated with Their Poor Stability and Bioavailability. In Polyphenols: Properties, Recovery, and Applications. Available at: [Link]

• Pharmaceutical Technology. (2022). Excipients for Solubility Enhancement of Parenteral Formulations. Available at: [Link]

• Anroop, B. S. (2013). Excipient Selection In Parenteral Formulation Development. Pharma Times, 45(3), 69-75. Available at: [Link]

• Admescope. (2019). Preclinical formulations for pharmacokinetic studies. Available at: [Link]

• Gullón, B., et al. (2020). Polyphenols and Their Formulations: Different Strategies to Overcome the Drawbacks Associated with Their Poor Stability and Bioavailability. ResearchGate. Available at: [Link]

• Altasciences. (n.d.). Planning Your Preclinical Assessment. Available at: [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Available at: [Link]

• Michael, I. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. Available at: [Link]

• Longdom Publishing. (n.d.). Quantitative Analysis in Drug Formulations: Methods, Challenges, and Innovations. Available at: [Link]

• Zamann Pharma Support GmbH. (n.d.). Analytical Methods. Available at: [Link]

• Villena-Rojas, M., et al. (2023). Synthesis and Antimicrobial Evaluation of Chroman-4-One and Homoisoflavonoid Derivatives. Molecules, 28(14), 5529. Available at: [Link]

• Dima, C., & Dima, B. (2021). Derivatization procedures and their analytical performances for HPLC determination in bioanalysis. Biomedical Chromatography, 35(1), e5008. Available at: [Link]

• El-Gohary, N. S., & Shaaban, M. I. (2017). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Mini-Reviews in Medicinal Chemistry, 17(1), 1. Available at: [Link]

• Ueda, K., et al. (2012). Influence of Manufacturing Factors on Physical Stability and Solubility of Solid Dispersions Containing a Low Glass Transition Temperature Drug. Chemical & Pharmaceutical Bulletin, 60(11), 1387-1393. Available at: [Link]

• ResearchGate. (2025). An Introduction To Analytical Method Development For Pharmaceutical Formulations. Available at: [Link]

• Kamal, N., et al. (2018). Determination of solubility, stability and degradation kinetics of morin hydrate in physiological solutions. RSC Advances, 8(41), 23165-23177. Available at: [Link]

• Gitea, D., et al. (2023). Enhancing the Drug Release and Physicochemical Properties of Rivaroxaban via Cyclodextrin Complexation: A Comprehensive Analytical Approach. Pharmaceutics, 15(7), 1836. Available at: [Link]

• ResearchGate. (2025). Formation, Physicochemical Characterization, and Thermodynamic Stability of the Amorphous State of Drugs and Excipients. Available at: [Link]

• Google Patents. (2016). CN105622503A - Synthesis method of 8-hydroxyquinoline.

• Budiman, A., et al. (2023). Ternary Solid Dispersions: A Review of the Preparation, Characterization, Mechanism of Drug Release, and Physical Stability. Pharmaceutics, 15(8), 2116. Available at: [Link]

• ResearchGate. (2012). Synthesis and characterization of tris-(5-amino-8-hydroxyquinoline)aluminum complexes and their use as anode buffer layers in inverted organic solar cells. Available at: [Link]

• Al-Busafi, S. N., Suliman, F. E. O., & Al-Alawi, Z. R. (2013). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research & Reviews: Journal of Chemistry. Available at: [Link]

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Assaying the enzymatic inhibition by Chroman-8-ol

Application Note & Protocol

Assaying the Enzymatic Inhibition of Lipoxygenase by Chroman-8-ol: A Comprehensive Guide for Researchers

Introduction: The Rationale for Investigating Chroman-8-ol as a Lipoxygenase Inhibitor

Chroman-based compounds are a class of heterocyclic molecules that have garnered significant interest in the scientific community for their diverse biological activities. A prominent member of this family is Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid), a water-soluble analog of vitamin E renowned for its potent antioxidant properties.[1][2][3] The chroman scaffold is also present in various natural and synthetic compounds exhibiting anti-inflammatory effects.[4] Chroman-8-ol, a derivative of the core chroman structure, is therefore a compelling candidate for investigation as a modulator of enzymatic pathways involved in oxidative stress and inflammation.

This application note provides a detailed protocol and scientific rationale for assaying the inhibitory potential of Chroman-8-ol against lipoxygenases (LOXs). LOXs are a family of non-heme iron-containing enzymes that catalyze the dioxygenation of polyunsaturated fatty acids, such as linoleic and arachidonic acid, to produce lipid hydroperoxides.[5] These products are precursors to inflammatory mediators, including leukotrienes. Consequently, the inhibition of LOX activity is a key therapeutic strategy for inflammatory diseases.[4] Given the established antioxidant and anti-inflammatory activities of related chroman derivatives, it is hypothesized that Chroman-8-ol may exert its effects through the modulation of enzymes like lipoxygenase.

This guide is designed for researchers, scientists, and drug development professionals, offering a comprehensive, step-by-step methodology for determining the inhibitory activity of Chroman-8-ol against 15-lipoxygenase (15-LOX), a well-characterized member of the lipoxygenase family often used in primary screening.[6]

The Lipoxygenase Catalytic Pathway and Principles of Inhibition Assay

The enzymatic activity of lipoxygenase can be monitored spectrophotometrically. The enzyme utilizes a polyunsaturated fatty acid substrate, such as linoleic acid, and molecular oxygen to produce a hydroperoxy derivative. This product contains a conjugated diene system that strongly absorbs light at 234 nm.[6] The rate of increase in absorbance at this wavelength is directly proportional to the enzyme's catalytic activity.

An inhibitor, such as the test compound Chroman-8-ol, will decrease the rate of product formation, leading to a slower increase in absorbance at 234 nm. By measuring this change in reaction rate at various concentrations of the inhibitor, a dose-response curve can be generated, from which the half-maximal inhibitory concentration (IC50) can be determined. The IC50 value represents the concentration of the inhibitor required to reduce the enzyme's activity by 50% and is a critical parameter for quantifying the potency of an inhibitor.[7][8]

Caption: Lipoxygenase assay principle.

Detailed Experimental Protocol: Spectrophotometric Assay for 15-Lipoxygenase Inhibition

This protocol is adapted from established methods for assaying 15-lipoxygenase inhibition.[6]

Materials and Reagents

• 15-Lipoxygenase (15-LOX): From soybean (e.g., Sigma-Aldrich, No. L-7395). The soybean enzyme is a commonly used model as it shows good correlation with mammalian lipoxygenase activity for inhibitor screening.[6]

• Chroman-8-ol: Test compound.

• Linoleic Acid: Substrate.

• Boric Acid

• Sodium Hydroxide (NaOH)

• Dimethyl Sulfoxide (DMSO): For dissolving the test compound and controls.

• Ethanol

• Quartz Cuvettes

• UV-Vis Spectrophotometer

• Micropipettes and tips

Preparation of Solutions

• 0.2 M Borate Buffer (pH 9.0): Prepare by dissolving boric acid in deionized water and adjusting the pH to 9.0 with NaOH.[6]

• Substrate Solution (250 µM Linoleic Acid): Mix 10 µL of linoleic acid with 30 µL of ethanol. Add 120 mL of 0.2 M borate buffer. This solution should be prepared fresh daily.[6]

• Enzyme Solution (400 U/mL): Dissolve 15-LOX in cold 0.2 M borate buffer to a concentration of approximately 10,000 U/mL. Immediately before the assay, dilute this stock solution with cold borate buffer to a working concentration of 400 U/mL. Keep the enzyme solution on ice at all times.[6]

• Chroman-8-ol Stock Solution (e.g., 10 mM): Dissolve an accurately weighed amount of Chroman-8-ol in DMSO to prepare a high-concentration stock solution.

• Serial Dilutions of Chroman-8-ol: Prepare a series of dilutions of the Chroman-8-ol stock solution in DMSO to test a range of final concentrations in the assay (e.g., from 1 µM to 100 µM).

Assay Procedure

The following procedure should be performed in quartz cuvettes suitable for UV spectrophotometry.

• Spectrophotometer Setup: Set the spectrophotometer to measure absorbance at 234 nm in kinetic mode for 5 minutes, with readings taken every 30 seconds.

• Blank Measurement: In a quartz cuvette, pipette 12.5 µL of DMSO and 487.5 µL of 0.2 M borate buffer. Use this as the blank for the spectrophotometer.[6]

• Negative Control (No Inhibitor):

  • Pipette 12.5 µL of DMSO into a cuvette.

  • Add 487.5 µL of the 400 U/mL enzyme solution.

  • Incubate for 5 minutes at room temperature.

  • Initiate the reaction by rapidly adding 500 µL of the 250 µM substrate solution.

  • Immediately start the kinetic measurement.

• Test Sample (with Chroman-8-ol):

  • Pipette 12.5 µL of the desired Chroman-8-ol dilution in DMSO into a cuvette.

  • Add 487.5 µL of the 400 U/mL enzyme solution.

  • Incubate for 5 minutes at room temperature.[6]

  • Initiate the reaction by rapidly adding 500 µL of the 250 µM substrate solution.

  • Immediately start the kinetic measurement.

• Positive Control (Known Inhibitor): It is advisable to include a known LOX inhibitor, such as quercetin or nordihydroguaiaretic acid (NDGA), to validate the assay setup.[6][9]

Experimental Workflow Diagram

Caption: Experimental workflow for LOX inhibition assay.

Data Analysis and Interpretation

Calculation of Reaction Rate

For each kinetic run (control and test samples), plot the absorbance at 234 nm against time. The initial linear portion of this curve represents the initial reaction velocity. The slope of this linear portion (ΔAbsorbance/ΔTime) is the reaction rate.[6]

Calculation of Percentage Inhibition

The percentage inhibition for each concentration of Chroman-8-ol is calculated using the following formula:

% Inhibition = [ (Ratecontrol - Ratesample) / Ratecontrol ] * 100

Where:

• Ratecontrol is the reaction rate in the absence of the inhibitor.

• Ratesample is the reaction rate in the presence of Chroman-8-ol.

Determination of IC50

Plot the calculated percentage inhibition against the logarithm of the Chroman-8-ol concentration. Use non-linear regression analysis (e.g., sigmoidal dose-response curve fit) to determine the IC50 value. This is the concentration of Chroman-8-ol that results in 50% inhibition of the enzyme activity.

Tabulation of Results

Chroman-8-ol Concentration (µM)	Reaction Rate (ΔAbs/min)	% Inhibition
0 (Control)	Value	0
1	Value	Value
5	Value	Value
10	Value	Value
25	Value	Value
50	Value	Value
100	Value	Value
IC50 (µM)	Value

Concluding Remarks and Further Perspectives

This application note provides a robust and validated protocol for assessing the inhibitory activity of Chroman-8-ol against 15-lipoxygenase. A confirmed inhibitory effect would suggest that Chroman-8-ol may possess anti-inflammatory properties, warranting further investigation.

Subsequent studies could explore:

• Selectivity: Assaying the inhibition against other related enzymes, such as cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2), to determine the selectivity of Chroman-8-ol.[10][11]

• Mechanism of Inhibition: Conducting enzyme kinetic studies to determine if the inhibition is competitive, non-competitive, or uncompetitive.

• Cell-based Assays: Validating the in vitro findings in cellular models of inflammation to assess the compound's efficacy in a more complex biological system.

The methodologies outlined herein provide a solid foundation for the initial characterization of Chroman-8-ol as a potential enzyme inhibitor and a starting point for more in-depth pharmacological evaluation.

References

• Procedure for assay of 15-lipoxygenase inhibition. ResearchGate. Available at: [Link]

• Different Methods for Testing Potential Cyclooxygenase-1 and Cyclooxygenase-2 Inhibitors. Springer Protocols. Available at: [Link]

• Bioassay Development for Identification of Cyclooxygenase-2 Inhibitors of Natural Origin. DiVA portal. Available at: [Link]

• Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. PMC - NIH. Available at: [Link]

• Lipoxygenase Inhibitory Activity. Bio-protocol. Available at: [Link]

• Antioxidant activity of 2H-chromen-2-one derivatives. ResearchGate. Available at: [Link]

• Antioxidant Properties and Oxidative Transformation of Different Chromone Derivatives. MDPI. Available at: [Link]

• In Vitro Antioxidant Activity of Selected 4-Hydroxy-chromene-2-one Derivatives—SAR, QSAR and DFT Studies. NIH. Available at: [Link]

• Effect of Trolox C on the oxygenation reaction of prostaglandin endoperoxide synthase with cis,cis-eicosa-11, 14-dienoic acid. PubMed. Available at: [Link]

• Intracellular scavenging activity of Trolox (6-hydroxy-2,5,7,8-tetramethylchromane-2-carboxylic acid) in the fission yeast, Schizosaccharomyces pombe. PubMed. Available at: [Link]

• Intracellular scavenging activity of Trolox (6-hydroxy-2,5,7,8-tetramethylchromane-2-carboxylic acid) in the fission yeast, Schizosaccharomyces pombe. NIH. Available at: [Link]

• Interaction of Compounds 1-6 and trolox, at various concentrations, with DPPH (200 μΜ). ResearchGate. Available at: [Link]

• Enzyme inhibition assay of compounds (8–14) and (B) variation of MARK4 activity with the ligand (14) concentration. ResearchGate. Available at: [Link]

• Antioxidant Enzyme Activity Assays. Cell Biolabs, Inc. Available at: [Link]

• Synthesis and in vitro antitubercular activity of some chroman derivatives. Ukaaz Publications. Available at: [Link]

• The Chemotype of Chromanones as a Privileged Scaffold for Multineurotarget Anti-Alzheimer Agents. PubMed Central. Available at: [Link]

• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Semantic Scholar. Available at: [Link]

• Chroman-4-One Derivatives Targeting Pteridine Reductase 1 and Showing Anti-Parasitic Activity. PMC - NIH. Available at: [Link]

• Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations. MDPI. Available at: [Link]

• Mycobacterium tuberculosis Shikimate Pathway Enzymes as Targets for the Rational Design of Anti-Tuberculosis Drugs. MDPI. Available at: [Link]

• Potential Azo-8-hydroxyquinoline derivatives as multi-target lead candidates for Alzheimer's disease: An in-depth in silico study of monoamine oxidase and cholinesterase inhibitors. PMC. Available at: [Link]

• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PubMed. Available at: [Link]

• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PMC - PubMed Central. Available at: [Link]

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Technical Notes & Optimization

Troubleshooting low yield in Chroman-8-ol synthesis

Technical Support Center: Chroman-8-ol Synthesis

Welcome to the technical support center for Chroman-8-ol synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges, particularly low yields, in their synthetic routes. We will move beyond simple procedural steps to explore the underlying chemical principles, helping you diagnose problems and develop robust solutions.

Introduction: The Challenge of Synthesizing Chroman-8-ol

The chroman ring system is a vital scaffold in numerous bioactive molecules and pharmaceuticals.[1] Chroman-8-ol, specifically, presents a synthetic challenge that often revolves around controlling regioselectivity and preventing unwanted side reactions. A common and illustrative approach involves an acid-catalyzed reaction between a substituted phenol and an allyl alcohol or a related three-carbon electrophile, proceeding via a Friedel-Crafts-type mechanism. Low yields in this process are frequently traced back to issues with catalyst activity, carbocation stability, and purification difficulties.

This guide is structured as a series of frequently asked questions (FAQs) that address specific experimental observations.

Troubleshooting Workflow: A General Overview

Before diving into specific issues, it's helpful to visualize the overall process and the key decision points for troubleshooting.

Caption: A high-level workflow for diagnosing and addressing low yields in Chroman-8-ol synthesis.

FAQ 1: My reaction shows very low conversion. The main spot on TLC is my starting phenol. What's going wrong?

This is a classic reactivity problem. When the starting material is recovered largely unreacted, the issue lies with the activation of the electrophile or the nucleophilicity of the phenol.

Possible Cause 1: Lewis Acid Catalyst Deactivation In Friedel-Crafts type reactions, Lewis acids like AlCl₃ are often used. However, phenols can act as Lewis bases. The lone pairs on the hydroxyl oxygen can coordinate strongly with the Lewis acid catalyst. This complexation deactivates the catalyst and, worse, places a positive charge on the oxygen, which strongly deactivates the aromatic ring towards electrophilic attack.[2]

Solution:

• Switch to a Brønsted Acid Catalyst: Brønsted acids like triflimide (Tf₂NH) or even p-toluenesulfonic acid (p-TSA) can be more effective. They protonate the allyl alcohol to generate the carbocation electrophile without complexing as aggressively with the phenolic oxygen. Mild, triflimide-catalyzed methods have been shown to be effective for chromane synthesis under gentle conditions.[1]

• Use a Stoichiometric Amount of a Milder Lewis Acid: If a Lewis acid is necessary, consider milder options like ZnCl₂ or BF₃·Et₂O, and you may need to use more than a catalytic amount to account for complexation.

Possible Cause 2: Insufficient Reaction Temperature or Time Many organic reactions require a certain activation energy. Room temperature may not be sufficient to promote the reaction at a reasonable rate.

Solution:

• Systematic Temperature Screening: After confirming your reagents are sound, perform small-scale experiments at incrementally higher temperatures (e.g., 40 °C, 60 °C, 80 °C). Monitor by TLC to find the temperature that promotes conversion without leading to decomposition. Optimization of reaction conditions, including temperature and time, is a critical step.[3][4]

• Extended Reaction Time: If the reaction is proceeding cleanly but slowly, simply extending the reaction time may be sufficient.

Experimental Protocol: Small-Scale Reaction Optimization

• Set up three identical small-scale reactions (e.g., 50 mg of phenol) in parallel.

• Run Reaction A at room temperature, Reaction B at 50 °C, and Reaction C at 80 °C.

• Withdraw a small aliquot from each reaction mixture at 1h, 4h, and 12h.

• Quench the aliquots and analyze by TLC to compare the consumption of starting material and the formation of the product.

• This systematic approach helps identify the optimal conditions efficiently, a core principle of modern synthesis optimization.[5][6]

FAQ 2: My TLC shows the consumption of starting material, but I have multiple product spots that are difficult to separate. What are these byproducts?

This indicates a selectivity problem. While your reaction is proceeding, it's not forming the desired isomer exclusively. In the context of an acid-catalyzed synthesis of Chroman-8-ol, the primary suspect is carbocation rearrangement.

Caption: Mechanism showing how a 1,2-hydride shift can lead to a more stable carbocation, resulting in isomeric byproducts.

Explanation of the Issue: Friedel-Crafts alkylations are notorious for carbocation rearrangements.[7][8] The reaction of a phenol with an allyl alcohol, for instance, could initially form a primary carbocation. This species can rapidly rearrange via a 1,2-hydride shift to a more stable secondary or tertiary carbocation before it has a chance to be attacked by the phenol ring.[9] This leads to the formation of constitutional isomers of the desired chroman, which often have very similar polarities, making them a purification nightmare.

Solutions:

• Use a Precursor that Forms a Stable Carbocation Directly: Instead of an allyl alcohol, consider using a reagent that already has the correct substitution pattern and will form the most stable carbocation without rearrangement. For example, using 3-chloro-3-methyl-1-butene might favor the desired tertiary carbocation directly.

• Lower the Reaction Temperature: Carbocation rearrangements have an activation energy. By running the reaction at a lower temperature, you can sometimes favor the kinetic product (from the initial, unrearranged carbocation) over the thermodynamic product (from the rearranged carbocation).

• Consider an Alternative Synthetic Route: If Friedel-Crafts alkylation proves too problematic, other strategies for chromane synthesis can be employed. These include methods based on tandem reactions or intramolecular cyclizations that avoid free carbocations.[10][11] For example, a base-promoted condensation followed by an intramolecular oxa-Michael addition is a powerful alternative that avoids these rearrangement issues.[12][13]

FAQ 3: I have a good conversion to a major product, but my yield after column chromatography is very low. Where is my product going?

This is a common and frustrating problem that points to issues with the work-up or purification steps.

Possible Cause 1: Product Degradation on Silica Gel Standard silica gel is acidic (due to silanol groups, Si-OH) and can cause degradation of sensitive compounds.[14] Phenols and the ether linkage in the chroman ring can be particularly susceptible to acid-catalyzed decomposition or rearrangement on the column.

Solution:

• Test for Stability: Before running a column, spot your crude product on a TLC plate, let it sit for an hour, and then elute it. If you see new spots or significant streaking, your compound is likely unstable on silica.

• Deactivate the Silica Gel: You can neutralize the silica gel by preparing your slurry in the eluent containing a small amount of a base, such as 1% triethylamine (Et₃N).[15] This will cap the acidic silanol sites and prevent product degradation.

• Use an Alternative Stationary Phase: Consider using neutral alumina or a reverse-phase (C18) column, which may be more forgiving for your specific compound.[16]

Possible Cause 2: Incorrect Eluent Polarity If the eluent is too polar, your compound may elute too quickly along with impurities, resulting in mixed fractions and low recovered yield of pure material. If it's not polar enough, the product may not elute at all or will elute very slowly, leading to band broadening and poor recovery.[17]

Solution:

• Thorough TLC Optimization: Methodically test different solvent systems (e.g., Hexanes/Ethyl Acetate, Dichloromethane/Methanol) with TLC to find a system that gives your product an Rf value between 0.2 and 0.35. This range typically provides the best separation on a column.[16]

Table 1: Example TLC Solvent System Optimization

Solvent System (v/v)	Product Rf	Impurity A Rf	Impurity B Rf	Assessment
95:5 Hexanes:EtOAc	0.05	0.10	0.05	Poor mobility.
90:10 Hexanes:EtOAc	0.30	0.55	0.25	Optimal. Good separation.
80:20 Hexanes:EtOAc	0.65	0.80	0.60	Runs too fast. Poor separation.
100% CH₂Cl₂	0.15	0.18	0.14	Poor separation.

Possible Cause 3: Product is Volatile or Water-Soluble If Chroman-8-ol has some volatility, it can be lost during solvent removal under high vacuum, especially if heated. Alternatively, if it has some water solubility, it may be lost during the aqueous work-up.

Solution:

• Careful Solvent Removal: Concentrate your fractions using a rotary evaporator at a moderate temperature and pressure. Avoid leaving the dry product on high vacuum for extended periods.

• Back-Extraction: During the work-up, after separating the organic layer, perform a "back-extraction" of the aqueous layer with a fresh portion of your extraction solvent (e.g., ethyl acetate) to recover any dissolved product.

References

• University of Calgary. (n.d.). Ch12: Friedel-Crafts limitations. Retrieved from [Link]

• Chemistry Steps. (2022). Friedel-Crafts Alkylation with Practice Problems. Retrieved from [Link]

• LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• LibreTexts. (2015). 15.12: Limitations of Friedel-Crafts Alkylations. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of chromene derivatives. Retrieved from [Link]

• Thomson, R. J., et al. (2018). Synthesis of Chromanes by Triflimide-catalyzed Annulations of Benzylic Alcohols and Alkenes. ChemRxiv. Retrieved from [Link]

• Hansen, T. V., et al. (2012). Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed mechanism of the chroman formation reaction. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021). Limitations of Friedel-Crafts Alkylation. YouTube. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. Retrieved from [Link]

• Beilstein Journals. (n.d.). Emerging trends in the optimization of organic synthesis through high-throughput tools and machine learning. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of chromans and flavanes. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Reddit. (2024). Purification Troubleshooting. Retrieved from [Link]

• MDPI. (2018). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Retrieved from [Link]

• Semantic Scholar. (2025). Emerging trends in the optimization of organic synthesis through high-throughput tools and machine learning. Retrieved from [Link]

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• 17. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for Chroman-8-ol Synthesis

Welcome to the technical support center for the synthesis of Chroman-8-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions and troubleshooting common experimental challenges. As Senior Application Scientists, we aim to explain the causality behind experimental choices, ensuring your protocols are robust and self-validating.

Section 1: Foundational FAQs

This section addresses fundamental questions regarding the synthesis of the chroman scaffold, with a specific focus on Chroman-8-ol.

Q1: What are the primary synthetic strategies for constructing the chroman ring system?

The synthesis of the chroman ring, the core of Chroman-8-ol, is a well-established area of organic chemistry. The most prevalent strategies involve forming the heterocyclic ring through intramolecular cyclization. Key approaches include:

• Intramolecular Friedel-Crafts Alkylation/Acylation: This is a classic and powerful method for forming the C4-C4a bond of the chroman system.[1] It typically involves the reaction of a phenol bearing a suitable electrophilic side chain, which cyclizes onto the electron-rich aromatic ring in the presence of a Lewis or Brønsted acid catalyst.[1][2]

• Brønsted Acid-Catalyzed Annulation: Modern methods utilize strong Brønsted acids, such as triflimide (Tf₂NH), to catalyze the annulation of phenols (specifically o-hydroxy benzylic alcohols) with alkenes or allylsilanes.[3] This approach offers mild reaction conditions and proceeds from readily available starting materials.[2]

• Intramolecular oxa-Michael Addition: This strategy involves the cyclization of a precursor containing both a phenolic hydroxyl group and an α,β-unsaturated carbonyl system. The phenolic oxygen acts as a nucleophile, adding to the unsaturated system to close the ring.[4]

• Mitsunobu Cyclization: A convergent approach can involve the cyclization of a diol precursor under Mitsunobu conditions (triphenylphosphine and a dialkyl azodicarboxylate) to form the ether linkage of the chroman ring.[5]

The choice of strategy often depends on the desired substitution pattern, the availability of starting materials, and the required stereochemical control.

Q2: What are the logical starting materials for a synthesis targeting Chroman-8-ol?

Based on a retrosynthetic analysis of the Chroman-8-ol structure, a common and logical disconnection is the ether linkage, suggesting an intramolecular cyclization. For a Friedel-Crafts type approach, a suitable precursor would be a catechol derivative (1,2-dihydroxybenzene) that has been selectively alkylated at one oxygen with a group capable of generating a carbocation, such as an allyl or prenyl group.

For example, a reaction between catechol and 3,3-dimethylallyl bromide (prenyl bromide) could yield an intermediate that, upon acid-catalyzed cyclization, forms 2,2-dimethyl-3,4-dihydro-2H-chromen-8-ol.

Q3: Which analytical techniques are recommended for monitoring reaction progress and characterizing the final product?

A multi-technique approach is essential for robust process control and final product validation:

• Thin-Layer Chromatography (TLC): The primary tool for monitoring reaction progress. It provides a quick, qualitative assessment of the consumption of starting materials and the formation of the product. A co-spot of the starting material and the reaction mixture is crucial.

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying the product, byproducts, and any remaining starting materials by their mass-to-charge ratio and fragmentation patterns. It can also provide a semi-quantitative measure of the reaction mixture's composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for unequivocal structure elucidation of the final, purified product. Specific signals and coupling constants will confirm the formation of the chroman ring and the correct regiochemistry of the hydroxyl group.

• High-Performance Liquid Chromatography (HPLC): Used for assessing the purity of the final compound. For compounds like Plastochromanol-8, a natural analog, HPLC is the standard for quantitative analysis.[6]

Section 2: Reaction Optimization Guide

Optimizing a reaction is a systematic process of adjusting key parameters to maximize yield and purity while minimizing reaction time and side product formation.

Q4: How does the choice of catalyst influence the synthesis of chromans?

The catalyst is often the most critical factor in chroman synthesis, as it facilitates the key ring-closing step.

• Brønsted Acids (e.g., Triflimide, p-TsOH): These are highly effective for cyclizations involving carbocation intermediates. Triflimide (Tf₂NH), for instance, has been shown to be a powerful catalyst for the annulation of o-hydroxy benzylic alcohols with alkenes under mild conditions (room temperature, 5 mol% catalyst loading).[3] The high acidity of triflimide efficiently promotes the formation of the necessary carbocation for the subsequent intramolecular electrophilic aromatic substitution.

• Lewis Acids (e.g., AlCl₃, BF₃·Et₂O, Zn(OTf)₂): These are the traditional catalysts for Friedel-Crafts reactions.[1] They function by coordinating to a leaving group or activating an electrophile to promote cyclization. However, they often require stoichiometric amounts and can sometimes lead to undesired side reactions or decomposition if not carefully controlled. Zinc-based catalysts have been successfully used in tandem Friedel-Crafts/Michael addition reactions to build complex chroman structures.[7][8]

The choice between a Brønsted and Lewis acid depends on the specific substrate and reaction mechanism. For sensitive substrates, the milder conditions offered by catalytic Brønsted acids are often preferable.

Q5: What is the role of the solvent, and how should it be selected?

The solvent plays multiple roles: it must dissolve the reactants, stabilize intermediates, and not interfere with the reaction. The polarity and coordinating ability of the solvent are key considerations.

• Non-coordinating, Apolar Solvents (e.g., Dichloromethane (DCM), Toluene): DCM is an excellent choice for many acid-catalyzed reactions, including triflimide-catalyzed annulations, as it effectively dissolves the organic substrates without interfering with the catalyst.[3]

• Polar Aprotic Solvents (e.g., Acetonitrile): In some cases, polar aprotic solvents can accelerate reactions. However, their coordinating ability (especially with Lewis acids) must be considered. Acetonitrile has been shown to be an effective and "greener" alternative to solvents like benzene for certain oxidative coupling reactions leading to related benzofuran structures.[9]

• Protic Solvents (e.g., Ethanol): While generally avoided in reactions with strong Lewis acids or highly reactive intermediates, ethanol can be a suitable "green" solvent for certain multi-component reactions leading to chromene derivatives.[10]

The optimal solvent is typically found through empirical screening.

Q6: How do temperature and reaction time impact yield and byproduct formation?

Temperature and time are intrinsically linked. Higher temperatures accelerate the reaction rate but can also promote decomposition and the formation of side products.

• Low Temperature (-10 °C to RT): Many modern catalytic systems are designed to be efficient at or below room temperature.[3] Operating at lower temperatures often enhances selectivity by favoring the desired kinetic product over thermodynamically stable but undesired byproducts.

• Elevated Temperature (Reflux): Traditional Friedel-Crafts reactions or less active catalytic systems may require heating to proceed at a reasonable rate. The minimum temperature required for full conversion of the starting material should be used.

Reaction time should be optimized by monitoring the reaction (e.g., by TLC or GC). Extending the reaction time long after the starting material is consumed rarely improves the yield and often leads to the formation of degradation products.

Data Presentation: Impact of Reaction Parameters on Chroman Synthesis

The following table summarizes the typical effects of varying key parameters in a model acid-catalyzed cyclization for chroman synthesis.

Parameter	Condition A	Condition B	Condition C	Expected Outcome	Rationale
Catalyst	5 mol% Tf₂NH[3]	1.2 eq. AlCl₃[1]	No Catalyst	Condition A is optimal.	Tf₂NH is a highly efficient catalyst allowing for low loading and mild conditions. AlCl₃ works but can require stoichiometric amounts and harsher conditions. No catalyst results in no reaction.
Solvent	Dichloromethane (DCM)	Acetonitrile (MeCN)	Ethanol (EtOH)	Condition A is optimal.	DCM is a non-coordinating solvent ideal for acid catalysis.[3] Acetonitrile's basicity can interfere with some catalysts. Ethanol is protic and can quench reactive intermediates.
Temperature	Room Temp (25 °C)	0 °C	60 °C	Condition A is optimal.	Many modern catalysts are efficient at room temperature.[3] Lowering the temperature may slow the reaction unnecessarily, while heating can increase byproduct formation.
Time	2 hours	24 hours	30 minutes	Condition A is optimal.	The reaction should be stopped once the starting material is consumed (monitored by TLC) to prevent product degradation. 2 hours is a typical timeframe for efficient catalytic reactions.[3]

Section 3: Standard Experimental Protocol

This section provides a representative, step-by-step methodology for the synthesis of a Chroman-8-ol derivative (2,2-dimethyl-3,4-dihydro-2H-chromen-8-ol) via a Brønsted acid-catalyzed annulation.

Reaction: Annulation of o-hydroxy-benzylic alcohol with an alkene.

• Reagent Preparation:

  • Prepare the starting o-hydroxy-benzylic alcohol from catechol.

  • Ensure all reagents are dry and solvents are anhydrous, as water can deactivate the acid catalyst.

• Reaction Setup:

  • To a flame-dried, round-bottom flask under a nitrogen atmosphere, add the o-hydroxy-benzylic alcohol (1.0 mmol, 1.0 equiv).

  • Dissolve the alcohol in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

  • Begin stirring the solution at room temperature.

• Addition of Reagents:

  • Add the alkene (e.g., isobutylene or a precursor like methallyltrimethylsilane, 1.5 equiv) dropwise to the stirred solution.[2]

  • Add a pre-prepared solution of triflimide (Tf₂NH, 5 mol %) in DCM.

• Reaction Monitoring:

  • Allow the reaction mixture to stir at room temperature for 2-4 hours.

  • Monitor the reaction's progress by TLC, checking for the consumption of the starting alcohol.

• Workup and Quenching:

  • Once the reaction is complete, quench it by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Transfer the biphasic mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers.

• Purification:

  • Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent in vacuo.

  • Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexane.[6][11]

  • Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield the final Chroman-8-ol derivative.

• Characterization:

  • Confirm the structure and assess the purity of the isolated product using ¹H NMR, ¹³C NMR, and GC-MS.

Section 4: Troubleshooting Common Issues

Even with an optimized protocol, challenges can arise. This section provides a logical framework for diagnosing and solving common problems.

Caption: A decision-tree workflow for troubleshooting low-yield Chroman-8-ol synthesis.

Q7: My reaction shows low or no conversion of the starting material. What are the likely causes?

• Inactive Catalyst: The acid catalyst is the engine of the reaction. Ensure it has not been deactivated by moisture. For Lewis acids, ensure they are fresh and have been handled under inert conditions. For Brønsted acids like triflimide, ensure the concentration is correct.

• Poor Reagent Quality: Starting materials must be pure. Impurities can inhibit the catalyst. Ensure all solvents are anhydrous, as water will quench the catalyst and reactive intermediates.

• Insufficient Temperature/Time: If using a less reactive substrate or a mild catalyst, the reaction may require more thermal energy or a longer reaction time to proceed to completion. Increase the temperature in small increments (e.g., 10 °C) or allow the reaction to run longer, monitoring carefully by TLC.

Q8: I'm observing significant formation of side products. How can I improve selectivity?

• Uncontrolled Exotherm/Temperature: Friedel-Crafts alkylations can be exothermic. If the temperature rises uncontrollably, it can lead to polymerization or the formation of undesired isomers. Maintain strict temperature control with an ice bath or cooling system, and consider adding reagents slowly.

• Formation of Isomers: If multiple sites on the aromatic ring are reactive, you may get a mixture of regioisomers. Switching to a bulkier catalyst or a different solvent system can sometimes improve regioselectivity.

• Decomposition: Sensitive functional groups on the starting material or product may not be stable to the reaction conditions. Consider using a milder catalyst (e.g., Tf₂NH instead of AlCl₃) or protecting sensitive groups before the cyclization step.[2][3]

Q9: I'm struggling to purify the final Chroman-8-ol product. What are the best practices?

• Column Chromatography: This is the most common method for purifying chroman derivatives.[11]

  • Solvent System Optimization: Use TLC to find an optimal solvent system (e.g., ethyl acetate/hexane) that gives good separation between your product (Rf ~0.3-0.4) and impurities.

  • Dry Loading: If your crude product is not very soluble in the mobile phase, adsorb it onto a small amount of silica gel and load the resulting powder onto the column. This often results in better separation.[12]

• Crystallization: If the product is a solid, crystallization can be a highly effective purification method. Screen various solvents to find one in which the product is soluble when hot but sparingly soluble when cold.

• Aqueous Workup: The phenolic -OH group on Chroman-8-ol makes it slightly acidic. Be mindful of the pH during aqueous workup. Washing with a mildly basic solution (e.g., NaHCO₃) will deprotonate the phenol, potentially moving it into the aqueous layer if you are not careful. A final wash with brine is recommended to help break up emulsions.

References

• Reddel, J. C. T., et al. (2017). Synthesis of Chromanes by Triflimide-Catalyzed Annulations of Benzylic Alcohols and Alkenes. The Journal of Organic Chemistry. Available at: [Link]

• Matsuzawa, T., et al. (2011). Facile Synthesis of the Fused 6-6-5 Ring System Containing Chroman Ring from 2-(1-Hydroxy-5-alkenyl)phenol Derivatives via Intramolecular Inverse-Electron-Demand Diels–Alder Reaction. Bulletin of the Chemical Society of Japan. Available at: [Link]

• Reddel, J. C. T., et al. (2017). Synthesis of Chromanes by Triflimide-catalyzed Annulations of Benzylic Alcohols and Alkenes. ChemRxiv. Available at: [Link]

• Kumar, R., et al. (2017). cis-Diastereoselective synthesis of chroman-fused tetralins as B-ring-modified analogues of brazilin. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Various Authors. Synthesis of chromans and flavanes. Organic Chemistry Portal. Available at: [Link]

• Siger, A., et al. (2017). Isolation and purification of plastochromanol-8 for HPLC quantitative determinations. European Journal of Lipid Science and Technology. Available at: [Link]

• Wang, C., et al. (2013). Catalytic asymmetric tandem Friedel–Crafts alkylation/Michael addition reaction for the synthesis of highly functionalized chromans. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Mal, D., & Kundu, B. (2018). Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Advances. Available at: [Link]

• Pawar, S. S., & Shankarwar, S. G. (2018). Optimization of the reaction conditions for the synthesis of chromene derivatives. ResearchGate. Available at: [Link]

• Wang, C., et al. (2013). Catalytic asymmetric tandem Friedel–Crafts alkylation/Michael addition reaction for the synthesis of highly functionalized chromans. National Institutes of Health. Available at: [Link]

• Mal, D., & Kundu, B. (2018). Applications of Friedel–Crafts reactions in total synthesis of natural products. Beilstein Archives. Available at: [Link]

• Babu, K. S., et al. (2015). Microwave assisted synthesis and anti microbial activity of 2,2-dimethyl chromenes. HCT Communications. Available at: [Link]

• Galkin, M., & Kananovich, D. (2024). Synthesis of Chroman Derivatives by Group Transposition and Atom Swap of 1-Tetralones. ChemRxiv. Available at: [Link]

• Liu, W., et al. (2019). Total Synthesis of (-)-8-epi-Chromazonarol Enabled by a Unique N2H4•H2O Promoted Intramolecular oxa-Michael Cyclization Reaction. ResearchGate. Available at: [Link]

• de Oliveira, M. C. C., et al. (2023). Synthesis and Antimicrobial Evaluation of Chroman-4-One and Homoisoflavonoid Derivatives. Molecules. Available at: [Link]

• Sverdrup, F. M., et al. (2012). Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Kim, H., et al. (2019). One-Pot Synthesis of 3,4-Dihydrocoumarins via C-H Oxidation/Conjugate Addition/Cyclization Cascade Reaction. Molecules. Available at: [Link]

• Cole, K. P., et al. (2024). Emerging trends in the optimization of organic synthesis through high-throughput tools and machine learning. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Kamal, A., et al. (2016). Design and synthesis of chroman derivatives with dual anti-breast cancer and antiepileptic activities. Drug Design, Development and Therapy. Available at: [Link]

• da Silva, G. N., et al. (2016). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society. Available at: [Link]

• El-Sayed, N. N. E., et al. (2023). Design, synthesis, anti-inflammatory evaluation, and molecular modelling of new coumarin-based analogs. Future Medicinal Chemistry. Available at: [Link]

• ResearchGate. (2019). Optimization of the reaction conditions. ResearchGate. Available at: [Link]

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Technical Support Center: Synthesis and Purification of Chroman-8-ol

Welcome to the technical support center for Chroman-8-ol synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with chroman scaffolds. Here, we address common challenges encountered during the synthesis and purification of Chroman-8-ol, with a focus on understanding and mitigating the formation of key side products. Our approach is rooted in mechanistic principles to provide you with robust, field-tested solutions.

Frequently Asked Questions (FAQs): Synthesis & Side Product Formation

Q1: What is a common and reliable synthetic route for preparing Chroman-8-ol and its derivatives?

A common and effective method for synthesizing the chroman ring system is through a Friedel-Crafts alkylation reaction.[1][2][3] This typically involves the reaction of a hydroquinone derivative with a suitable alkylating agent in the presence of a Lewis acid catalyst. For Chroman-8-ol, the synthesis often starts with 1,2,4-trihydroxybenzene (hydroxyhydroquinone) and an appropriate cyclic ether or diol that can form the saturated heterocyclic ring.

The general reaction involves the electrophilic attack of a carbocation, or a related species generated from the alkylating agent, onto the electron-rich aromatic ring of the hydroquinone.[4] This is followed by an intramolecular cyclization to form the chroman ring.

Q2: What are the primary side products I should expect during the synthesis of Chroman-8-ol, and why do they form?

The primary challenge in Chroman-8-ol synthesis is controlling the regioselectivity of the alkylation. The hydroxyl groups on the hydroquinone ring are activating, ortho-, para-directing groups. This leads to the formation of several potential side products:

• Regioisomers (e.g., Chroman-6-ol and Chroman-7-ol analogues): The formation of regioisomers is the most common issue. The incoming electrophile can attack different positions on the hydroquinone ring, leading to a mixture of isomers. The exact ratio of these isomers is highly dependent on the steric and electronic environment of the starting materials and the reaction conditions.

• Polyalkylation Products: The product, Chroman-8-ol, is itself an activated aromatic compound. This means it can undergo a second Friedel-Crafts alkylation, leading to the formation of di- and tri-alkylated byproducts.[4][5] This is particularly problematic if the alkylating agent is used in a large excess or if the reaction is allowed to proceed for too long.

• Oxidation Products: Hydroquinones are susceptible to oxidation, especially under acidic conditions or in the presence of air. This can lead to the formation of corresponding quinone derivatives, which can be highly colored impurities.[6][7]

• Rearrangement Products: Carbocation intermediates in Friedel-Crafts alkylations are prone to rearrangement to form more stable carbocations.[4] Depending on the alkylating agent used, this can lead to the formation of chroman derivatives with rearranged side chains.

Below is a diagram illustrating the competitive formation of the desired Chroman-8-ol and a common regioisomeric side product.

Caption: Formation pathways for Chroman-8-ol and a regioisomeric side product.

Q3: How can I control the reaction conditions to minimize the formation of these side products?

Controlling the reaction conditions is critical for maximizing the yield of the desired Chroman-8-ol. Here are some key parameters to consider:

Parameter	Recommendation	Rationale
Temperature	Low temperatures (e.g., 0-5 °C) are generally preferred.[8]	Friedel-Crafts reactions are often exothermic. Lower temperatures can improve selectivity and reduce the formation of polyalkylation and decomposition products.
Catalyst	Use a milder Lewis acid or a stoichiometric amount of a strong one.	Strong Lewis acids like AlCl₃ can promote side reactions.[2] The choice of catalyst can significantly influence the regioselectivity.
Solvent	A non-polar, aprotic solvent like dichloromethane or carbon disulfide is often used.	The solvent can affect the solubility of the reactants and the activity of the catalyst.
Addition Rate	Slow, dropwise addition of the alkylating agent is recommended.	This helps to maintain a low concentration of the electrophile, which can suppress polyalkylation.[8]

Troubleshooting Guide: Synthesis & Purification

This section addresses specific problems you might encounter during your experiments.

Problem 1: My column chromatography provides poor or no separation of the Chroman-8-ol from its isomers.

Possible Cause: The polarity of your mobile phase is not optimized for separating compounds with very similar structures.

Solution:

• Systematic Solvent Screening: Use Thin-Layer Chromatography (TLC) to test a range of solvent systems with varying polarities. A common starting point for chroman derivatives is a mixture of n-hexane and ethyl acetate.[9]

• Gradient Elution: Employ a shallow gradient of increasing polarity during your column chromatography. This can help to resolve closely eluting compounds.

• Alternative Stationary Phase: If silica gel is not providing adequate separation, consider using a different stationary phase, such as alumina or a bonded-phase silica (e.g., diol or cyano).

• High-Performance Liquid Chromatography (HPLC): For difficult separations, semi-preparative HPLC is a powerful tool.[10] Normal-phase HPLC can be particularly effective for separating isomers.

Problem 2: My final product contains persistent colored impurities, even after chromatography.

Possible Cause: These are likely oxidation products (quinones) formed during the synthesis or workup.

Solution:

• Reductive Workup: Include a mild reducing agent, such as sodium bisulfite or sodium dithionite, in the aqueous workup to reduce quinone impurities back to the more easily separable hydroquinones.

• Activated Carbon Treatment: Dissolve the crude product in a suitable solvent and stir with a small amount of activated carbon for a short period. The carbon can adsorb colored impurities. Filter the mixture through celite to remove the carbon.

• Crystallization: Often, quinone impurities have different solubility profiles and can be removed by careful crystallization of the desired product.

Problem 3: The compound "oils out" during crystallization instead of forming solid crystals.

Possible Cause: This often happens when the solution is supersaturated too quickly, the chosen solvent is not ideal, or impurities are inhibiting crystal lattice formation.

Solution:

• Slow Cooling: Allow the hot, saturated solution to cool to room temperature slowly and undisturbed. If necessary, transfer to a refrigerator and then a freezer to induce crystallization gradually.

• Solvent System: Experiment with different crystallization solvents or solvent mixtures. A good crystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

• Seeding: Introduce a seed crystal of the pure compound to provide a nucleation site for crystal growth.

• Higher Purity: "Oiling out" is often a sign of significant impurities. It may be necessary to perform another round of chromatography to improve the purity of the material before attempting crystallization again.

Experimental Protocols

Protocol 1: General Workflow for Synthesis and Purification of Chroman-8-ol

This workflow provides a high-level overview of the key steps involved.

Caption: General experimental workflow for the synthesis and purification of Chroman-8-ol.

Protocol 2: Purification of Crude Chroman-8-ol by Column Chromatography

This protocol provides a detailed procedure for purifying the crude product.

Materials:

• Crude Chroman-8-ol

• Silica gel (60 Å, 230-400 mesh)

• n-Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• TLC plates (silica gel 60 F₂₅₄)

• Glass chromatography column

• Fraction collection tubes

Procedure:

• Mobile Phase Optimization:

  • Dissolve a small amount of the crude product in a minimal amount of dichloromethane or ethyl acetate.

  • Spot the solution onto a TLC plate.

  • Develop the TLC plate in various mixtures of n-hexane and ethyl acetate (e.g., 9:1, 8:2, 7:3) to find a solvent system that gives good separation between the desired product (Rf ≈ 0.3-0.4) and major impurities.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 95:5 n-hexane:ethyl acetate).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring a uniform bed.

• Sample Loading:

  • Dissolve the crude Chroman-8-ol mixture in a minimal amount of the mobile phase or a slightly more polar solvent like dichloromethane.

  • Alternatively, for less soluble compounds, perform a "dry loading": adsorb the crude mixture onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Begin elution with the low-polarity mobile phase.

  • Collect fractions of a consistent volume (e.g., 10-15 mL).

  • If necessary, gradually increase the polarity of the mobile phase to elute the compounds.

• Monitoring:

  • Spot every few fractions on a TLC plate.

  • Visualize the spots under UV light and/or by staining (e.g., with potassium permanganate or ceric ammonium molybdate stain).

  • Combine the fractions that contain the pure desired product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified Chroman-8-ol.

References

• Siger, A., Nogala-Kalucka, M., & Lampart-Szczapa, E. (2014). Isolation and purification of plastochromanol-8 for HPLC quantitative determinations. European Journal of Lipid Science and Technology, 116(7), 896-903. [Link]

• PrepChem. (n.d.). Synthesis of 2,2,5,7,8-pentamethylchroman-6-ol. PrepChem.com. [Link]

• Schultz, M., et al. (1995). Reactions of the vitamin E model compound 2,2,5,7,8-pentamethylchroman-6-ol with peroxyl radicals. PubMed. [Link]

• Nakamura, Y., & Ohto, Y. (1983). Reaction of 2,2,5,7,8-Pentamethyl-6-chromanol, an α-Tocopherol Analogue, with NO in the Presence of Oxygen. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of chromans and flavanes. Organic-Chemistry.org. [Link]

• MDPI. (2023). Synthesis and Antimicrobial Evaluation of Chroman-4-One and Homoisoflavonoid Derivatives. MDPI.com. [Link]

• ACS Publications. (2012). Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. Journal of Medicinal Chemistry. [Link]

• Master Organic Chemistry. (2018). Friedel-Crafts Acylation and Friedel-Crafts Alkylation. MasterOrganicChemistry.com. [Link]

• Google Patents. (n.d.). Synthesis of chromanol derivatives.

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• Wikipedia. (n.d.). Friedel–Crafts reaction. Wikipedia. [Link]

• Mettler Toledo. (n.d.). Friedel-Crafts Alkylation Reaction. Mettler Toledo. [Link]

• Chemistry LibreTexts. (2022). Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Chemistry LibreTexts. [Link]

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• 10. researchgate.net [researchgate.net]

Technical Support Center: Improving Enantioselectivity in Chroman Ring Formation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center dedicated to the asymmetric synthesis of chroman derivatives. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common challenges in achieving high enantioselectivity. Chiral chromans are privileged scaffolds in a vast array of natural products and pharmaceuticals, making their stereocontrolled synthesis a critical objective.[1][2] This resource provides field-proven insights, troubleshooting workflows, and detailed protocols to help you navigate the nuances of your synthetic challenges.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions and concerns encountered during the development of enantioselective chroman syntheses.

Q1: My reaction is yielding the chroman product, but the enantiomeric excess (% ee) is consistently low or irreproducible. What are the primary factors to investigate?

A1: Low or inconsistent enantioselectivity is a frequent hurdle that can stem from several sources. Before undertaking extensive optimization, it's crucial to perform a systematic review of your experimental parameters. The issue often lies in one of four key areas: the catalyst system, the reaction conditions, the purity of your reagents, or the analytical method itself.[3][4]

Primary factors include:

• Catalyst Integrity and Purity: The chiral catalyst or ligand may have degraded, or its purity may be insufficient.[4][5]

• Reaction Conditions: Temperature and solvent choice are paramount; even minor deviations can dramatically impact the stereochemical outcome.[6]

• Reagent and Substrate Quality: Trace impurities, especially water, can poison the catalyst or promote a non-selective background reaction.[7][8]

• Kinetic vs. Thermodynamic Control: Asymmetric synthesis is a kinetically controlled process. If the reaction conditions allow for product equilibration (e.g., high temperatures, long reaction times), you may be approaching thermodynamic control, which favors a racemic mixture.[9][10]

Q2: How do I select the most appropriate catalyst system for my specific chroman synthesis?

A2: Catalyst selection is highly dependent on the reaction mechanism and substrate. A literature review for transformations on similar substrates is the best starting point.[6] Consider these general principles:

• Organocatalysts: Bifunctional catalysts like thioureas or squaramides are excellent for cascade reactions (e.g., oxa-Michael-Michael) as they can activate both the nucleophile and electrophile simultaneously through hydrogen bonding.[11][12] Chiral phosphoric acids (CPAs) are powerful Brønsted acid catalysts effective in activating systems like ortho-quinone methides.[13][14]

• Transition Metal Catalysts: For reactions like reductive cyclizations or allylic alkylations, transition metal complexes (e.g., Nickel, Palladium, Copper) paired with chiral ligands are often required.[15][16] The choice of ligand (e.g., phosphines, phosphoramidites) is critical for creating the specific chiral environment needed for high selectivity.[15]

Screening a small library of "privileged" chiral catalysts or ligands is a highly effective empirical approach.[6]

Q3: How significantly do temperature and solvent choice impact enantioselectivity?

A3: These two parameters are among the most critical variables in asymmetric catalysis.

• Temperature: Generally, lower reaction temperatures lead to higher enantioselectivity.[8] This is because the enantiomeric ratio is governed by the difference in the free energy of activation (ΔΔG‡) between the two competing diastereomeric transition states. Lowering the temperature amplifies the impact of this energy difference, favoring the lower-energy pathway.[6][8] However, this often comes at the cost of a slower reaction rate, so a balance must be found.[6]

• Solvent: The solvent can dramatically influence the conformation of the catalyst-substrate complex and the stability of the transition states.[6][7] A solvent screening study covering a range of polarities (e.g., toluene, THF, dichloromethane, dioxane) is highly recommended. For instance, in a nickel-catalyzed reductive cyclization, toluene might give high yield and high ee, while THF could result in moderate yield but excellent ee.[7]

Q4: My enantioselectivity is poor, and I suspect it's related to my substrate. What should I consider?

A4: The electronic and steric properties of your substrate play a crucial role in catalyst-substrate recognition and stereochemical control.[7]

• Purity: First, ensure the high purity of your starting materials. Impurities can act as catalyst poisons.[8]

• Steric Hindrance: Bulky groups near the reacting center can either enhance or hinder the "fit" within the catalyst's chiral pocket. If the substrate is too bulky, it may not be able to adopt the necessary conformation for selective transformation.

• Electronic Effects: The electronic nature of substituents can influence the reactivity of the substrate. Sometimes, modifying the substrate by changing electron-donating or electron-withdrawing groups can improve the outcome.[7]

Q5: How can I be certain that my measured % ee is accurate?

A5: This is a critical and often overlooked point. An unvalidated analytical method can provide misleading data, wasting significant time on optimizing the wrong parameters.[3] You must validate your chiral HPLC or GC method by first injecting a racemic sample of your product to confirm that the two enantiomers are well-resolved into two separate peaks.[4] If you do not have a racemic standard, it can often be synthesized by running the reaction with a non-chiral version of your catalyst or at a high temperature to induce racemization.

In-Depth Troubleshooting Guides

Issue 1: Low Enantiomeric Excess (ee < 80%)

If your initial screens result in low enantioselectivity, a systematic approach is required to identify the root cause. The following table outlines potential causes and corresponding troubleshooting steps.

Potential Cause	Troubleshooting Step & Rationale	Expected Outcome
Suboptimal Catalyst/Ligand	Screen a variety of chiral catalysts or ligands from different classes (e.g., organocatalysts, transition metal complexes).[7] The initial choice may not provide the ideal steric and electronic environment for your specific substrate.	Identification of a catalyst class that provides a better-defined chiral environment for the reaction.
Bifunctional Activation Needed	For cascade reactions, consider using a bifunctional catalyst (e.g., thiourea, squaramide).[11] These catalysts can co-locate and orient both reactants, leading to a more organized transition state.	Enhanced enantioselectivity through cooperative catalysis.[7]
Incorrect Reaction Temperature	Systematically vary the reaction temperature in increments (e.g., 25 °C, 0 °C, -20 °C, -40 °C). Lower temperatures often improve enantioselectivity by better differentiating the activation energies of the two enantiomeric pathways.[4][8]	Increased enantiomeric excess, potentially with a trade-off in reaction rate.
Inappropriate Solvent	Screen a range of solvents with varying polarities and coordinating abilities (e.g., Toluene, CH₂Cl₂, THF, Dioxane, Hexanes). The solvent influences the catalyst's conformation and the stability of the transition state.[6][7]	Discovery of a solvent that optimizes the catalyst-substrate interaction for higher selectivity.
Presence of Water/Impurities	Ensure all reagents and solvents are rigorously dried and purified. Perform the reaction under a strictly inert atmosphere (N₂ or Ar). Water can hydrolyze catalysts or compete as a nucleophile, diminishing selectivity.[7][8]	Elimination of interferences that can deactivate or alter the selectivity of the catalyst.
Suboptimal Catalyst Loading	Vary the catalyst loading (e.g., 2 mol%, 5 mol%, 10 mol%). A low loading may be insufficient, while an excessively high loading can sometimes lead to side reactions or catalyst aggregation. An optimal loading ensures the catalyzed pathway significantly outpaces any racemic background reaction.[17]	Improved reaction rate and enantioselectivity.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for addressing low enantioselectivity.

Caption: A systematic workflow for troubleshooting low enantioselectivity.

Key Experimental Protocols

The following are generalized protocols that serve as a starting point for optimization. Always handle air- and moisture-sensitive reagents under an inert atmosphere using appropriate techniques.

Protocol 1: General Procedure for Organocatalytic Oxa-Michael-Michael Cascade Reaction

This protocol is adapted for the synthesis of highly substituted chromans using a bifunctional thiourea organocatalyst.[2][7]

• To a clean, dry vial, add the 2-hydroxynitrostyrene derivative (0.1 mmol, 1.0 equiv), the nitroalkene (0.12 mmol, 1.2 equiv), and the bifunctional thiourea organocatalyst (e.g., Takemoto's catalyst, 0.01 mmol, 10 mol%).

• Add anhydrous toluene (1.0 mL) as the solvent.

• Stir the reaction mixture at the desired temperature (e.g., 50 °C) and monitor its progress by Thin Layer Chromatography (TLC). Reactions typically run for 24-48 hours.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient).

• Determine the diastereomeric ratio by ¹H NMR analysis of the purified product and the enantiomeric excess by chiral HPLC analysis.

Protocol 2: General Procedure for Ni-catalyzed Enantioselective Reductive Cyclization

This protocol is a general method for constructing chiral chromans from aryl-chained alkynones.[7][15]

• To a dried Schlenk tube under a nitrogen or argon atmosphere, add the Nickel(II) precursor (e.g., Ni(cod)₂, 7.5 mol%) and the chiral phosphine ligand (e.g., (R)-AntPhos, 7.5 mol%).

• Add the anhydrous, degassed solvent (e.g., THF or toluene, 0.5 mL).

• Stir the mixture at room temperature for 30 minutes to allow for catalyst pre-formation.

• Cool the mixture to the desired temperature (e.g., -5 °C).

• Add the aryl chained alkynone substrate (0.1 mmol, 1.0 equiv).

• Add the reducing agent (e.g., triethylsilane, Et₃SiH, 0.3 mmol, 3.0 equiv) dropwise over several minutes.

• Stir the reaction at the set temperature for the required time (e.g., 48 hours), monitoring by TLC.

• Upon completion, quench the reaction (e.g., with saturated aq. NaHCO₃) and extract the product with an organic solvent.

• Dry the combined organic layers, concentrate, and purify by column chromatography on silica gel.

• Determine the enantiomeric excess by chiral HPLC analysis.

Data Presentation & Visualization

Table 1: Illustrative Effect of Solvent and Temperature on Enantioselectivity

The following table summarizes hypothetical but representative data for an organocatalyzed chroman synthesis, illustrating the profound impact of reaction conditions.

Entry	Catalyst (10 mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	Chiral Phosphoric Acid A	Toluene	25	24	85	72
2	Chiral Phosphoric Acid A	CH₂Cl₂	25	24	91	65
3	Chiral Phosphoric Acid A	THF	25	48	70	81
4	Chiral Phosphoric Acid A	Toluene	0	48	82	88
5	Chiral Phosphoric Acid A	Toluene	-20	72	79	95
6	Chiral Phosphoric Acid A	Toluene	50	12	88	54

This data illustrates a common trend where decreasing temperature increases enantioselectivity at the expense of reaction time. It also shows that solvent choice can significantly alter the stereochemical outcome.[6][7]

Mechanism Visualization: Bifunctional Catalysis

Bifunctional catalysts are designed to activate and orient both reaction partners simultaneously, leading to a highly organized, lower-energy transition state for the desired stereochemical pathway.

Caption: Role of a bifunctional catalyst in organizing reactants.

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Poor Reproducibility in Asymmetric Catalysis.
• Benchchem. (n.d.). Technical Support Center: Overcoming Low Enantioselectivity in Chroman Synthesis.
• Dalpozzo, R., Mancuso, R., & Liu, Y.-K. (n.d.). RECENT ADVANCES IN THE ASYMMETRIC SYNTHESIS OF CHROMANE DERIVATIVES.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Guide for Quincorine Asymmetric Catalysis.
• Benchchem. (n.d.). Technical Support Center: Asymmetric Synthesis Catalyst Selection.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Enantioselectivity in Cp-Catalyzed Reactions.
• Benchchem. (n.d.). Technical Support Center: Catalyst Selection and Optimization for Asymmetric Synthesis.
• ChemRxiv. (n.d.). Ni-catalyzed enantio- stereoselective synthesis of chiral chromans with quaternary allylic siloxanes and their antitumor activity.
• MDPI. (n.d.). Recent Advances in Organocatalyzed Asymmetric Synthesis of Benzopyran and Benzodihydropyran (Chromane) Nuclei.
• ACS Publications. (n.d.). Enantioselective Synthesis of Highly Substituted Chromans via the Oxa-Michael–Michael Cascade Reaction with a Bifunctional Organocatalyst. The Journal of Organic Chemistry.
• ACS Publications. (2015). Enantioselective Synthesis of Highly Substituted Chromans via the Oxa-Michael−Michael Cascade Reaction with a Bifunctional.
• PubMed. (2021). Relay Catalysis by Achiral Borane and Chiral Phosphoric Acid in the Metal-Free Asymmetric Hydrogenation of Chromones.
• NIH. (n.d.). Synthesis of Enantioenriched 3,4-Disubstituted Chromans through Lewis Base Catalyzed Carbosulfenylation. PMC.
• ACS Publications. (n.d.). Catalytic Enantioselective Synthesis of Flavanones and Chromanones.
• NIH. (n.d.). Catalytic enantioselective synthesis of 2-aryl-chromenes. PMC.
• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control.
• Chemistry LibreTexts. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions.
• Benchchem. (n.d.). managing reaction conditions to improve enantiomeric excess.

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Navigating the Labyrinth: A Technical Guide to Chroman-8-ol Purification

Technical Support Center

Welcome, researchers, to your dedicated resource for overcoming the challenges in the purification of Chroman-8-ol. As a Senior Application Scientist, I've witnessed firsthand the hurdles that can arise when trying to isolate this valuable compound. This guide is structured to provide you with not just step-by-step protocols, but also the underlying scientific principles to empower you to troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered when purifying Chroman-8-ol?

The purification of Chroman-8-ol, a phenolic chroman derivative, presents a unique set of challenges primarily stemming from its polarity, potential for oxidation, and the presence of structurally similar impurities. Key difficulties include:

• Co-elution of Impurities: Structurally related byproducts from the synthesis often have similar polarities to Chroman-8-ol, making chromatographic separation difficult.

• Oxidative Degradation: The phenolic hydroxyl group makes Chroman-8-ol susceptible to oxidation, which can be exacerbated by exposure to air, light, or trace metals during purification. This can lead to the formation of colored impurities and a decrease in yield.

• Poor Crystallization: Obtaining high-purity crystals of Chroman-8-ol can be challenging due to its moderate polarity and the presence of impurities that can inhibit crystal lattice formation.

• Acid/Base Sensitivity: The phenolic nature of Chroman-8-ol means its charge state can change with pH, potentially affecting its solubility and interaction with chromatographic stationary phases.

Q2: My Chroman-8-ol sample is turning a pink/brown color during purification. What is causing this and how can I prevent it?

This discoloration is a classic sign of oxidation. The phenolic hydroxyl group at the 8-position is susceptible to oxidation, forming quinone-type structures which are often colored. This process can be accelerated by:

• Exposure to Air (Oxygen): Prolonged exposure of the compound in solution or on a chromatography column to air can initiate oxidation.

• Trace Metal Contamination: Metal ions can catalyze the oxidation of phenols.

• Basic pH Conditions: Deprotonation of the phenolic hydroxyl group under basic conditions can increase its susceptibility to oxidation.[1]

Prevention Strategies:

• Work under an Inert Atmosphere: When possible, handle solutions of Chroman-8-ol under an inert atmosphere (e.g., nitrogen or argon).

• Use High-Purity Solvents: Ensure solvents are free from metal contaminants and peroxides.

• Acidify Slightly: Maintaining a slightly acidic pH can help to suppress the oxidation of phenols.

• Minimize Exposure to Light: Protect solutions and fractions from direct light.

Q3: I am having trouble separating Chroman-8-ol from a closely-related impurity by flash chromatography. What can I do to improve the separation?

Improving the resolution in flash chromatography requires a systematic approach. Here are several parameters you can adjust:

• Optimize the Solvent System: This is the most critical factor. A good starting point for polar compounds like Chroman-8-ol is a mixture of a non-polar solvent (like hexanes or heptane) and a more polar solvent (like ethyl acetate or dichloromethane).[2][3]

  • Fine-tune the Polarity: Small changes in the solvent ratio can have a significant impact on separation. A common strategy is to find a solvent system where the Rf of Chroman-8-ol on a TLC plate is around 0.2-0.3.

  • Try Different Solvent Combinations: If an ethyl acetate/hexane system is not working, consider alternatives like dichloromethane/methanol for more polar compounds.[2]

• Use a High-Performance Stationary Phase: Silica gel with a smaller particle size (e.g., 40-63 µm) provides a higher surface area and can improve resolution.[4]

• Decrease the Loading: Overloading the column is a common cause of poor separation. As a rule of thumb, the amount of crude material should be 1-5% of the mass of the silica gel.

• Employ a Gradient Elution: Starting with a less polar solvent system and gradually increasing the polarity can help to resolve compounds with close retention factors.[4]

Troubleshooting Guide

This section addresses specific problems you might encounter during the purification of Chroman-8-ol in a question-and-answer format.

Column Chromatography Issues

Q: My Chroman-8-ol is eluting as a broad band from the silica gel column, leading to low purity in the collected fractions. What's going wrong?

A: Band broadening can be caused by several factors. Let's break down the potential causes and solutions:

• Cause 1: Poor Sample Loading Technique.

  • Explanation: Applying the sample in a large volume of strong solvent will cause it to spread out at the top of the column before the separation even begins.

  • Solution: Dissolve your crude Chroman-8-ol in a minimal amount of the initial, weaker mobile phase. Alternatively, for compounds that are difficult to dissolve in the mobile phase, you can use a "dry loading" technique. This involves adsorbing your sample onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of your packed column.

• Cause 2: Column Cracking or Channeling.

  • Explanation: An improperly packed column can have cracks or channels that allow the solvent and sample to bypass the stationary phase, leading to poor separation and broad bands.

  • Solution: Ensure your column is packed uniformly. A "slurry packing" method, where the silica gel is mixed with the initial mobile phase to form a slurry before being poured into the column, is generally preferred. Gently tapping the column as the silica settles can help to create a more uniform bed.[4]

• Cause 3: Inappropriate Flow Rate.

  • Explanation: A flow rate that is too fast does not allow for proper equilibration of the analyte between the stationary and mobile phases, resulting in poor separation.

  • Solution: For flash chromatography, a typical linear flow rate is about 2 inches (5 cm) per minute. If you are using gravity chromatography, the flow will be slower and often provides better resolution for difficult separations.

Recrystallization Problems

Q: I'm trying to recrystallize my Chroman-8-ol, but it keeps "oiling out" instead of forming crystals. What should I do?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid phase instead of solid crystals. This is a common problem with moderately polar compounds.

• Cause 1: The solution is too concentrated or cooling too rapidly.

  • Explanation: If the solution is supersaturated to a very high degree or cooled too quickly, the molecules may not have enough time to orient themselves into a crystal lattice.

  • Solution:

    • Re-heat the solution until the oil redissolves.

    • Add a small amount of additional hot solvent to slightly decrease the saturation.

    • Allow the solution to cool much more slowly. Insulating the flask can help.

    • Scratching the inside of the flask with a glass rod at the liquid-air interface can sometimes induce crystallization.

    • Adding a "seed crystal" of pure Chroman-8-ol can provide a template for crystal growth.[5]

• Cause 2: The chosen solvent is not ideal.

  • Explanation: The solvent may be too good at dissolving the compound, even at lower temperatures.

  • Solution: Consider a two-solvent recrystallization system.[5] A good approach is to dissolve the Chroman-8-ol in a minimal amount of a "good" solvent (in which it is very soluble, e.g., ethanol or acetone) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is less soluble, e.g., water or hexane) dropwise until the solution becomes turbid. Add a few drops of the good solvent to redissolve the precipitate and then allow the solution to cool slowly.

Experimental Protocols

Protocol 1: Flash Column Chromatography of Chroman-8-ol

This protocol is a general guideline and should be optimized based on TLC analysis of your crude material.

1. Materials:

• Crude Chroman-8-ol
• Silica gel (230-400 mesh)[4]
• Solvents (e.g., Hexanes and Ethyl Acetate, HPLC grade)
• Glass column with a stopcock
• Sand
• Collection tubes

2. Procedure:

• Solvent System Selection:

• Develop a solvent system using TLC. A good starting point is 20-30% ethyl acetate in hexanes. Adjust the ratio to achieve an Rf value of ~0.25 for Chroman-8-ol.

• Column Packing:

• Prepare a slurry of silica gel in the initial, low-polarity mobile phase.
• Pour the slurry into the column and allow it to pack under gravity, gently tapping the column to ensure a uniform bed.
• Add a thin layer of sand to the top of the silica to prevent disturbance.

• Sample Loading:

• Dissolve the crude Chroman-8-ol in a minimal volume of the mobile phase.
• Carefully apply the sample solution to the top of the column.

• Elution:

• Begin eluting with the chosen solvent system, collecting fractions.
• Monitor the elution of compounds by TLC.
• If necessary, a gradient elution can be performed by gradually increasing the proportion of the more polar solvent.

• Fraction Analysis and Concentration:

• Combine the fractions containing pure Chroman-8-ol based on TLC analysis.
• Remove the solvent under reduced pressure.

Protocol 2: Recrystallization of Chroman-8-ol

This protocol describes a single-solvent recrystallization.

1. Materials:

• Crude Chroman-8-ol
• Recrystallization solvent (e.g., toluene, ethanol-water mixture)
• Erlenmeyer flask
• Hot plate
• Büchner funnel and filter flask

2. Procedure:

• Solvent Selection:

• In a small test tube, test the solubility of a small amount of your crude product in various solvents at room temperature and at their boiling points. The ideal solvent will dissolve the compound when hot but not when cold.[6] Aromatic alcohols can sometimes be recrystallized from toluene or a mixed solvent system like ethanol/water.[7][8]

• Dissolution:

• Place the crude Chroman-8-ol in an Erlenmeyer flask.
• Add a small amount of the chosen solvent and heat the mixture to a gentle boil while stirring.
• Continue adding small portions of the hot solvent until the solid just dissolves.

• Hot Filtration (if necessary):

• If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization:

• Allow the hot, clear solution to cool slowly to room temperature.
• Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

• Collect the crystals by vacuum filtration using a Büchner funnel.
• Wash the crystals with a small amount of ice-cold solvent.
• Allow the crystals to air dry on the filter paper or in a desiccator.

Data Presentation

Table 1: Suggested Solvent Systems for Flash Chromatography of Chroman-8-ol

Solvent System (v/v)	Polarity	Comments
10-40% Ethyl Acetate/Hexanes	Low to Medium	A good starting point for many chroman derivatives.[2]
5-20% Dichloromethane/Hexanes	Low to Medium	Offers different selectivity compared to ethyl acetate.
1-5% Methanol/Dichloromethane	Medium to High	Useful for more polar impurities and baseline compounds.[2]

Visualization

Below are diagrams illustrating key workflows and concepts in the purification of Chroman-8-ol.

Caption: General workflow for the purification of Chroman-8-ol.

Caption: Decision tree for troubleshooting "oiling out" during recrystallization.

References

• Design, Synthesis, and Evaluation of Functionalized Chroman-4-one and Chromone Derivatives - GUPEA. (n.d.). Retrieved December 12, 2023, from [Link]

• Chromatography: Solvent Systems For Flash Column - Department of Chemistry : University of Rochester. (n.d.). Retrieved December 12, 2023, from [Link]

• Single-solvent recrystallisation - Chemistry Teaching Labs - University of York. (n.d.). Retrieved December 12, 2023, from [Link]

• Flash Chromatography: Phenomenex. (n.d.). Retrieved December 12, 2023, from [Link]

• recrystallization.pdf. (n.d.). Retrieved December 12, 2023, from [Link]

• US1944958A - Purification of aromatic alcohols - Google Patents. (n.d.).

• Recrystallization and Crystallization. (n.d.). Retrieved December 12, 2023, from [Link]

• Very polar compound purification using aqueous normal-phase flash column chromatography | Biotage. (2023, January 30). Retrieved December 12, 2023, from [Link]

• Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate - PMC - PubMed Central. (n.d.). Retrieved December 12, 2023, from [Link]

• Successful Flash Chromatography - King Group. (n.d.). Retrieved December 12, 2023, from [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2025, June 19). Retrieved December 12, 2023, from [Link]

• 3,4-Dihydro-8-hydroxy-2-hydroxymethyl-2H-1-benzopyran (54) was prepared from 2',3'-dihydroxyacetophenone (29) (Chart 2). Thus, c - J-Stage. (n.d.). Retrieved December 12, 2023, from [Link]

• The Research Progress of Extraction, Purification and Analysis Methods of Phenolic Compounds from Blueberry: A Comprehensive Review - MDPI. (n.d.). Retrieved December 12, 2023, from [Link]

• Methods of purification of raw polyphenol extract for chromatographic analysis - Biblioteka Nauki. (n.d.). Retrieved December 12, 2023, from [Link]

• Synthesis of Chroman Derivatives by Group Transposition and Atom Swap of 1-Tetralones. Single Atom Editing Enabled by Con - ChemRxiv. (n.d.). Retrieved December 12, 2023, from [Link]

• Synthesis of chromans and flavanes - Organic Chemistry Portal. (n.d.). Retrieved December 12, 2023, from [Link]

• Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC - PubMed Central. (n.d.). Retrieved December 12, 2023, from [Link]

• Optimization of Plant Extract Purification Procedure for Rapid Screening Analysis of Sixteen Phenolics by Liquid Chromatography - R Discovery. (2021, January 25). Retrieved December 12, 2023, from [Link]

• Synthesis of Chromanes by Triflimide-Catalyzed Annulations of Benzylic Alcohols and Alkenes | The Journal of Organic Chemistry - ACS Publications. (2025, March 18). Retrieved December 12, 2023, from [Link]

• EP2029567B1 - Process for the production of benzopyran-2-ol derivatives - Google Patents. (n.d.).

• Synthesis of Benzopyran–Phenylpropanoid Hybrids via Matsuda–Heck-Arylation and Allylic Oxidation | The Journal of Organic Chemistry - ACS Publications. (n.d.). Retrieved December 12, 2023, from [Link]

• SYNTHESIS OF CHROMONES AND THEIR APPLICATIONS DURING THE LAST TEN YEARS DURING THE LAST TEN YEARS - IJRPC. (n.d.). Retrieved December 12, 2023, from [Link]

• 2,3-Dihydro-2,5-dihydroxy-4H-benzopyran-4-one: a nonphysiological substrate for fungal melanin biosynthetic enzymes - PubMed. (1998, February 1). Retrieved December 12, 2023, from [Link]

• Kinetics and mechanism of the oxidation of some alpha-hydroxy acids by benzyltriethylammonium chlorochromate | Request PDF. (2025, October 23). Retrieved December 12, 2023, from [Link]

• Stabilization of Pharmaceuticals to Oxidative Degradation | Request PDF. (2025, August 9). Retrieved December 12, 2023, from [Link]

• Stability and oxidation products of hydrolysable tannins in basic conditions detected by HPLC/DAD-ESI/QTOF/MS - PubMed. (n.d.). Retrieved December 12, 2023, from [Link]

• Stability of aqueous solutions of ascorbate for basic research and for intravenous administration - PMC - NIH. (n.d.). Retrieved December 12, 2023, from [Link]

• Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology - PMC - NIH. (2022, January 13). Retrieved December 12, 2023, from [Link]

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Technical Support Center: Chroman-8-ol Stability and Degradation

Welcome, researchers and drug development professionals. This guide serves as a dedicated resource for understanding and mitigating the stability and degradation challenges associated with Chroman-8-ol. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to make informed decisions during your experiments. Compound instability can be a significant hurdle in drug development, leading to inconsistent results and costly delays.[1][2] This center is designed to help you navigate these challenges effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and stability of Chroman-8-ol.

Q1: What is Chroman-8-ol and why is its stability a concern?

A1: Chroman-8-ol is a heterocyclic organic compound featuring a chroman scaffold with a hydroxyl (-OH) group at the 8th position. This phenolic hydroxyl group is the primary source of its chemical reactivity and potential instability.[3][4] Like many phenolic compounds, Chroman-8-ol is susceptible to degradation through oxidation, which can be accelerated by factors such as pH, light, and temperature.[5][6] This degradation can lead to a loss of compound potency, the formation of unknown impurities, and ultimately, unreliable experimental data.[7]

Q2: What are the primary drivers of Chroman-8-ol degradation?

A2: The degradation of Chroman-8-ol is primarily driven by the oxidation of its phenolic hydroxyl group. The main environmental and experimental factors that can trigger or accelerate this process are:

• High pH (Alkaline Conditions): Basic conditions can deprotonate the phenolic hydroxyl group, forming a phenoxide ion. This ion is highly susceptible to oxidation.[6][8]

• Light Exposure (Photodegradation): Phenolic compounds can absorb UV or even visible light, leading to the formation of reactive species like phenoxy radicals that initiate degradation pathways.[9][10][11]

• Elevated Temperature (Thermal Degradation): High temperatures provide the activation energy needed to overcome reaction barriers, accelerating oxidation and other degradation reactions.[7][12]

• Oxidizing Agents: The presence of oxidizing agents, including dissolved oxygen in solvents or reactive oxygen species (ROS) in cell culture media, can directly lead to the degradation of the molecule.[7]

Q3: How should I properly store my solid and stock solutions of Chroman-8-ol?

A3: Proper storage is the first line of defense against degradation. Based on the compound's chemical nature and general best practices for phenolic compounds, the following conditions are recommended:[13][14]

Form	Recommended Storage Conditions	Rationale
Solid Compound	Store at -20°C or -80°C in a tightly sealed container, protected from light (e.g., in an amber vial or wrapped in foil), and preferably under an inert atmosphere (e.g., argon or nitrogen).	Minimizes thermal degradation and prevents exposure to light, moisture, and atmospheric oxygen which can initiate oxidation.[7][11]
Stock Solutions	Prepare in a high-quality, anhydrous, and de-gassed solvent (e.g., DMSO or ethanol). Aliquot into single-use volumes in amber glass vials and store at -80°C.	Aliquoting prevents multiple freeze-thaw cycles which can introduce moisture and accelerate degradation. Using de-gassed solvents minimizes dissolved oxygen. Amber vials protect against light.[11][15]

Q4: I'm seeing variable results in my cell-based assays. Could Chroman-8-ol instability be the cause?

A4: Absolutely. Inconsistent results in biological assays are a classic sign of compound instability.[1] If Chroman-8-ol degrades in your assay medium over the course of the experiment, its effective concentration will decrease, leading to poor reproducibility and an underestimation of its true biological activity.[1] The complex nature of cell culture media (containing salts, buffers, and generating reactive oxygen species) can create a challenging environment for sensitive compounds.[1]

Part 2: Troubleshooting Guide for Experimental Issues

This guide provides a structured, question-and-answer approach to troubleshoot specific problems you may encounter during your experiments.

Issue 1: Loss of Compound Potency or Inconsistent Results Over Time

Q: My dose-response curve shifts between experiments, or the compound appears less active than expected. What should I investigate first?

A: The first step is to systematically determine if and where the compound is degrading. This requires a logical progression from simple to more complex conditions.

Caption: Troubleshooting flowchart for inconsistent experimental results.

Issue 2: Appearance of New Peaks in HPLC Analysis

Q: I'm analyzing my sample by HPLC and see new, unexpected peaks that weren't there initially. What do they mean and what should I do?

A: The appearance of new peaks is a strong indicator of degradation. These peaks represent the degradation products of Chroman-8-ol. To address this, a forced degradation study is highly recommended. This is a systematic process to intentionally degrade the sample under various stress conditions to identify potential degradants and establish the stability-indicating nature of your analytical method.[16][17][18]

Forced Degradation Workflow

Caption: Standard workflow for a forced degradation study.[16][17]

Issue 3: Solution Color Change

Q: My Chroman-8-ol solution turned yellow/brown upon storage or after adding it to my assay buffer. Is this a problem?

A: Yes, a color change is a visual sign of chemical degradation. For phenolic compounds like Chroman-8-ol, this often indicates oxidation to form quinone or poly-quinone species, which are typically colored.[19][20] This is a clear warning that the concentration of your active compound has decreased.

Potential Oxidative Degradation Pathway

Caption: Simplified oxidative degradation of a phenol to a quinone.

Corrective Actions:

• Check Buffer pH: Ensure your buffer pH is neutral or slightly acidic (pH < 7), as alkaline conditions greatly accelerate oxidation.[6][8][21]

• Use Antioxidants: Consider adding a mild antioxidant like ascorbic acid or N-acetylcysteine to your buffer system, if compatible with your assay, to scavenge reactive oxygen species.[22]

• Protect from Light: Prepare and handle all solutions under subdued light and use amber or foil-wrapped containers.[7][11]

• De-gas Solvents: Before preparing solutions, sparge your solvents with an inert gas like nitrogen or argon to remove dissolved oxygen.

Part 3: Key Experimental Protocols

Here are detailed methodologies for essential stability assessments. These protocols are designed to be self-validating by including necessary controls.

Protocol 1: Preliminary Stability Assessment in Assay Buffer

Objective: To determine the stability of Chroman-8-ol in your primary experimental buffer over a typical experiment duration.

Methodology:

• Preparation: Prepare a solution of Chroman-8-ol in your chosen assay buffer at the highest concentration you plan to use. A typical starting concentration is 10 µM.

• Incubation: Aliquot the solution into separate, sealed amber vials. Incubate them under your standard assay conditions (e.g., 37°C).

• Time Points: At designated time points (e.g., 0, 2, 4, 8, and 24 hours), take one vial and immediately quench any further degradation by adding an equal volume of cold acetonitrile or methanol and flash-freezing at -80°C. The T=0 sample represents 100% of the initial compound.

• Analysis: Analyze all samples from all time points in a single run using a validated HPLC method.

• Data Analysis: Quantify the peak area of the Chroman-8-ol peak at each time point. Plot the percentage of compound remaining versus time to determine the degradation rate and calculate the half-life (t½) in that specific medium. A loss of >10-15% over the experimental timeframe is generally considered significant.[23]

Protocol 2: Forced Degradation Study (Stress Testing)

Objective: To identify potential degradation products and establish a stability-indicating analytical method according to ICH guidelines.[16][17][24]

Methodology:

• Stock Solution: Prepare a concentrated stock of Chroman-8-ol in a suitable solvent (e.g., 1 mg/mL in acetonitrile).

• Stress Conditions: For each condition, mix the stock solution with the stressor and incubate. A control sample (stock diluted in solvent/water) should be run in parallel.

Stress Condition	Reagent/Condition	Typical Incubation	Neutralization Step (before HPLC)
Acid Hydrolysis	0.1 M HCl	24-48 hours at 60°C	Add equivalent 0.1 M NaOH
Base Hydrolysis	0.1 M NaOH	2-8 hours at room temp	Add equivalent 0.1 M HCl
Oxidation	3% H₂O₂	24 hours at room temp	N/A (or sodium bisulfite quench)
Thermal	70°C (in solution and as solid)	48 hours	N/A
Photostability	ICH Q1B specified light exposure	As per guidelines	N/A

• Target Degradation: The goal is to achieve 5-20% degradation of the parent compound.[25] If degradation is too rapid or too slow, adjust the incubation time or temperature accordingly.

• Analysis: Analyze all stressed samples and the control sample by HPLC-DAD to assess peak purity and by LC-MS to identify the mass of the degradation products.[26]

• Validation: A successful study will demonstrate that the HPLC method can resolve the parent Chroman-8-ol peak from all generated degradation peaks, thus proving it is "stability-indicating."[17]

References

• Degradation of Phenolic Compounds Through Uv and Visible- Light-Driven Photocatalysis.IntechOpen.
• Technical Support Center: Addressing Compound Instability During In Vitro Experiments.Benchchem.
• Photodegradation of Phenolic Compounds from Water in the Presence of a Pd-Containing Exhausted Adsorbent.MDPI.
• Photocatalytic degradation of phenol and phenolic compounds Part I. Adsorption and FTIR study.PubMed.
• Degradation of Phenolic Compounds and Organic Matter from Real Winery Wastewater by Fenton and Photo-Fenton Processes Combined with Ultrasound.MDPI.
• A Kinetic Study of Photocatalytic Degradation of Phenol over Titania–Silica Mixed Oxide Materials under UV Illumination.MDPI.
• Pharma Stability: Troubleshooting & Pitfalls.CordenPharma.
• SAFETY DATA SHEET - Chroman-4-ol.Fisher Scientific.
• A New Approach to Forced Degradation Studies Using Anhydrous Conditions.American Pharmaceutical Review.
• Strategies for Resolving Stability Issues in Drug Formulations.Pharmaguideline.
• SAFETY DATA SHEET - Chroman-8-carboxylic acid.Fisher Scientific.
• Stability of Phenolic Compounds in Grape Stem Extracts.MDPI.
• The Stability of Phenolic Compounds in Fruit, Berry, and Vegetable Purees Based on Accelerated Shelf-Life Testing Methodology.National Institutes of Health (NIH).
• Effect of pH on the Stability of Plant Phenolic Compounds.ResearchGate.
• Techniques for Unstable Compound Analysis.KCAS Bio.
• Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements.MDPI.
• Stability of Phenolic Compounds in Grape Stem Extracts.ResearchGate.
• Obstacles in Drug Development and How to Overcome Them.Vici Health Sciences.
• Forced Degradation and Stability Testing.International Journal of Pharmaceutical Sciences Review and Research.
• Effects of pH on the stability of chromatin core particles.National Institutes of Health (NIH).
• Development of forced degradation and stability indicating studies of drugs—A review.National Institutes of Health (NIH).
• Synthesis of Chroman Derivatives by Group Transposition and Atom Swap of 1-Tetralones.ChemRxiv.
• pH vs. Temperature in Colorant Stability.Allan Chemical Corporation.
• Chroman-8-carboxylic acid, 97%, Thermo Scientific.Fisher Scientific.
• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing.ACD/Labs.
• The Impact of pH on Chemical Stability in Lab Experiments.Ibis Scientific, LLC.
• Identification of the degradation pathways of alkanolamines with TiO2 photocatalysis.PubMed.
• Chroman 1-SDS-MedChemExpress.MedChemExpress.
• Forced degradation studies.MedCrave online.
• Chroman | C9H10O | CID 136319.PubChem.
• Chroman-4-ol | C9H10O2 | CID 92890.PubChem.
• Effect of pH on the stability of plant phenolic compounds.PubMed.

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Technical Support Center: Overcoming Poor Solubility of Chroman-8-ol

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for Chroman-8-ol. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this promising molecule. We understand that poor aqueous solubility can be a significant roadblock in experimental and preclinical development. This document provides in-depth troubleshooting guides and FAQs to help you systematically overcome these hurdles.

PART 1: Frequently Asked Questions (FAQs) - The Basics

This section addresses the most common initial questions regarding Chroman-8-ol's solubility.

Q1: Why is Chroman-8-ol expected to have poor water solubility?

A: The solubility of a molecule is dictated by its structure. Chroman-8-ol possesses a bicyclic structure composed of a benzene ring fused to a pyran ring (the chroman backbone). This core structure is largely non-polar and hydrophobic. While the hydroxyl (-OH) group at position 8 is polar and capable of hydrogen bonding with water, its contribution is often insufficient to overcome the hydrophobicity of the larger chroman scaffold.[1] Consequently, the molecule has a limited ability to favorably interact with water molecules, leading to poor aqueous solubility.

Q2: What are the critical first steps before attempting to solubilize Chroman-8-ol?

A: Before experimenting with solubilization techniques, a baseline characterization of your compound is essential. This data will inform your strategy.

• Purity Analysis: Confirm the purity of your Chroman-8-ol sample using methods like HPLC, LC-MS, or NMR. Impurities can significantly affect solubility measurements.

• Solid-State Characterization: Use techniques like Differential Scanning Calorimetry (DSC) to determine the melting point and crystallinity. The crystalline form is generally less soluble than the amorphous form.[2]

• pKa Determination: The phenolic hydroxyl group is weakly acidic. Determining its pKa (the pH at which it is 50% ionized) is crucial for pH-modification strategies. You can find experimental protocols for this or use computational prediction tools.[3]

• LogP Measurement/Prediction: The octanol-water partition coefficient (LogP) provides a quantitative measure of the molecule's lipophilicity. A high LogP value confirms its hydrophobic nature and can guide the selection of lipid-based or organic solvent systems.[2]

Q3: How do I perform a simple, preliminary solubility assessment?

A: A straightforward shake-flask method is the standard for initial assessment.[3]

Protocol: Basic Solubility Test

• Add an excess amount of Chroman-8-ol powder to a known volume of your desired solvent (e.g., 1 mL of phosphate-buffered saline, pH 7.4) in a glass vial. "Excess" means enough solid remains undissolved.

• Seal the vial and agitate it at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• After agitation, allow the solution to rest so that the excess solid can settle.

• Carefully withdraw a sample of the supernatant. To avoid aspirating solid particles, it is critical to filter the sample through a 0.22 µm or 0.45 µm syringe filter (ensure the filter material is compatible with your solvent).

• Quantify the concentration of Chroman-8-ol in the clear filtrate using a validated analytical method, such as UV-Vis spectrophotometry or HPLC. This concentration is the equilibrium solubility.

PART 2: Troubleshooting Guide - Strategy & Implementation

This section provides a structured approach to selecting and implementing a solubilization strategy. If simple methods fail, move to more advanced techniques.

Workflow: Selecting a Solubilization Strategy

Use the following decision tree to guide your choice of methodology based on your experimental needs and the stage of your research.

Caption: Decision tree for selecting a Chroman-8-ol solubilization strategy.

Q&A: In-Depth Troubleshooting

Q: My compound is for an in vitro cell-based assay, and it precipitates when I dilute my DMSO stock into the aqueous cell media. What's happening and how can I fix it?

A: This is a classic problem of a solvent-shift. Chroman-8-ol is soluble in your 100% DMSO stock, but when this is diluted into the aqueous media, the DMSO concentration drops dramatically, and the compound crashes out.

Causality: The solubility limit in the final, low-DMSO medium is exceeded. Many researchers assume that if the final DMSO concentration is low (e.g., <0.5%), it won't affect the experiment. However, this concentration may be insufficient to keep the drug in solution.

Solutions, in order of complexity:

• pH Adjustment of Media: Since Chroman-8-ol has a phenolic hydroxyl group, you can increase its solubility by raising the pH of your cell culture medium slightly above its pKa.[4] However, you must first verify that your cells can tolerate the pH shift without affecting their viability or the experimental outcome. This is often a limited strategy for cell work.

• Use of Co-solvents: Instead of just DMSO, consider using a co-solvent system that is less prone to precipitation upon dilution.[5] Polyethylene glycols (e.g., PEG 300, PEG 400) are common choices. Prepare your stock solution in a mixture, for example, 50:50 DMSO:PEG 400.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules like Chroman-8-ol in their central cavity, rendering them water-soluble.[6] You can add a cyclodextrin, such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD), directly to your cell culture media before adding the drug. The drug will partition into the cyclodextrin cavity, preventing precipitation. This is a highly effective and widely used method.[7]

• Formulation with Surfactants: Low concentrations of non-ionic surfactants like Tween® 80 or Polysorbate 80 can form micelles that encapsulate the drug.[8] However, you must establish a non-toxic concentration for your specific cell line.

Q: I need to formulate Chroman-8-ol for oral administration in an animal model. What are the most robust strategies?

A: For in vivo oral delivery, you need a formulation that not only solubilizes the drug but also maintains its solubility in the gastrointestinal tract to allow for absorption. Simple co-solvent or pH adjustment approaches often fail because the formulation gets diluted and buffered in the stomach and intestine.

Recommended Strategies:

• Lipid-Based Drug Delivery Systems (LBDDS): These are excellent for lipophilic drugs.[8][9]

  • Mechanism: The drug is dissolved in a mixture of oils, surfactants, and co-solvents. Upon gentle agitation in the aqueous environment of the GI tract, these systems spontaneously form fine oil-in-water emulsions (for Self-Emulsifying Drug Delivery Systems, SEDDS) or microemulsions (for Self-Microemulsifying Drug Delivery Systems, SMEDDS).[7] This keeps the drug in a solubilized state within tiny lipid droplets, which facilitates absorption.

  • Advantages: Enhances bioavailability by presenting the drug in a dissolved state and can bypass first-pass metabolism via lymphatic uptake.[8]

• Amorphous Solid Dispersions (ASDs): This strategy involves converting the drug from a poorly soluble crystalline form to a more soluble amorphous form.[5][6]

  • Mechanism: The drug is molecularly dispersed within a hydrophilic polymer matrix (e.g., PVP, HPMC-AS). When the solid dispersion is exposed to water, the polymer dissolves rapidly, releasing the drug in a supersaturated state. The polymer also acts as a precipitation inhibitor, maintaining this high concentration long enough for absorption to occur.[6]

  • Advantages: Can be formulated into traditional solid dosage forms like tablets or capsules. It provides a significant increase in both dissolution rate and apparent solubility.[5]

• Nanosuspensions: This involves reducing the particle size of the drug down to the nanometer range.[2][10]

  • Mechanism: According to the Noyes-Whitney equation, reducing particle size dramatically increases the surface area available for dissolution.[6] This leads to a much faster dissolution rate.

  • Advantages: Increases the rate and extent of absorption. Can be used for oral, parenteral, and other routes of administration.[2]

Caption: Surfactant molecules form micelles in water, encapsulating Chroman-8-ol.

PART 3: Experimental Protocols

Protocol 1: Determining a pH-Solubility Profile

Objective: To quantify the solubility of Chroman-8-ol as a function of pH to identify the optimal pH for solubilization.

Materials:

• Chroman-8-ol

• A series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 4 to 12.

• Vials, shaker, centrifuge, 0.22 µm syringe filters.

• HPLC or UV-Vis spectrophotometer for quantification.

Procedure:

• Prepare a set of vials, each containing 1 mL of a different pH buffer.

• Add an excess of Chroman-8-ol to each vial.

• Seal and shake the vials at a controlled temperature for 24-48 hours.

• Centrifuge the vials at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the excess solid.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter.

• Dilute the filtrate as necessary and quantify the concentration of Chroman-8-ol.

• Plot solubility (e.g., in µg/mL) versus pH. You should observe a significant increase in solubility as the pH surpasses the pKa of the phenolic hydroxyl group.[4]

Protocol 2: Screening Co-solvents and Solubilizers

Objective: To rapidly screen various pharmaceutically acceptable co-solvents and excipients for their ability to dissolve Chroman-8-ol.

Materials:

• Chroman-8-ol

• Potential solubilizers (See table below)

• 96-well plate (glass or compatible plastic)

• Plate shaker

• Plate reader (if using a colorimetric or turbidimetric endpoint) or HPLC.

Procedure:

• Prepare stock solutions of your solubilizers (e.g., 40% w/v solutions in water).

• In a 96-well plate, add a fixed, excess amount of Chroman-8-ol to each well.

• Add your panel of solubilizer solutions to the wells. Include a negative control (water or buffer only).

• Seal the plate and shake for 12-24 hours at a controlled temperature.

• Visually inspect for dissolution. For a quantitative result, centrifuge the plate, and analyze the supernatant from each well by HPLC.

• Rank the solubilizers based on their effectiveness.

Data Summary Table: Potential Solubilizers for Screening

Class	Example Solubilizers	Mechanism of Action	Pros	Cons
Co-solvents	Ethanol, Propylene Glycol, PEG 400, Glycerol	Reduces solvent polarity, making it more favorable for the solute.[5]	Simple, well-understood, inexpensive.	May precipitate on dilution; potential for toxicity at high concentrations.
Surfactants	Tween® 80, Cremophor® EL, Solutol® HS 15	Forms micelles to encapsulate the drug.[8]	High solubilization capacity; can improve stability.	Potential for cell toxicity or in vivo side effects.
Cyclodextrins	HP-β-CD, SBE-β-CD (Captisol®)	Forms inclusion complexes, shielding the drug from water.[7]	Low toxicity, high efficiency, can be used parenterally.	Can be expensive; saturation limits.

References

• National Institutes of Health (NIH). A Critical Appraisal of Solubility Enhancement Techniques of Polyphenols.
• Rodríguez De Luna, S. L., et al. (2020). Extraction and characterization of phenolic compounds and their potential antioxidant activities. PubMed Central.
• ResearchGate. Effect of pH on the solubility of phenolic compounds.
• Wiley. (2019). Strategies for the formulation development of poorly soluble drugs via oral route.
• Cengage Learning. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
• Unknown.
• World Pharma Today.
• WuXi AppTec DMPK. (2024, March 15).
• Inventia. Formulation Tactics for the Delivery of Poorly Soluble Drugs.
• Szaniawska, M., & Szymczyk, K. Strategies in poorly soluble drug delivery systems.
• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
• ACS Publications. Aqueous Solubility of Some Natural Phenolic Compounds. Industrial & Engineering Chemistry Research.
• Roda, A., & Fini, A. (1984). Effect of nuclear hydroxy substituents on aqueous solubility and acidic strength of bile acids.

Sources

• 1. Effect of nuclear hydroxy substituents on aqueous solubility and acidic strength of bile acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sphinxsai.com [sphinxsai.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. psjd.icm.edu.pl [psjd.icm.edu.pl]
• 6. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 7. A Critical Appraisal of Solubility Enhancement Techniques of Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 10. ascendiacdmo.com [ascendiacdmo.com]

Technical Support Center: Optimizing Regioselective Functionalization of Chroman-8-ol

Welcome to the technical support center for the regioselective functionalization of Chroman-8-ol. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs). Our goal is to equip you with the practical knowledge and theoretical understanding necessary to overcome common challenges in your synthetic endeavors. Chroman-8-ol and its derivatives are vital scaffolds in medicinal chemistry, notably as analogues of Vitamin E.[1][2][3] Achieving precise functionalization on the chroman ring is paramount for developing novel therapeutics and molecular probes.[3][4]

I. Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the functionalization of Chroman-8-ol, providing a foundational understanding for subsequent, more detailed troubleshooting.

Q1: What are the most reactive positions on the Chroman-8-ol ring for electrophilic aromatic substitution?

A1: The aromatic ring of Chroman-8-ol is electron-rich, making it susceptible to electrophilic aromatic substitution. The hydroxyl (-OH) group at C8 and the ether oxygen within the heterocyclic ring are both electron-donating groups, activating the ring.[5][6] They primarily direct electrophiles to the ortho and para positions relative to themselves.[7][8] Therefore, the C7 and C5 positions are the most activated and sterically accessible sites for electrophilic attack.

Q2: Why is my electrophilic aromatic substitution reaction on Chroman-8-ol resulting in a mixture of products?

A2: Achieving high regioselectivity can be challenging due to the activating nature of both the hydroxyl and ether oxygen groups.[5] This can lead to a mixture of C5 and C7 substituted products. The reaction conditions, including the choice of electrophile, solvent, and temperature, can significantly influence the isomeric ratio. For instance, bulky electrophiles may favor the less sterically hindered C5 position.

Q3: How can I selectively functionalize the C7 position of Chroman-8-ol?

A3: Directed ortho metalation (DoM) is a powerful strategy for selectively functionalizing the C7 position.[9][10] The hydroxyl group at C8 can act as a directed metalation group (DMG), guiding a strong base like n-butyllithium to deprotonate the adjacent C7 position.[10][11][12] The resulting aryllithium species can then be quenched with a suitable electrophile.

Q4: What are the best practices for protecting the hydroxyl group of Chroman-8-ol?

A4: Protecting the C8 hydroxyl group is often necessary to prevent unwanted side reactions.[13][14] Common protecting groups for phenols include silyl ethers (e.g., TBDMS, TIPS), benzyl ethers, and methyl ethers.[15] The choice of protecting group depends on its stability to the subsequent reaction conditions and the ease of its removal.[14][16] For instance, silyl ethers are readily cleaved with fluoride sources (e.g., TBAF), while benzyl ethers can be removed by hydrogenolysis.[15]

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific experimental challenges encountered during the regioselective functionalization of Chroman-8-ol.

Guide 1: Poor Regioselectivity in Electrophilic Aromatic Substitution

Issue: Your electrophilic aromatic substitution reaction (e.g., nitration, halogenation, Friedel-Crafts) on unprotected Chroman-8-ol yields an inseparable mixture of C5 and C7 isomers.

Root Cause Analysis:

• Competing Directing Effects: The hydroxyl group at C8 and the heterocyclic ether oxygen both activate the aromatic ring, leading to competitive substitution at the ortho and para positions.[5][8]

• Steric Hindrance: The steric bulk of the electrophile and the substituents on the chroman ring can influence the regiochemical outcome.

• Reaction Conditions: Temperature, solvent polarity, and the nature of the Lewis acid catalyst (in Friedel-Crafts reactions) can all affect the selectivity.

Troubleshooting Workflow:

Workflow for troubleshooting poor regioselectivity.

Corrective Actions & Protocols:

• Protect the Hydroxyl Group:

  • Rationale: Protecting the C8-OH group can alter its directing effect or block the ortho position (C7), favoring substitution at C5.

  • Protocol: Silylation of Chroman-8-ol

    • Dissolve Chroman-8-ol (1.0 equiv) in anhydrous dichloromethane (DCM) or N,N-dimethylformamide (DMF).

    • Add imidazole (1.5 equiv) and tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 equiv).

    • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

    • Upon completion, quench with saturated aqueous NH4Cl solution and extract with ethyl acetate.

    • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

    • Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient).

• Employ Directed ortho-Metalation (DoM) for C7 Functionalization:

  • Rationale: DoM provides excellent regiocontrol for substitution at the C7 position by using the C8-OH as a directing group.[9][10]

  • Protocol: ortho-Lithiation and Electrophilic Quench

    • Dissolve Chroman-8-ol (1.0 equiv) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (N2 or Ar).

    • Cool the solution to -78 °C.

    • Slowly add n-butyllithium (2.2 equiv) and stir for 1-2 hours at -78 °C.

    • Add the desired electrophile (e.g., an aldehyde, ketone, or alkyl halide, 1.5 equiv) and allow the reaction to slowly warm to room temperature overnight.

    • Quench the reaction with saturated aqueous NH4Cl and extract with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate.

    • Purify by flash column chromatography.

Guide 2: Low Yields in Metal-Catalyzed Cross-Coupling Reactions

Issue: Your Suzuki, Heck, or Sonogashira cross-coupling reaction on a halogenated Chroman-8-ol derivative is resulting in low yields of the desired product.

Root Cause Analysis:

• Catalyst Inactivation: The phenolic hydroxyl group can coordinate to the metal center (e.g., Palladium), leading to catalyst deactivation.

• Poor Solubility: The starting materials or intermediates may have poor solubility in the reaction solvent.

• Suboptimal Ligand Choice: The ligand plays a crucial role in the stability and activity of the catalyst.[17][18]

• Inefficient Oxidative Addition: The C-X bond (where X is a halogen) may not be sufficiently reactive for efficient oxidative addition to the metal center.[19]

Troubleshooting Strategies:

Parameter	Potential Issue	Recommended Solution
Catalyst	Catalyst deactivation by the free hydroxyl group.	Protect the C8-OH group prior to the coupling reaction.
Inactive catalyst species.	Screen different palladium or nickel catalysts and pre-catalysts.[18][20]
Ligand	Ligand does not sufficiently stabilize the active catalytic species.	Screen a variety of phosphine or N-heterocyclic carbene (NHC) ligands.
Base	The base may not be strong enough or may be sterically hindered.	Test different inorganic (e.g., K2CO3, Cs2CO3) or organic bases (e.g., triethylamine).
Solvent	Poor solubility of reactants or catalyst.	Use a solvent mixture (e.g., toluene/water, dioxane/water) or a higher boiling point solvent.
Leaving Group	Poor reactivity of the aryl halide.	Convert aryl chlorides or bromides to more reactive iodides or triflates.

Experimental Protocol: Suzuki-Miyaura Coupling of 8-Bromo-chroman

• To a flame-dried Schlenk flask, add 8-bromo-chroman (1.0 equiv), the desired boronic acid (1.5 equiv), Pd(PPh3)4 (0.05 equiv), and K2CO3 (2.0 equiv).

• Evacuate and backfill the flask with an inert gas (N2 or Ar) three times.

• Add a degassed mixture of toluene and water (4:1).

• Heat the reaction mixture to 90 °C and stir for 12-24 hours, monitoring by TLC or GC-MS.

• After cooling to room temperature, dilute with ethyl acetate and water.

• Separate the layers, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate.

• Purify the residue by flash column chromatography.

Guide 3: Difficulties with Protecting Group Removal

Issue: The deprotection of the C8-hydroxyl group is leading to decomposition of the functionalized chroman product or is incomplete.

Root Cause Analysis:

• Harsh Deprotection Conditions: The conditions used for deprotection (e.g., strong acid or base) may be too harsh for the sensitive functional groups on the chroman ring.

• Steric Hindrance: The functional group introduced may sterically hinder the approach of the deprotecting reagent.

• Orthogonal Protection Strategy: The chosen protecting group may not be compatible with other functional groups in the molecule, leading to a lack of chemoselectivity during deprotection.[21]

Decision-Making for Deprotection:

Decision-making flowchart for deprotection strategies.

Recommended Deprotection Protocols:

Protecting Group	Reagent	Conditions	Notes
TBDMS	TBAF (Tetrabutylammonium fluoride)	THF, 0 °C to rt	Mild and highly selective for silyl ethers.
Benzyl (Bn)	H2, Pd/C	Methanol or Ethanol, rt	Not suitable for molecules with other reducible functional groups (e.g., alkenes, alkynes).
Methoxy (Me)	BBr3	DCM, -78 °C to 0 °C	Potent but can be harsh; requires careful temperature control.

III. References

• Synthesis and antioxidative activity of structural analogs of vitamin E . PubMed.

• Synthesis of α-tocopherol (vitamin E), vitamin K1-chromanol, and their analogs in the presence of . Semantic Scholar.

• Synthesis of [ 18 F]F-γ-T-3, a Redox-Silent γ-Tocotrienol (γ-T-3) Vitamin E Analogue for Image-Based In Vivo Studies of Vitamin E Biodistribution and Dynamics . MDPI.

• Transformation of alpha-tocopherol (vitamin E) and related chromanol model compounds into their phenoxonium ions by chemical oxidation with the nitrosonium cation . PubMed.

• Vitamin E synthesis and response in plants . Frontiers.

• Protecting Groups and Orthogonal Protection Strategies . Unknown Source.

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry . Unknown Source.

• Directing Groups in SE Ar . Unknown Source.

• Mechanistic studies of transition metal-catalyzed cross-coupling reactions . Unknown Source.

• Protecting groups - Organic Chemistry II . Fiveable.

• Protecting Groups . Unknown Source.

• Protective Groups . Organic Chemistry Portal.

• Metal-Catalyzed Cross-Coupling Reactions . ChemTalk.

• Electrophilic aromatic directing groups . Wikipedia.

• Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts . Chemical Society Reviews (RSC Publishing).

• Advances in Transition Metal (Pd, Ni, Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-Organometallics as Reaction Partners . PubMed Central.

• Electrophilic aromatic directing groups . Grokipedia.

• A Decade of Exploration of Transition-Metal-Catalyzed Cross-Coupling Reactions: An Overview . ResearchGate.

• Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution . Unknown Source.

• Directing Effects in Electrophilic Aromatic Substitution Made EASY! . YouTube.

• Directed (ortho) Metallation . Unknown Source.

• ortho metalation . Andrew G Myers Research Group.

• Synthesis of Functionalized Chromene and Chroman Derivatives via Cesium Carbonate Promoted Formal [4 + 2] Annulation of 2′-Hydroxychalcones with Allenoates . The Journal of Organic Chemistry - ACS Publications.

• Directed ortho metalation . Wikipedia.

• Organo-lithiation and halogen metal exchange reactions in organic synthesis-an anomolous aromatic substitution via halogen-metal . Indian Academy of Sciences.

• Co(iii)-catalysed regioselective linear C(8)–H olefination of isoquinolone with terminal aromatic and aliphatic alkynes . Chemical Communications (RSC Publishing).

• Regio- and Site-Selective C-H Bond Functionalization of Chromones and Coumarins . ResearchGate.

• Coumarin C−H Functionalization by Mn(I) Carbonyls: Mechanistic Insight by Ultra‐Fast IR Spectroscopic Analysis . PubMed Central.

• Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors . Journal of Medicinal Chemistry - ACS Publications.

• Directed Metalation: A Survival Guide . Baran Lab.

• Chromatin domains in space and their functional implications . ResearchGate.

• Chromatin accessibility is dynamically regulated across C. elegans development and ageing . ResearchGate.

Sources

• 1. [Synthesis and antioxidative activity of structural analogs of vitamin E] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis of [18F]F-γ-T-3, a Redox-Silent γ-Tocotrienol (γ-T-3) Vitamin E Analogue for Image-Based In Vivo Studies of Vitamin E Biodistribution and Dynamics | MDPI [mdpi.com]
• 4. Frontiers | Vitamin E synthesis and response in plants [frontiersin.org]
• 5. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 6. grokipedia.com [grokipedia.com]
• 7. scholar.ulethbridge.ca [scholar.ulethbridge.ca]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. uwindsor.ca [uwindsor.ca]
• 10. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. baranlab.org [baranlab.org]
• 13. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 14. jocpr.com [jocpr.com]
• 15. fiveable.me [fiveable.me]
• 16. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 17. chemistryjournals.net [chemistryjournals.net]
• 18. Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 19. Advances in Transition Metal (Pd, Ni, Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-Organometallics as Reaction Partners - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Protective Groups [organic-chemistry.org]

Technical Support Center: Enhancing the Efficiency of Chroman-8-ol Cyclization

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center dedicated to the synthesis of Chroman-8-ol and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this critical intramolecular cyclization reaction. The chroman scaffold is a privileged structure found in numerous bioactive natural products and pharmaceuticals, making its efficient synthesis a key objective in medicinal chemistry.[1][2] This resource provides in-depth, field-proven insights in a direct question-and-answer format to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the acid-catalyzed cyclization to form a Chroman-8-ol?

A1: The most common route to Chroman-8-ol involves an intramolecular hydroalkoxylation or Friedel-Crafts-type alkylation. The reaction typically starts with a phenol bearing an appropriately positioned alkenyl or hydroxyalkyl side chain. Under acidic conditions, the alkene is protonated (or the alcohol is protonated and eliminated as water) to form a reactive carbocation intermediate. This electrophilic center is then attacked by the nucleophilic hydroxyl group of the phenol, leading to the formation of the dihydropyran ring characteristic of the chroman core.

Below is a diagram illustrating a representative mechanistic pathway.

Caption: Acid-catalyzed intramolecular cyclization mechanism for Chroman-8-ol synthesis.

Q2: What are the most common side reactions that reduce the yield of Chroman-8-ol?

A2: Several competing reactions can lower the efficiency of the desired intramolecular cyclization:

• Intermolecular Reactions: At high concentrations, the reactive intermediate of one molecule can be trapped by another molecule of starting material, leading to dimerization or polymerization. This is a common issue in many cyclization reactions.[3][4]

• Dehydration/Elimination: If the side chain contains a secondary or tertiary alcohol, elimination to form an unsaturated side chain can compete with cyclization, especially at higher temperatures.

• Rearrangement: The carbocation intermediate can potentially undergo rearrangement (e.g., hydride or alkyl shifts) to form a more stable carbocation, leading to isomeric byproducts.

• Formation of Stereoisomers: If the precursor contains stereocenters, the reaction conditions can sometimes lead to the formation of undesired diastereomers or racemization.[5]

Q3: How critical is the choice of catalyst for this reaction?

A3: The choice of catalyst is paramount as it influences reaction rate, selectivity, and yield. While strong Brønsted acids (like H₂SO₄, HCl) or Lewis acids (like BF₃·OEt₂, AlCl₃) are commonly used, they can be overly harsh, promoting side reactions. Milder catalysts are often preferred. Recent literature highlights various catalytic systems, including:

• Triflimide (Tf₂NH): A strong Brønsted acid that has been shown to effectively catalyze the annulation of benzylic alcohols and alkenes to form chromanes under mild conditions.

• Transition Metal Catalysts: Ruthenium(II) pincer complexes and Rhodium-based catalysts have been utilized for specific chromane syntheses, sometimes offering high levels of stereocontrol.[6][7]

• Iodine: Molecular iodine can serve as a mild Lewis acid catalyst for certain cyclization reactions, offering an alternative to more aggressive reagents.[8]

The optimal catalyst depends heavily on the specific substrate and its functional groups. Screening a panel of both Brønsted and Lewis acids of varying strengths is a recommended strategy during methods development.

Q4: When should I consider using a protecting group for the phenolic hydroxyl?

A4: While the phenolic hydroxyl group is a key nucleophile in the cyclization, its protection may be necessary in multi-step syntheses or if incompatible reagents are used in preceding steps.[9][10][11] You should consider protection under these circumstances:

• Presence of Strong Bases: If you are performing reactions that require strong bases (e.g., organometallic additions), the acidic phenol will be deprotonated and interfere.

• Incompatible Electrophiles: If other steps involve electrophiles that could react with the phenol (e.g., acylation, alkylation), protection is essential.

• Enhancing Solubility: Protecting the phenol can sometimes improve the solubility of the substrate in non-polar organic solvents.

Common protecting groups for phenols include methyl ethers, benzyl ethers, or silyl ethers (e.g., TBDMS).[12][13] The chosen group must be stable to the cyclization conditions and selectively removable afterward.[10] For instance, a benzyl ether can be removed via hydrogenolysis, which is orthogonal to many acid-labile groups.[14]

Troubleshooting Guide

Problem: Low or No Yield of the Desired Chroman-8-ol Product

This is the most common issue encountered. The following flowchart and detailed points will help you diagnose and solve the problem systematically.

Caption: General experimental workflow for Chroman-8-ol cyclization.

Step-by-Step Methodology

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add the solvent (e.g., toluene, 0.005 M final concentration). Add the acid catalyst (e.g., PTSA, 10 mol%).

• High Dilution: Dissolve the phenolic precursor (1.0 equiv) in a separate flask with the same solvent to create a stock solution. Draw this solution into a syringe and place it on a syringe pump.

• Reaction: Heat the catalyst-solvent mixture to the desired temperature (e.g., 80-110°C). Begin the slow addition of the substrate solution via the syringe pump over several hours (e.g., 4-8 hours).

• Monitoring: After the addition is complete, allow the reaction to stir for an additional 1-2 hours. Monitor the consumption of the starting material by TLC or LC-MS. [5]5. Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the solution is neutral.

• Extraction: Transfer the mixture to a separatory funnel. Extract with an organic solvent (e.g., ethyl acetate, 3x). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired Chroman-8-ol. [5]

References

• Technical Support Center: Troubleshooting Low Yields in the Intramolecular Cyclization for the Cubebene Core. Benchchem.
• Troubleshooting unexpected side products in Cyclo(Ala-Gly) synthesis. Benchchem.
• Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. ACS Publications.
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Reference Data & Comparative Studies

Validation of Chroman-8-ol's In Vitro Antioxidant Activity: A Comparative Guide

Introduction

In the relentless pursuit of novel therapeutic agents, the validation of a compound's fundamental biochemical activity is the bedrock upon which successful drug development is built. Chroman-8-ol, a heterocyclic compound featuring a chroman core, has garnered interest for its potential antioxidant properties. This guide provides a comprehensive, in-depth analysis of the in vitro antioxidant activity of Chroman-8-ol, offering a direct comparison with established antioxidants. As researchers and drug development professionals, an objective understanding of a candidate molecule's performance against industry-standard benchmarks is paramount. This document is structured to provide not just data, but a logical framework for interpreting that data, rooted in established scientific principles and methodologies.

The core of antioxidant activity lies in the ability of a molecule to neutralize reactive oxygen species (ROS), which are implicated in a multitude of pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer.[1][2] The chromanol ring, a key feature of Vitamin E and its water-soluble analog Trolox, is central to this function. This guide will dissect the performance of Chroman-8-ol in several widely accepted in vitro antioxidant assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and the ORAC (Oxygen Radical Absorbance Capacity) assay. Through a comparative lens, we will evaluate its efficacy against well-characterized antioxidants like Trolox, Ascorbic Acid (Vitamin C), and α-tocopherol (Vitamin E), providing the necessary context for its potential as a therapeutic agent.

Comparative Analysis of Antioxidant Capacity

The efficacy of an antioxidant is not a singular metric but rather a composite of its performance across different assays that model various aspects of radical scavenging. Below, we present a comparative summary of Chroman-8-ol's antioxidant activity against standard reference compounds. The data is expressed in terms of IC50 (the concentration required to inhibit 50% of the radical) for DPPH and ABTS assays, and as Trolox Equivalents (TE) for the ORAC assay. Lower IC50 values indicate higher antioxidant potency.

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)	ORAC (µmol TE/µmol)
Chroman-8-ol	[Insert Experimental Data]	[Insert Experimental Data]	[Insert Experimental Data]
Trolox	[Typical Literature Value]	[Typical Literature Value]	1.0 (by definition)
Ascorbic Acid	[Typical Literature Value]	[Typical Literature Value]	[Typical Literature Value]
α-Tocopherol	[Typical Literature Value]	[Typical Literature Value]	[Typical Literature Value]

Note: The table above is a template. Actual experimental values for Chroman-8-ol should be populated based on laboratory findings. Literature values for standard compounds are provided for context and may vary slightly based on specific assay conditions.

Interpreting the Data: A Mechanistic Perspective

The choice of multiple assays is deliberate, as each provides a nuanced view of antioxidant action.

• DPPH Assay: This method measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical.[3][4] The color change from purple to yellow allows for straightforward spectrophotometric quantification.[3][4]

• ABTS Assay: This assay is applicable to both hydrophilic and lipophilic antioxidants and involves the reduction of the pre-formed ABTS radical cation.[5][6]

• ORAC Assay: The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from oxidative degradation by peroxyl radicals.[7][8] This assay is considered to have high biological relevance as it utilizes a biologically relevant radical source.[7]

A strong performance by Chroman-8-ol across all three assays would suggest a broad-spectrum antioxidant capacity, capable of quenching various types of free radicals through different mechanisms.

Experimental Protocols: A Guide to Rigorous Validation

To ensure the reproducibility and integrity of the findings, detailed, step-by-step methodologies for each key experiment are provided below. The rationale behind critical steps is explained to provide a deeper understanding of the experimental design.

DPPH Radical Scavenging Assay

This protocol is designed to quantify the ability of Chroman-8-ol to scavenge the DPPH free radical.

Workflow Diagram

Caption: Workflow for the DPPH radical scavenging assay.

Step-by-Step Protocol

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol. This solution should be freshly prepared and protected from light.[3]

  • Prepare a series of concentrations for Chroman-8-ol, Trolox, and Ascorbic Acid in methanol.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each concentration of the test and standard compounds to respective wells.

  • Add 100 µL of the DPPH solution to each well.

  • For the blank, add 100 µL of methanol instead of the test compound.

  • Shake the plate gently and incubate for 30 minutes in the dark at room temperature.[9]

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the compound.

ABTS Radical Cation Decolorization Assay

This protocol outlines the procedure for assessing the capacity of Chroman-8-ol to neutralize the ABTS radical cation.

Workflow Diagram

Caption: Workflow for the ABTS radical cation decolorization assay.

Step-by-Step Protocol

• Reagent Preparation:

  • Prepare the ABTS radical cation (ABTS•+) by mixing a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate in equal volumes.[6][10]

  • Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[10]

  • On the day of the assay, dilute the ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.[5]

  • Prepare a range of concentrations for Chroman-8-ol and the standard compounds.

• Assay Procedure:

  • Add 20 µL of each concentration of the test and standard compounds to the wells of a 96-well plate.

  • Add 180 µL of the diluted ABTS•+ solution to each well.

  • Incubate the plate at room temperature for a specified time (e.g., 6 minutes).

• Data Acquisition and Analysis:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • Determine the IC50 value from the dose-response curve.

Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay evaluates the ability of Chroman-8-ol to inhibit the oxidation of a fluorescent probe induced by peroxyl radicals.

Workflow Diagram

Caption: Workflow for the Oxygen Radical Absorbance Capacity (ORAC) assay.

Step-by-Step Protocol

• Reagent Preparation:

  • Prepare a working solution of fluorescein in phosphate buffer (75 mM, pH 7.4).

  • Prepare a solution of AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) in phosphate buffer. This solution should be prepared fresh daily.[7]

  • Prepare a series of concentrations for Chroman-8-ol and a Trolox standard curve.

• Assay Procedure:

  • In a black 96-well microplate, pipette 25 µL of each concentration of the test and standard compounds.

  • Add 150 µL of the fluorescein solution to each well and incubate at 37°C for 30 minutes.[7]

  • Initiate the reaction by adding 25 µL of the AAPH solution to each well using a multichannel pipette or an automated injector.[7][11]

• Data Acquisition and Analysis:

  • Immediately begin kinetic measurement of fluorescence (Excitation: 485 nm, Emission: 520 nm) every 1-2 minutes for at least 60 minutes at 37°C.[11]

  • Calculate the area under the fluorescence decay curve (AUC) for each sample.

  • The net AUC is calculated by subtracting the AUC of the blank.

  • The antioxidant capacity is expressed as Trolox Equivalents (TE) by comparing the net AUC of the sample to the net AUC of the Trolox standard curve.

Conclusion

This guide provides a robust framework for the in vitro validation of Chroman-8-ol's antioxidant activity. By employing a multi-assay approach and adhering to rigorous, well-documented protocols, researchers can generate reliable and comparable data. The comparative analysis against established antioxidants like Trolox and Ascorbic Acid is crucial for contextualizing the potential of Chroman-8-ol as a novel therapeutic agent. The experimental workflows and detailed protocols herein serve as a self-validating system, ensuring the scientific integrity of the findings. The ultimate goal is to provide drug development professionals with the high-quality, objective data necessary to make informed decisions about the future of Chroman-8-ol in the therapeutic landscape.

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A Comparative Analysis of Chroman-8-ol and Tocopherol: Beyond the Antioxidant Paradigm

For the Attention of Researchers, Scientists, and Drug Development Professionals

In the landscape of antioxidant research, tocopherols, the constituents of Vitamin E, have long held a central position. Their chromanol ring system is widely recognized as the cornerstone of their free-radical scavenging activity. However, the vast chemical space of chromanol derivatives remains relatively underexplored. This guide offers a comparative analysis of tocopherol and a closely related but less ubiquitous chromanol, Chroman-8-ol, with a particular focus on its naturally occurring analogue, Plastochromanol-8 (PC-8). By examining their structural nuances, antioxidant capacities, and divergent biological roles, we aim to provide a comprehensive resource for researchers seeking to understand and harness the therapeutic potential of this important class of molecules.

At a Glance: Structural and Functional Distinctions

Feature	Tocopherol (α-tocopherol)	Chroman-8-ol (Plastochromanol-8)
Core Structure	2,5,7,8-tetramethyl-2-(4',8',12'-trimethyltridecyl)chroman-6-ol	2,3-dimethyl-5-(3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaenyl)benzene-1,4-diol (cyclized to chromanol)
Chromanol Ring	Tetramethylated	Dimethylated (at positions 7 and 8)
Side Chain	Saturated phytyl tail	Unsaturated solanesyl tail (8 isoprene units)
Primary Function	Potent lipid-soluble antioxidant, regulation of cell signaling	Potent lipid-soluble antioxidant
Natural Abundance	Widespread in plants and animals	Found in plants, particularly in chloroplasts

Deconstructing the Chromanol Core: A Tale of Two Structures

The fundamental difference between tocopherol and Chroman-8-ol lies in the substitution pattern of the chromanol ring and the nature of the isoprenoid side chain. α-Tocopherol, the most biologically active form of Vitamin E, possesses a fully methylated chromanol ring and a saturated phytyl tail.[1] In contrast, Plastochromanol-8 (PC-8), a naturally occurring derivative of the Chroman-8-ol structure, features a dimethylated chromanol ring (structurally analogous to γ-tocopherol) and a long, unsaturated solanesyl side chain.[2]

Figure 1. Chemical structures of α-tocopherol and Plastochromanol-8.

This structural variance has profound implications for their physicochemical properties and biological activities. The saturated tail of tocopherol allows for its efficient incorporation into biological membranes, while the unsaturated side chain of PC-8 is thought to enhance its antioxidant activity, particularly within hydrophobic environments.[2]

The Antioxidant Arena: A Head-to-Head Comparison

Both tocopherol and PC-8 exert their antioxidant effects primarily through the donation of a hydrogen atom from the hydroxyl group on the chromanol ring to neutralize free radicals, thereby terminating lipid peroxidation chain reactions.

In Vitro Antioxidant Capacity

Several studies have demonstrated that tocochromanols with unsaturated side chains, such as tocotrienols and PC-8, possess potent antioxidant properties. In some assays, the antioxidant capacity of PC-8 has been reported to be 1.5 times higher than that of α-tocopherol.[3] This enhanced activity is attributed to the unsaturated side chain, which may influence the molecule's mobility and positioning within lipid bilayers, facilitating more efficient radical scavenging.[2][4]

Antioxidant Assay	α-Tocopherol	Plastochromanol-8	Key Observations
DPPH Radical Scavenging	Strong activity	Reported to have stronger activity than α-tocopherol in some contexts.	The greater methylation of the chromanol ring in α-tocopherol can increase scavenging activity against stable radicals like DPPH.[5]
Lipid Peroxidation Inhibition	Potent inhibitor	Potent inhibitor, particularly effective in hydrophobic environments.[2]	The unsaturated side chain of PC-8 is suggested to enhance its protective effects within membranes.[2]
In Vivo Antioxidant Function	Essential for preventing lipid peroxidation.	Demonstrated to be an essential lipid antioxidant in vivo, capable of compensating for the absence of tocopherols.[6][7][8]	PC-8 plays a crucial role in protecting against lipid oxidation during seed desiccation and quiescence.[6][7][8]

Experimental Protocols for Antioxidant Assessment

To ensure scientific rigor and reproducibility, standardized protocols for evaluating antioxidant capacity are essential. Below are detailed methodologies for key in vitro antioxidant assays.

This assay measures the ability of an antioxidant to donate a hydrogen atom and reduce the stable DPPH radical.

Protocol:

• Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

• Prepare various concentrations of the test compounds (tocopherol, PC-8) in methanol.

• In a 96-well plate, add a specific volume of the test compound solution to a fixed volume of the DPPH solution.

• Incubate the plate in the dark at room temperature for a defined period (e.g., 30 minutes).

• Measure the absorbance at a specific wavelength (typically around 517 nm) using a microplate reader.

• Calculate the percentage of DPPH radical scavenging activity using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

Figure 2. Workflow for the DPPH radical scavenging assay.

This assay assesses the ability of an antioxidant to inhibit the formation of malondialdehyde (MDA), a secondary product of lipid peroxidation.

Protocol:

• Prepare a lipid-rich substrate, such as a rat liver homogenate or a linoleic acid emulsion.

• Induce lipid peroxidation using an initiator like ferrous sulfate (FeSO₄) and ascorbic acid.

• Add different concentrations of the test compounds to the reaction mixture.

• Incubate the mixture at a specific temperature (e.g., 37°C) for a defined time.

• Stop the reaction by adding a solution of trichloroacetic acid (TCA).

• Add thiobarbituric acid (TBA) reagent and heat the mixture (e.g., at 95°C) to form a colored adduct with MDA.

• After cooling, centrifuge the samples to pellet any precipitate.

• Measure the absorbance of the supernatant at a specific wavelength (typically 532 nm).

• A lower absorbance value indicates a higher inhibition of lipid peroxidation.

Beyond Antioxidant Activity: Divergent Biological Roles

While both molecules are potent antioxidants, the biological activities of tocopherol extend far beyond radical scavenging.

The Multifaceted Roles of Tocopherol

Decades of research have revealed that α-tocopherol is not merely a passive antioxidant but an active modulator of cellular processes. It influences signal transduction and gene expression, often through mechanisms independent of its antioxidant properties.[1][9]

• Protein Kinase C (PKC) Inhibition: α-Tocopherol can inhibit PKC activity, which is involved in cell proliferation and differentiation. This non-antioxidant function is thought to contribute to its anti-proliferative effects.

• Gene Regulation: Tocopherols can modulate the expression of various genes involved in inflammation, cell adhesion, and cholesterol metabolism. For example, it can downregulate the expression of scavenger receptors and upregulate the expression of α-tropomyosin.

Figure 3. Non-antioxidant signaling pathways modulated by α-tocopherol.

The Emerging Picture of Plastochromanol-8

In contrast to the extensive knowledge of tocopherol's non-antioxidant functions, the biological activities of PC-8 are currently understood to be primarily related to its potent antioxidant capacity.[6][7][8] Its essential role in protecting against lipid peroxidation, particularly in plants under stress conditions, has been well-documented.[10] However, whether PC-8 or other Chroman-8-ol derivatives possess the ability to modulate specific cellular signaling pathways in a manner analogous to tocopherol remains an open and intriguing area for future investigation. The structural differences, particularly the unsaturated side chain, may confer unique biological activities that have yet to be discovered.

Concluding Remarks and Future Directions

The comparative analysis of tocopherol and Chroman-8-ol, represented by Plastochromanol-8, reveals a fascinating interplay between chemical structure and biological function. While both are potent lipid-soluble antioxidants, the nuances of their chromanol ring substitution and side-chain saturation lead to differences in their antioxidant efficacy in various environments. Furthermore, tocopherol has well-established non-antioxidant roles in cellular signaling, a domain where the activities of PC-8 are largely unknown.

For researchers and drug development professionals, this comparison highlights several key takeaways:

• The Chromanol Scaffold is Versatile: Minor modifications to the chromanol ring and its side chain can significantly impact antioxidant potency and potentially introduce novel biological activities.

• Beyond Antioxidant Activity: The non-antioxidant functions of these molecules represent a promising avenue for therapeutic intervention in a range of diseases.

• Plastochromanol-8 as a Lead Compound: The enhanced antioxidant activity of PC-8, particularly in hydrophobic environments, makes it an attractive candidate for further investigation and development as a novel therapeutic agent.

Future research should focus on elucidating the potential non-antioxidant roles of PC-8 and other Chroman-8-ol derivatives. A deeper understanding of their interactions with cellular targets and their impact on signaling pathways will be crucial for unlocking their full therapeutic potential.

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• 10. Antioxidant and Signaling Role of Plastid-Derived Isoprenoid Quinones and Chromanols - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide: Chroman-8-ol Versus Trolox in Antioxidant Capacity Assays

In the dynamic field of antioxidant research, the accuracy and reproducibility of experimental data are paramount. The choice of a reference standard in antioxidant capacity assays is a critical decision that influences the interpretation of results. For years, Trolox, a water-soluble analog of vitamin E, has been the gold standard. However, the emergence of alternatives like Chroman-8-ol necessitates a detailed comparison to guide researchers in making informed decisions for their specific applications. This guide provides an in-depth technical comparison of Chroman-8-ol and Trolox, drawing upon their chemical properties, performance in various assays, and practical considerations.

The Role of Standards in Antioxidant Assays

Antioxidant capacity assays are designed to measure the ability of a substance to neutralize free radicals.[1][2] These assays can be broadly categorized into two types based on their underlying chemical reactions: Hydrogen Atom Transfer (HAT) and Electron Transfer (ET).[1] HAT-based assays, such as the Oxygen Radical Absorbance Capacity (ORAC) assay, measure the classical radical chain-breaking antioxidant activity.[1][2][3] In contrast, ET-based assays, including the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) and 2,2-diphenyl-1-picrylhydrazyl (DPPH) assays, measure the capacity of an antioxidant to reduce an oxidant.[1][4]

Regardless of the assay principle, a reliable standard is essential to quantify and compare the antioxidant capacity of different samples. The results are often expressed as Trolox Equivalents (TE), making Trolox a widely accepted benchmark in the field.[5][6][7]

Unveiling the Molecules: Chroman-8-ol and Trolox

At the heart of their antioxidant function lies the chromanol ring, a core structure shared by both Chroman-8-ol and Trolox.[8][9] This heterocyclic moiety is also the foundation of tocopherols (Vitamin E). The antioxidant activity is primarily attributed to the hydroxyl group on the chromanol ring, which can donate a hydrogen atom to neutralize free radicals.

Caption: Chemical structures of Trolox and Chroman-8-ol.

Trolox, chemically known as 6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid, is a synthetic, water-soluble derivative of vitamin E.[5][10][11] Its carboxylic acid group enhances its solubility in aqueous solutions, a significant advantage for many biological and food science applications.[10][12][13]

Chroman-8-ol, while sharing the core chromanol structure, has a different substitution pattern. The key distinction lies in the absence of the carboxylic acid group present in Trolox. This structural difference can influence its solubility and potentially its interaction with different radical species and assay reagents.

Head-to-Head Comparison: Performance in Assays

The choice between Chroman-8-ol and Trolox can impact the outcome and interpretation of antioxidant capacity measurements. Below is a comparative analysis of their key characteristics.

Feature	Trolox	Chroman-8-ol	Rationale & Implications for Researchers
Chemical Name	6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid	2,2,5,7-tetramethylchroman-8-ol	The presence of the carboxylic acid in Trolox is the primary structural difference.
Solubility	Water-soluble[5][10][11]	Likely more lipophilic	Trolox's water solubility is a major advantage for aqueous-based assays (e.g., ORAC, ABTS).[10] Chroman-8-ol's higher lipophilicity may be advantageous for studies in lipid-rich environments or when using organic solvents.
Antioxidant Mechanism	Primarily Hydrogen Atom Transfer (HAT) and Electron Transfer (ET)[1]	Primarily Hydrogen Atom Transfer (HAT) and Electron Transfer (ET)	Both compounds can neutralize free radicals through similar chemical pathways due to the shared chromanol core.
Common Assays	ORAC, ABTS/TEAC, DPPH, FRAP[5][6][14]	Potentially applicable in the same assays, though less commonly used.	Trolox is the established standard for a wide range of antioxidant assays. The applicability of Chroman-8-ol would need to be validated for each specific assay.
Stability	Stock solutions should be prepared fresh; can be stored at -20°C for extended periods.[12][15] Aqueous solutions are less stable.[12]	Stability data is less available, but likely similar to other chromanol derivatives.	Proper storage and handling are crucial for both standards to ensure consistent results. Freshly prepared working solutions are always recommended.[14]

Causality Behind Experimental Choices

The decision to use Trolox or Chroman-8-ol should be driven by the specific research question and the nature of the samples being analyzed.

• For aqueous systems and hydrophilic antioxidants , Trolox's water solubility makes it the more convenient and often more appropriate standard.[10]

• When studying lipophilic antioxidants or working with non-aqueous solvents , Chroman-8-ol might offer better miscibility and serve as a more comparable standard.

• For established protocols and cross-study comparisons , using Trolox is advantageous due to the vast amount of existing literature and its widespread acceptance.[5][7]

Experimental Protocol: ABTS/TEAC Assay

The ABTS (or TEAC) assay is a widely used ET-based method to determine the total antioxidant capacity of a sample.[1][6] The following is a detailed, self-validating protocol that can be adapted for use with either Trolox or Chroman-8-ol as the standard.

Caption: Workflow for the ABTS/TEAC antioxidant capacity assay.

Step-by-Step Methodology

1. Reagent Preparation:

• ABTS Stock Solution (7 mM): Dissolve 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) in water.
• Potassium Persulfate Solution (2.45 mM): Dissolve potassium persulfate in water.
• ABTS•+ Radical Cation Generation: Mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This solution is stable for up to two days when stored in the dark.[16]
• ABTS•+ Working Solution: Before the assay, dilute the ABTS•+ radical cation solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

2. Standard and Sample Preparation:

• Standard Stock Solution (e.g., 1 mM): Prepare a stock solution of Trolox or Chroman-8-ol in a suitable solvent (e.g., ethanol or buffer).
• Standard Curve: From the stock solution, prepare a series of dilutions to create a standard curve (e.g., 0, 50, 100, 150, 200, 250 µM).
• Sample Preparation: Prepare extracts of the test samples in an appropriate solvent.

3. Assay Procedure:

• Add a small volume (e.g., 10 µL) of the standard dilutions or samples to the wells of a 96-well microplate.
• Add a larger volume (e.g., 190 µL) of the ABTS•+ working solution to each well.
• Incubate the plate at room temperature for a specified time (e.g., 6 minutes). The incubation time should be consistent across all measurements.
• Measure the absorbance at 734 nm using a microplate reader.

4. Data Analysis:

• Calculate the percentage of inhibition of the ABTS•+ radical for each standard and sample using the following formula:
• % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100
• Plot a standard curve of percentage inhibition versus the concentration of the standard (Trolox or Chroman-8-ol).
• Determine the antioxidant capacity of the samples from the standard curve and express the results as TEAC (Trolox Equivalent Antioxidant Capacity) or Chroman-8-ol Equivalent Antioxidant Capacity.

Conclusion and Recommendations

Both Chroman-8-ol and Trolox are valuable tools for antioxidant research, each with its own set of advantages.

• Trolox remains the industry standard for a reason. Its water solubility, extensive characterization, and the wealth of comparative data make it an excellent choice for most applications, particularly in aqueous systems and for routine screening.[5][10][11] Its use ensures a high degree of comparability with previously published work.

• Chroman-8-ol presents a viable alternative, especially in research focused on lipophilic environments or when a non-acidic chromanol standard is desired. While less data is available on its direct performance in all assays, its structural similarity to Trolox suggests it will behave predictably.

For researchers and drug development professionals, the ultimate choice of standard should be guided by the specific experimental context. When reporting results, it is crucial to clearly state the standard used to ensure transparency and reproducibility. As research continues to evolve, a deeper understanding of how different standards interact within various assay systems will further refine our ability to accurately quantify the potent effects of antioxidants.

References

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• Oxygen Radical Absorbance Capacity (ORAC) Assay. (n.d.). Active Concepts. Retrieved from [Link]

• DPPH Antioxidant Assay Kit D678 manual. (n.d.). DOJINDO. Retrieved from [Link]

• DPPH Antioxidant Assay Kit. (n.d.). Zen-Bio. Retrieved from [Link]

• Gaspar, J., Rodrigues, M., et al. (n.d.). Intracellular scavenging activity of Trolox (6-hydroxy-2,5,7,8-tetramethylchromane-2-carboxylic acid) in the fission yeast, Schizosaccharomyces pombe. PubMed. Retrieved from [Link]

• DPPH Antioxidant Assay, Cat # BAQ103, BAQ104 BAQ. (n.d.). G-Biosciences. Retrieved from [Link]

• Dini, I., et al. (n.d.). Determination of antioxidant activity by DPPH radical-scavenging assay. Bio-protocol. Retrieved from [Link]

• Determining Antioxidant Potential : Using an Oxygen Absorbance Capacity (ORAC) Assay. (n.d.). Retrieved from [Link]

• ORAC Antioxidant Assay Kit. (n.d.). Zen-Bio. Retrieved from [Link]

• Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay. (n.d.). Kamiya Biomedical Company. Retrieved from [Link]

• Platzer, M., et al. (2022). Comparison of Various Assays of Antioxidant Activity/Capacity: Limited Significance of Redox Potentials of Oxidants/Indicators. NIH. Retrieved from [Link]

• Trolox. (n.d.). Wikipedia. Retrieved from [Link]

• Bobko, A. A., et al. (2018). Synthesis of spin-labeled amides of 6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid (trolox). ResearchGate. Retrieved from [Link]

• Serpen, A., et al. (2012). Fully Automated Spectrometric Protocols for Determination of Antioxidant Activity: Advantages and Disadvantages. PMC - NIH. Retrieved from [Link]

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• Trolox equivalent: Significance and symbolism. (n.d.). Retrieved from [Link]

• Martysiak-Żurowska, D., & Wenta, W. (n.d.). a comparison of abts and dpph methods for assessing the total antioxidant capacity of human. Retrieved from [Link]

• Lee, S., et al. (2022). Comparison of antioxidant activities expressed as equivalents of standard antioxidant. SciELO. Retrieved from [Link]

• Wolniak, M., et al. (2022). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. NIH. Retrieved from [Link]

• ABTS [TEAC] - Trolox-Equivalent Antioxidant Capacity Assay - Principle, Advantages & Limitations. (2021, July 25). YouTube. Retrieved from [Link]

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• Chemical structures with antioxidant activity incorporating chroman... (n.d.). ResearchGate. Retrieved from [Link]

• Villalva, M., et al. (2019). Comparative Evaluation of the Total Antioxidant Capacities of Plant Polyphenols in Different Natural Sources. MDPI. Retrieved from [Link]

• Bobko, A. A., et al. (2017). Synthesis, structure, antioxidant activity, and water solubility of trolox ion conjugates. PMC. Retrieved from [Link]

• Wang, L., et al. (2011). Analysis and comparison of the active components and antioxidant activities of extracts from Abelmoschus esculentus L. PMC - NIH. Retrieved from [Link]

• Stability of Trolox working standards over time. (n.d.). ResearchGate. Retrieved from [Link]

• Huang, D., et al. (2002). Trolox-Equivalent Antioxidant Capacity Assay Versus Oxygen Radical Absorbance Capacity Assay in Plasma. ResearchGate. Retrieved from [Link]

• Schmölz, L., et al. (2020). Diversity of Chromanol and Chromenol Structures and Functions: An Emerging Class of Anti-Inflammatory and Anti-Carcinogenic Agents. Frontiers. Retrieved from [Link]

• Munteanu, I. G., & Apetrei, C. (2021). Analytical Methods Used in Determining Antioxidant Activity: A Review. PMC. Retrieved from [Link]

• Schmölz, L., et al. (2020, April 21). Diversity of Chromanol and Chromenol Structures and Functions: An Emerging Class of Anti-Inflammatory and Anti-Carcinogenic Agents. PubMed Central. Retrieved from [Link]

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A Comparative Guide to the Structural Confirmation of Chroman-8-ol using 2D NMR

For researchers and professionals in drug development, the unambiguous structural confirmation of heterocyclic compounds is a cornerstone of safe and effective molecular design. The chroman moiety, a key scaffold in many biologically active molecules like vitamin E and various pharmaceuticals, presents a common challenge: precise isomer identification.[1] While 1D Nuclear Magnetic Resonance (NMR) provides a foundational overview, it often falls short in distinguishing between closely related isomers, such as Chroman-6-ol and Chroman-8-ol. This guide provides an in-depth, data-supported comparison of 2D NMR techniques—COSY, HSQC, and HMBC—to demonstrate their collective power in definitively elucidating the structure of Chroman-8-ol.

The methodologies described herein are designed to be self-validating, where the sum of the correlational data logically converges to a single, verifiable structure, eliminating the ambiguity inherent in simpler analytical methods.[2][3][4]

The Challenge: Why 1D NMR Is Insufficient

A standard 1D ¹H NMR spectrum of a chroman derivative will show characteristic signals for the aliphatic protons on the dihydropyran ring and the aromatic protons. However, the precise substitution pattern on the benzene ring can be difficult to ascertain. For instance, the splitting patterns of the aromatic protons in Chroman-8-ol versus its isomers may be deceptively similar, leading to potential misassignment. Likewise, ¹³C NMR provides the number of unique carbons but does not inherently reveal their connectivity.[5][6][7] This ambiguity necessitates a deeper, correlational analysis to build a complete and trustworthy structural picture.

The 2D NMR Solution: A Multi-faceted Approach

To overcome the limitations of 1D NMR, we employ a suite of 2D experiments. Each experiment provides a specific piece of the structural puzzle, and together they form a robust, cross-verifiable dataset.[8][9]

dot graph TD { subgraph "Experimental Workflow" A[Sample Preparation: Chroman-8-ol in DMSO-d6] --> B[1D NMR Acquisition: ¹H & ¹³C/DEPT]; B --> C[2D NMR Acquisition]; C --> D["COSY (¹H-¹H Correlation)"]; C --> E["HSQC (¹H-¹³C One-Bond Correlation)"]; C --> F["HMBC (¹H-¹³C Long-Range Correlation)"]; G[Data Integration & Analysis] --> H[Structure Confirmation]; D --> G; E --> G; F --> G; end

} caption { label: "Fig 1: 2D NMR structure elucidation workflow." } /dot

Experimental Protocol: NMR Sample Preparation

• Compound : Chroman-8-ol (5-10 mg).

• Solvent : Deuterated Dimethyl Sulfoxide (DMSO-d₆, 0.6 mL).

  • Rationale : DMSO-d₆ is chosen for its ability to solubilize the compound and, crucially, to allow for the observation of the exchangeable hydroxyl (-OH) proton, which provides a key starting point for HMBC correlations.

• Standard : Tetramethylsilane (TMS) is used as an internal standard for chemical shift referencing (0 ppm).

• Instrumentation : A 500 MHz (or higher) NMR spectrometer is recommended for optimal resolution and sensitivity.

Data Interpretation: Building the Structure Piece by Piece

The following sections compare the expected data from each 2D NMR experiment, using established chemical shift values for chroman derivatives as a reference.[10][11][12]

Position	Atom	Expected ¹H Shift (ppm)	Expected ¹³C Shift (ppm)	Key Correlations
2	CH₂	~4.10 (t)	~64.5	COSY to H-3; HSQC to C-2; HMBC to C-3, C-4, C-8a
3	CH₂	~1.95 (m)	~22.0	COSY to H-2, H-4; HSQC to C-3; HMBC to C-2, C-4, C-4a
4	CH₂	~2.75 (t)	~23.0	COSY to H-3; HSQC to C-4; HMBC to C-3, C-4a, C-5
5	CH	~6.65 (d)	~117.0	COSY to H-6; HSQC to C-5; HMBC to C-4, C-7, C-8a
6	CH	~6.70 (t)	~121.0	COSY to H-5, H-7; HSQC to C-6; HMBC to C-8, C-4a
7	CH	~6.55 (d)	~114.0	COSY to H-6; HSQC to C-7; HMBC to C-5, C-8a
8	C-OH	-	~145.0	HMBC from OH proton to C-7, C-8, C-8a
8-OH	OH	~9.00 (s, broad)	-	HMBC to C-7, C-8, C-8a
4a	C	-	~120.0	HMBC from H-3, H-4, H-5, H-6
8a	C	-	~146.0	HMBC from H-2, H-5, H-7, OH

Table 1: Predicted ¹H and ¹³C NMR chemical shifts and key correlations for Chroman-8-ol.

COSY (Correlation Spectroscopy): Mapping the Proton Network

The COSY experiment is the first step in assembling the molecular fragments. It identifies protons that are coupled to each other, typically through two or three bonds (²JHH, ³JHH).

• Expected Correlations for Chroman-8-ol:

  • Aliphatic Spin System : A clear correlation path will be observed connecting H-2 -> H-3 -> H-4. This confirms the -O-CH₂-CH₂-CH₂- arrangement of the dihydropyran ring.

  • Aromatic Spin System : Correlations will be seen between H-5 -> H-6 and H-6 -> H-7, establishing the connectivity of the three adjacent aromatic protons. The absence of further correlations from H-5 and H-7 confirms their positions adjacent to substituted carbons.

dot graph G { layout=neato; node [shape=plaintext, fontcolor="#202124"];

} caption { label: "Fig 2: Key COSY correlations in Chroman-8-ol." } /dot

HSQC (Heteronuclear Single Quantum Coherence): Linking Protons to Carbons

The HSQC experiment correlates each proton with the carbon atom to which it is directly attached. This is a critical step for assigning the ¹³C signals.[13]

• Expected Correlations for Chroman-8-ol:

  • The proton at ~4.10 ppm (H-2) will show a cross-peak to the carbon at ~64.5 ppm (C-2).

  • The aromatic protons H-5, H-6, and H-7 will correlate to their respective carbons C-5, C-6, and C-7 in the aromatic region of the carbon spectrum (~114-121 ppm).

  • This experiment definitively assigns all protonated carbons. Quaternary (non-protonated) carbons will be absent from the HSQC spectrum.

HMBC (Heteronuclear Multiple Bond Correlation): The Definitive Connections

The HMBC experiment is the most powerful tool for this specific challenge. It reveals correlations between protons and carbons that are two to three bonds away (²JCH, ³JCH). This allows us to connect the molecular fragments identified by COSY and assign the crucial quaternary carbons.[14][15][16]

• Key HMBC Correlations for Confirming the Chroman-8-ol Structure:

  • Confirming the Phenolic Position : The most decisive correlation is from the hydroxyl proton (H-O at ~9.00 ppm) to the carbons two and three bonds away. We expect to see cross-peaks to C-8 (~145.0 ppm), C-7 (~114.0 ppm), and C-8a (~146.0 ppm). This unequivocally places the -OH group at the C-8 position. A Chroman-6-ol isomer would show correlations from its -OH proton to C-5, C-6, and C-7.

  • Connecting the Rings : The aliphatic protons provide correlations that bridge the two rings. Specifically, the H-4 protons (~2.75 ppm) will show a three-bond correlation to the aromatic carbon C-5 (~117.0 ppm) and a two-bond correlation to the quaternary carbon C-4a (~120.0 ppm).

  • Verifying the Ether Linkage : The H-2 protons (~4.10 ppm), being adjacent to the ether oxygen, will show a crucial three-bond correlation to the quaternary carbon C-8a (~146.0 ppm), confirming the fusion of the dihydropyran and benzene rings at this position.

dot graph G { node [shape=none, image="https://i.imgur.com/8f1zY9Q.png", label=""]; img_node;

} caption { label: "Fig 3: Decisive HMBC correlations for Chroman-8-ol." } /dot

Comparison with Alternative Methodologies

• X-Ray Crystallography : While considered the "gold standard" for structure determination, it requires a suitable single crystal, which can be difficult or impossible to grow. NMR provides the structure in a solution state, which is often more relevant to biological applications.

• Mass Spectrometry (MS) : High-resolution MS can confirm the molecular formula but cannot distinguish between isomers like Chroman-8-ol and Chroman-6-ol, as they have identical masses.

• Nuclear Overhauser Effect Spectroscopy (NOESY) : This 2D NMR technique detects through-space correlations and is invaluable for stereochemical assignments.[14] For confirming the constitutional isomerism of Chroman-8-ol, HMBC is more direct and informative.

Conclusion

While 1D NMR is an essential starting point, it lacks the specificity to differentiate between key structural isomers of chroman. A systematic approach using a combination of 2D NMR experiments provides an irrefutable body of evidence. The COSY experiment establishes the proton connectivity within fragments, the HSQC experiment assigns the protonated carbons, and critically, the HMBC experiment bridges these fragments and confirms the precise location of substituents. The long-range correlations from the hydroxyl proton and the aliphatic ring protons to the aromatic system provide the definitive, interlocking data required to confirm the structure as Chroman-8-ol, meeting the rigorous standards required for drug development and chemical research.

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A Comparative Guide to Purity Assessment of Synthesized Chroman-8-ol: LC-MS vs. Alternative Methods

Introduction: The Critical Role of Purity in Drug Development

In the landscape of drug discovery and development, the purity of a synthesized active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel therapeutic agents like Chroman-8-ol, a heterocyclic compound with potential pharmacological activities, rigorous purity assessment is paramount.[1] Impurities, even in trace amounts, can introduce unforeseen toxicity, alter pharmacological activity, or compromise the stability of the final drug product. This guide provides an in-depth technical comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) with other prevalent analytical techniques—High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR)—for the comprehensive purity assessment of synthesized Chroman-8-ol.

The Subject of Our Analysis: Chroman-8-ol

Chroman-8-ol, a derivative of the chroman scaffold, belongs to a class of compounds that includes tocopherols (Vitamin E), known for their antioxidant properties.[2][3] Its synthesis, like many organic preparations, can result in a mixture of the desired product along with unreacted starting materials, intermediates, and by-products from side reactions. The structural similarity of these potential impurities to Chroman-8-ol presents a significant analytical challenge.

LC-MS: A Powerful Tool for Purity Determination

Liquid Chromatography-Mass Spectrometry (LC-MS) has emerged as a cornerstone technique in pharmaceutical analysis due to its exceptional sensitivity and selectivity.[4] It combines the separation power of liquid chromatography with the mass-analyzing capabilities of mass spectrometry, providing not only quantitative information about the purity of the main compound but also molecular weight information that aids in the identification of impurities.[5][6]

The Causality Behind Experimental Choices in LC-MS

An effective LC-MS method for Chroman-8-ol hinges on the careful selection of several key parameters. A reversed-phase C18 column is often the stationary phase of choice for moderately polar compounds like phenolic chromanols. The mobile phase, typically a gradient of water and a polar organic solvent like acetonitrile or methanol with a small amount of acid (e.g., formic acid), is optimized to achieve efficient separation of the analyte from potential impurities. The acid serves to protonate the analyte, enhancing its ionization efficiency in the mass spectrometer.

Experimental Protocol: LC-MS Purity Assessment of Chroman-8-ol

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the synthesized Chroman-8-ol.

• Dissolve the sample in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) to create a 1 mg/mL stock solution.

• Further dilute the stock solution to a working concentration of 10 µg/mL with the initial mobile phase composition.

• Filter the final solution through a 0.22 µm syringe filter prior to injection.

2. LC-MS System and Conditions:

• LC System: Agilent 1290 Infinity II LC System or equivalent.

• Column: Agilent ZORBAX RRHD Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

• MS System: Agilent 6120 Single Quadrupole LC/MS or equivalent with an Electrospray Ionization (ESI) source.

• Ionization Mode: Positive ESI.

• Scan Range: m/z 100-500.

• Fragmentor Voltage: 70 V.

3. Data Analysis:

• The purity of Chroman-8-ol is typically assessed by the area percentage of the main peak in the total ion chromatogram (TIC).

• The mass spectrum of the main peak should be analyzed to confirm the molecular weight of Chroman-8-ol.

• Mass spectra of impurity peaks can be used to tentatively identify their structures based on their molecular weights and fragmentation patterns.

Visualizing the LC-MS Workflow

Caption: Workflow for LC-MS purity assessment of Chroman-8-ol.

Comparative Analysis with Alternative Methodologies

While LC-MS is a powerful technique, a comprehensive understanding of its advantages and limitations is best achieved through comparison with other analytical methods. The choice of the most appropriate technique depends on the specific requirements of the analysis, including the nature of expected impurities, the need for absolute quantification, and instrument availability.

Feature	LC-MS	HPLC-UV	GC-MS	qNMR
Principle	Separation by liquid chromatography, detection by mass spectrometry.	Separation by liquid chromatography, detection by UV-Vis absorbance.	Separation by gas chromatography, detection by mass spectrometry.	Nuclear magnetic resonance signal intensity is directly proportional to the number of nuclei.
Sensitivity	Very High (pg-ng level).	Moderate (ng-µg level).	High (pg-ng level for volatile compounds).	Low (µg-mg level).
Selectivity	Very High (based on m/z).	Moderate (relies on chromophores).	High (for volatile/derivatized compounds).	Very High (structurally specific).
Impurity ID	Excellent (provides molecular weight).	Poor (retention time only).	Good (fragmentation patterns).	Excellent (provides structural information).
Quantification	Relative (% area); absolute with standards.	Relative (% area); absolute with standards.	Relative (% area); absolute with standards.	Absolute (primary method) .[7][8][9][10][11]
Sample Volatility	Not required.	Not required.	Required (derivatization often needed for polar compounds).[12][13]	Not required.
Throughput	High.	High.	Moderate.	Low to Moderate.
Instrumentation Cost	High.	Moderate.	Moderate to High.	Very High.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a widely accessible and robust technique for purity analysis.[14] For a compound like Chroman-8-ol, which contains a chromanol ring, UV detection is a suitable choice.[2]

• Advantages: Lower cost and simpler operation compared to LC-MS. It is a reliable method for routine quality control when the impurities have similar UV responses to the main compound.

• Disadvantages: Co-eluting impurities with no or weak chromophores will not be detected. It provides no structural information for impurity identification. Purity is based on area percentage, which can be inaccurate if impurities have different molar absorptivities.[15]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[1]

• Advantages: Excellent separation efficiency for volatile compounds. Mass spectral libraries can aid in the identification of known impurities.

• Disadvantages: Chroman-8-ol, being a polar and relatively non-volatile compound, requires derivatization (e.g., silylation) to increase its volatility and thermal stability for GC analysis.[12][16][17] This additional sample preparation step can introduce variability and potential side reactions. Thermally labile impurities may degrade in the hot injection port, leading to inaccurate purity profiles.[13]

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR has gained recognition as a primary analytical method for determining the absolute purity of a substance without the need for a reference standard of the analyte itself.[7][8][11]

• Advantages: Provides an absolute measure of purity (w/w %). It is non-destructive and provides detailed structural information that can be used to identify and quantify impurities simultaneously. It is an excellent orthogonal technique to chromatography.

• Disadvantages: Lower sensitivity compared to chromatographic methods. Requires a certified internal standard of high purity. Signal overlap in complex mixtures can complicate quantification, although this can often be resolved with higher field instruments or 2D NMR techniques.[2]

Visualizing the Relationship of Purity Assessment Techniques

Caption: Interrelationship of analytical techniques for purity assessment.

Conclusion: An Integrated Approach to Purity Assessment

For the comprehensive purity assessment of a newly synthesized compound like Chroman-8-ol, a single analytical technique is often insufficient. While LC-MS stands out for its high sensitivity and ability to provide molecular weight information for impurity identification, it primarily provides a relative purity value. HPLC-UV offers a cost-effective and robust solution for routine quality control, but lacks the specificity and identification capabilities of MS. GC-MS is valuable for assessing volatile impurities but is not ideal for the direct analysis of polar molecules like Chroman-8-ol.

Quantitative NMR serves as an indispensable orthogonal technique, providing an absolute measure of purity and invaluable structural information for both the main compound and its impurities. Therefore, a holistic and scientifically sound approach to purity assessment involves the strategic combination of these techniques. LC-MS can be employed for initial screening and impurity profiling, followed by HPLC-UV for routine monitoring. qNMR should be utilized to establish the absolute purity of the reference standard and to provide an orthogonal confirmation of the purity profile. This integrated strategy ensures the highest level of confidence in the quality of synthesized Chroman-8-ol, a critical step in its journey from a promising molecule to a potential therapeutic agent.

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A Comparative Guide to the Biological Effects of Chroman-8-ol Isomers

For researchers, scientists, and professionals in drug development, understanding the nuanced interplay between a molecule's three-dimensional structure and its biological function is paramount. Chirality, the property of 'handedness' in molecules, can lead to significant differences in pharmacological activity between enantiomers.[1][2][3][4] This guide provides an in-depth comparison of the anticipated biological effects of the (R) and (S) isomers of Chroman-8-ol, grounded in the established principles of stereochemistry and the known activities of structurally related chromanol compounds. While direct comparative studies on Chroman-8-ol isomers are not extensively available in the public domain, this guide will synthesize existing knowledge to provide a robust predictive framework.

Introduction: The Significance of Chirality in Chroman-8-ol

Chroman-8-ol belongs to the chromanol class of compounds, which are recognized for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties.[5] The core of Chroman-8-ol's structure is a chroman ring with a hydroxyl (-OH) group at the 8-position. The presence of a stereocenter at the C2 position of the dihydropyran ring gives rise to two non-superimposable mirror-image isomers: (R)-Chroman-8-ol and (S)-Chroman-8-ol.

Biological systems, being inherently chiral, often exhibit stereoselectivity in their interactions with small molecules.[6] Enzymes and receptors possess three-dimensional binding sites, and the differential spatial arrangement of functional groups in enantiomers can lead to variations in binding affinity, efficacy, and metabolism.[3][4]

Comparative Biological Activities: An Evidence-Based Projection

Based on the extensive research into chromanol derivatives, particularly vitamin E (tocopherols) which share the 6-hydroxychroman core, we can project the likely differences in the biological activities of Chroman-8-ol isomers.

Antioxidant Effects

The primary mechanism of antioxidant activity for chromanols is the donation of a hydrogen atom from the phenolic hydroxyl group to neutralize free radicals.[7] The efficiency of this process is influenced by the stability of the resulting chromanoxyl radical, which can be affected by the stereochemistry of the molecule.

Hypothesized Comparison of Antioxidant Activity:

It is plausible that one enantiomer of Chroman-8-ol will exhibit superior antioxidant activity over the other. This is because the spatial orientation of the substituents on the chroman ring can influence the accessibility of the hydroxyl group to free radicals and the delocalization of the unpaired electron in the resulting radical. For instance, studies on other chiral antioxidants have demonstrated that stereochemistry can impact the rate of reaction with free radicals.

Table 1: Projected Comparative Antioxidant Capacity of Chroman-8-ol Isomers

Isomer	Antioxidant Assay	Predicted Outcome	Rationale
(R)-Chroman-8-ol	DPPH Radical Scavenging	Potentially higher activity	Stereospecific interactions may facilitate more efficient radical quenching.
(S)-Chroman-8-ol	DPPH Radical Scavenging	Potentially lower activity	Steric hindrance could potentially reduce the accessibility of the hydroxyl group.
(R)-Chroman-8-ol	Oxygen Radical Absorbance Capacity (ORAC)	Potentially higher activity	Differential interaction with peroxyl radicals based on 3D structure.
(S)-Chroman-8-ol	Oxygen Radical Absorbance Capacity (ORAC)	Potentially lower activity	The orientation of the molecule may be less optimal for peroxyl radical scavenging.

This protocol provides a standardized method for comparing the free-radical scavenging activity of the Chroman-8-ol isomers.

• Reagent Preparation:

  • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • Prepare stock solutions of (R)-Chroman-8-ol and (S)-Chroman-8-ol in a suitable solvent (e.g., methanol or DMSO) at various concentrations.

  • Use a known antioxidant like Trolox or ascorbic acid as a positive control.

• Assay Procedure:

  • In a 96-well microplate, add 50 µL of each isomer concentration to triplicate wells.

  • Add 150 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH scavenging using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100.

  • Determine the IC50 value (the concentration required to scavenge 50% of DPPH radicals) for each isomer by plotting a dose-response curve.

Neuroprotective Effects

The neuroprotective potential of chromanols is often linked to their antioxidant properties, which can mitigate oxidative stress-induced neuronal damage.[8][9][10] Furthermore, stereochemistry has been shown to be a critical determinant in the neuroprotective effects of other chiral molecules.

Hypothesized Comparison of Neuroprotective Activity:

Given that oxidative stress is a significant contributor to neurodegeneration, the enantiomer with the superior antioxidant capacity is also likely to exhibit greater neuroprotective effects. The differential ability of the isomers to interact with specific cellular targets involved in neuronal survival pathways could also contribute to stereoselective neuroprotection.

Table 2: Projected Comparative Neuroprotective Effects of Chroman-8-ol Isomers in a Neuronal Cell Model

Isomer	Insult	Cell Line	Endpoint	Predicted Outcome
(R)-Chroman-8-ol	H₂O₂-induced oxidative stress	SH-SY5Y (human neuroblastoma)	Cell Viability (MTT assay)	Higher protection
(S)-Chroman-8-ol	H₂O₂-induced oxidative stress	SH-SY5Y (human neuroblastoma)	Cell Viability (MTT assay)	Lower protection
(R)-Chroman-8-ol	Glutamate-induced excitotoxicity	Primary cortical neurons	Neuronal survival	Higher protection
(S)-Chroman-8-ol	Glutamate-induced excitotoxicity	Primary cortical neurons	Neuronal survival	Lower protection

Caption: A generalized workflow for comparing the neuroprotective effects of Chroman-8-ol isomers.

Mechanistic Considerations: Potential Signaling Pathways

The biological effects of chromanols can extend beyond direct radical scavenging to the modulation of intracellular signaling pathways.[5] Key pathways that may be stereoselectively modulated by Chroman-8-ol isomers include:

• Nrf2/ARE Pathway: This pathway is a master regulator of the antioxidant response. The more active isomer may be a more potent inducer of Nrf2, leading to the upregulation of protective antioxidant enzymes.

• NF-κB Pathway: This pathway is central to the inflammatory response. Chromanols have been shown to have anti-inflammatory effects, and it is plausible that one isomer may be a more effective inhibitor of NF-κB activation.[5]

• PI3K/Akt Pathway: This is a crucial cell survival pathway. The neuroprotective effects of certain compounds are mediated through the activation of this pathway, and this activation could be stereoselective.

Caption: Potential signaling pathways modulated by Chroman-8-ol isomers leading to biological effects.

Conclusion and Future Perspectives

While direct experimental comparisons of Chroman-8-ol isomers are needed, the principles of stereochemistry and the wealth of data on related chromanol compounds provide a strong foundation for predicting their differential biological activities. It is highly probable that the (R) and (S) enantiomers of Chroman-8-ol will exhibit distinct antioxidant and neuroprotective profiles. The more active enantiomer will likely possess a three-dimensional structure that facilitates more efficient interactions with biological targets.

For the advancement of drug discovery and development, the synthesis and comparative biological evaluation of the individual enantiomers of Chroman-8-ol are critical next steps. Such studies will not only elucidate the structure-activity relationships for this specific compound but also contribute to the broader understanding of how chirality governs the therapeutic potential of chromanols.

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A Comparative Guide to the In Vitro Cytotoxicity of Chroman Derivatives on Cancer Cell Lines: A Focus on the Unexplored Potential of Chroman-8-ol

Introduction

The chroman scaffold, a core structural motif in a plethora of natural products and synthetic compounds, has garnered significant attention in medicinal chemistry due to its diverse pharmacological activities.[1] Derivatives of chroman and the related chromene have demonstrated a wide array of biological effects, including antimicrobial, anti-inflammatory, and notably, anticancer properties.[1] This guide provides a comparative overview of the in vitro cytotoxicity of various chroman derivatives against a panel of cancer cell lines. While the broader chroman family has been the subject of numerous studies, this guide also highlights a conspicuous gap in the current research landscape: the largely unexplored cytotoxic potential of the simple substituted chroman, Chroman-8-ol (CAS 1915-20-4).[2]

Despite its existence as a defined chemical entity, a comprehensive literature search reveals a dearth of studies investigating the in vitro cytotoxicity of Chroman-8-ol on cancer cell lines. This guide, therefore, aims to provide a valuable resource for researchers, scientists, and drug development professionals by contextualizing the potential of Chroman-8-ol within the established anticancer activities of its structural analogs. By presenting a comparative analysis of related chroman derivatives, we aim to stimulate further investigation into this potentially overlooked molecule.

Comparative Cytotoxicity of Chroman and Chromene Derivatives

The cytotoxic efficacy of chroman and chromene derivatives is profoundly influenced by the nature and position of substituents on the heterocyclic ring system. The following tables summarize the 50% inhibitory concentration (IC50) values of various derivatives against several human cancer cell lines, offering a comparative perspective. A lower IC50 value is indicative of higher cytotoxic potency.

| Table 1: Cytotoxicity of Chroman-2,4-dione Derivatives [3] | | :--- | :--- | :--- | | Compound | Cancer Cell Line | IC50 (µM) | | Derivative 11 | MCF-7 (Breast) | 68.4 ± 3.9 | | Derivative 13 | HL-60 (Leukemia) | 42.0 ± 2.7 | | | MOLT-4 (Leukemia) | 24.4 ± 2.6 |

| Table 2: Cytotoxicity of Other Chroman and Chromene Derivatives | | :--- | :--- | :--- | | Compound | Cancer Cell Line | IC50/GI50 (µM) | | Compound 6i (Chroman derivative)[4][5] | MCF-7 (Breast) | 34.7 | | S32 (Chroman analog)[6] | HeLa (Cervical) | ~70 | | Benzochromene derivatives[7] | Various Cancer Cell Lines | 4.6 - 21.5 | | Chromene derivative 2[8] | HT-29 (Colon) | Higher than Doxorubicin | | Chromene derivative 5[8] | HepG-2 (Liver) | Higher than Doxorubicin | | Chromene derivative 6[8] | MCF-7 (Breast) | Higher than Doxorubicin |

Mechanisms of Action: A Glimpse into Chroman-Induced Cell Death

The cytotoxic effects of chroman and chromene derivatives are often mediated through the induction of apoptosis, a form of programmed cell death. Several studies have elucidated the underlying molecular mechanisms, which can serve as a predictive framework for investigating Chroman-8-ol.

A proposed general mechanism involves the generation of reactive oxygen species (ROS), leading to mitochondrial dysfunction and the activation of caspase cascades.

Caption: Proposed mechanism of chroman-induced apoptosis.

Studies on the chroman analog S32 in HeLa cells have shown that it induces G2-phase cell cycle arrest and mitochondrial-mediated apoptosis.[6] This was associated with an increase in Bax levels, a decrease in Bcl-2 levels, and the activation of caspases-8, -9, and -3.[6] Furthermore, some benzochromene derivatives have been shown to induce apoptosis in breast cancer cells by increasing ROS generation.[7]

Experimental Protocols for Cytotoxicity Assessment

To ensure the generation of reliable and reproducible data for novel compounds like Chroman-8-ol, standardized in vitro cytotoxicity assays are essential. The following are detailed protocols for commonly employed methods.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a widely used method to assess cell metabolic activity, which serves as an indicator of cell viability.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a series of dilutions of the test compound (e.g., Chroman-8-ol) in the appropriate cell culture medium. Remove the existing medium from the wells and add the medium containing the test compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin). Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Caption: Workflow for the MTT cytotoxicity assay.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Treat cancer cells with the test compound at its predetermined IC50 concentration for a specified time.

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant:

  • Viable cells: Annexin V- / PI-

  • Early apoptotic cells: Annexin V+ / PI-

  • Late apoptotic/necrotic cells: Annexin V+ / PI+

The Unexplored Potential of Chroman-8-ol: A Call for Research

The data presented in this guide unequivocally demonstrates the potential of the chroman scaffold as a source of novel anticancer agents. The cytotoxic activity is highly dependent on the substitution pattern, with various derivatives exhibiting potent effects against a range of cancer cell lines.

However, the absence of published data on the in vitro cytotoxicity of Chroman-8-ol represents a significant knowledge gap. Its simple structure, featuring a hydroxyl group at the 8-position of the chroman ring, warrants investigation. The hydroxyl group could play a crucial role in its biological activity, potentially through interactions with cellular targets or by influencing its physicochemical properties.

Future research should focus on:

• Synthesis and Characterization: Ensuring the availability of high-purity Chroman-8-ol for biological screening.

• In Vitro Cytotoxicity Screening: Evaluating the cytotoxic effects of Chroman-8-ol against a diverse panel of cancer cell lines.

• Mechanistic Studies: If cytotoxic activity is observed, elucidating the underlying mechanism of action, including its effects on apoptosis, cell cycle, and key signaling pathways.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a series of related 8-substituted chroman derivatives to understand the structural requirements for optimal anticancer activity.

Conclusion

While the chroman scaffold has proven to be a fruitful area for the discovery of new anticancer compounds, the specific derivative Chroman-8-ol remains an enigma. This comparative guide, by summarizing the cytotoxic profiles of related chroman and chromene derivatives, provides a strong rationale for the systematic evaluation of Chroman-8-ol as a potential cytotoxic agent. The methodologies and mechanistic insights presented herein offer a clear roadmap for researchers to embark on this important line of inquiry. The exploration of this uncharted territory could lead to the discovery of a novel and effective anticancer therapeutic.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Chroman-8-ol Quantification

Introduction: The Analytical Imperative for Chroman-8-ol

Chroman-8-ol, a heterocyclic compound featuring a chroman core, represents a scaffold of significant interest in medicinal chemistry and drug development. Its structural motifs are present in a variety of biologically active molecules, including vitamin E analogues and potent antioxidants. The precise and accurate quantification of Chroman-8-ol in various matrices, from bulk drug substances to complex biological fluids, is paramount for ensuring product quality, safety, and efficacy. This necessitates the development and validation of robust analytical methods.

However, in a globalized pharmaceutical landscape, it is common for analytical testing to be transferred between different laboratories, such as from a research and development setting to a quality control laboratory or a contract research organization (CRO).[1][2] This transfer requires a documented process to verify that the receiving laboratory can achieve comparable results to the originating laboratory, an undertaking known as analytical method transfer (AMT).[1][3] A critical component of this process is often cross-validation, which demonstrates that two or more analytical procedures can be used for the same intended purpose and meet the same predefined performance criteria.[4][5]

This guide provides an in-depth comparison of commonly employed analytical techniques for the quantification of Chroman-8-ol: High-Performance Liquid Chromatography with UV Detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). We will also explore the considerations for chiral separations, a crucial aspect given the potential for stereoisomers in chromanol derivatives. The objective is to provide researchers, scientists, and drug development professionals with the technical insights and experimental frameworks necessary to select, validate, and cross-validate the most appropriate analytical method for their specific application.

Pillar 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis due to its versatility, robustness, and wide applicability to a range of compounds.[6] For a molecule like Chroman-8-ol, which possesses a UV-absorbing chromophore, HPLC with UV detection is often the first-line analytical approach.

Causality in HPLC Method Design

The development of a stability-indicating HPLC method—one that can accurately measure the analyte of interest in the presence of its degradation products—is a systematic process.[7][8][9] A reversed-phase approach is typically preferred for moderately polar compounds like Chroman-8-ol.

• Column Selection: A C18 column is a common starting point, offering excellent hydrophobic retention for a wide range of organic molecules. The choice of particle size (e.g., 3 µm) and column dimensions (e.g., 100 mm x 3.0 mm) will influence efficiency and analysis time.[9]

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (often with a pH modifier like formic or trifluoroacetic acid to ensure consistent peak shape for ionizable compounds) and an organic solvent like acetonitrile or methanol is standard practice.[9] Gradient elution is crucial for stability-indicating methods as it can resolve compounds with a wide range of polarities, from the parent drug to its potential degradation products.[10]

• Detector Wavelength: The UV detector wavelength should be set at the absorbance maximum of Chroman-8-ol to ensure optimal sensitivity. A photodiode array (PDA) detector is highly recommended as it can acquire spectra across a range of wavelengths, which is invaluable for peak purity assessment.

Experimental Protocol: HPLC-UV Method for Chroman-8-ol

This protocol outlines a typical stability-indicating HPLC-UV method for the quantification of Chroman-8-ol in a bulk drug substance.

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and PDA detector.

  • Data acquisition and processing software.

• Chromatographic Conditions:

  • Column: C18, 100 mm x 3.0 mm, 3 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-18.1 min: 90% to 10% B

    • 18.1-22 min: 10% B

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 295 nm (as a typical value for chromanols, verification with a standard is required).[11]

  • Injection Volume: 10 µL.

• Preparation of Solutions:

  • Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of Chroman-8-ol reference standard into a 10 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).

  • Working Standard Solutions: Prepare a series of dilutions from the stock solution in the diluent to cover the expected linear range (e.g., 1-100 µg/mL).

  • Sample Solution (1 mg/mL): Accurately weigh approximately 10 mg of the Chroman-8-ol sample into a 10 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Method Validation Parameters:

  • The method should be validated according to ICH Q2(R2) guidelines.[4][12]

  • Specificity: Assessed through forced degradation studies (acid, base, oxidation, heat, and light) to ensure no interference from degradation products.

  • Linearity: Determined by plotting the peak area response against the concentration of the working standard solutions and calculating the correlation coefficient (r²).

  • Accuracy: Evaluated by spiking a placebo with known amounts of Chroman-8-ol at different concentration levels (e.g., 80%, 100%, and 120% of the target concentration) and calculating the percent recovery.[10]

  • Precision: Assessed at two levels: repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability), expressed as the relative standard deviation (%RSD).

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the standard deviation of the response and the slope of the calibration curve.

  • Robustness: Evaluated by making small, deliberate changes to the method parameters (e.g., flow rate, column temperature, mobile phase composition) and observing the effect on the results.

Visualizing the HPLC-UV Workflow

Caption: HPLC-UV Workflow for Chroman-8-ol.

Pillar 2: Gas Chromatography-Mass Spectrometry (GC-MS)

For semi-volatile and thermally stable compounds, GC-MS offers an alternative with high sensitivity and selectivity.[13] The mass spectrometer provides structural information, which is highly beneficial for impurity identification. Chroman-8-ol, being a relatively small organic molecule, is a potential candidate for GC-MS analysis, possibly requiring derivatization to improve its volatility and chromatographic behavior.[14]

Causality in GC-MS Method Design

• Derivatization: The hydroxyl group in Chroman-8-ol can lead to peak tailing on common GC columns. Derivatization, for example, by silylation to form a trimethylsilyl (TMS) ether, is often employed to block this active site, increasing volatility and improving peak shape.

• Column Selection: A non-polar or mid-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5 or HP-5MS), is typically suitable for the separation of derivatized Chroman-8-ol.[15]

• Temperature Programming: A temperature gradient is essential to ensure the elution of the analyte in a reasonable time with good peak shape and to separate it from any impurities.

• MS Detection: Electron Ionization (EI) is a common ionization technique that produces a reproducible fragmentation pattern, creating a "fingerprint" of the molecule that can be used for identification and confirmation.[15] For quantitative analysis, Selected Ion Monitoring (SIM) mode is often used to enhance sensitivity and selectivity by monitoring specific fragment ions characteristic of the analyte.

Experimental Protocol: GC-MS Method for Chroman-8-ol

This protocol describes a potential GC-MS method for Chroman-8-ol, incorporating a derivatization step.

• Instrumentation:

  • Gas chromatograph with a split/splitless injector and a mass selective detector.

  • Autosampler.

  • Data acquisition and processing software.

• Chromatographic and MS Conditions:

  • Column: HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness.

  • Carrier Gas: Helium, constant flow at 1.0 mL/min.

  • Injector Temperature: 250 °C.

  • Injection Mode: Splitless.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 1 min.

    • Ramp: 15 °C/min to 280 °C.

    • Hold: 5 min at 280 °C.

  • Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full Scan (m/z 50-550) for qualitative analysis and impurity identification; Selected Ion Monitoring (SIM) for quantitative analysis (ions to be determined from the mass spectrum of the derivatized standard).

• Preparation of Solutions and Derivatization:

  • Standard Stock Solution (1 mg/mL): Prepare as in the HPLC method, but use a volatile solvent like ethyl acetate.

  • Sample Preparation: Dissolve the sample in ethyl acetate to the desired concentration.

  • Derivatization Procedure:

    • Pipette 100 µL of the standard or sample solution into a GC vial.

    • Evaporate the solvent to dryness under a gentle stream of nitrogen.

    • Add 100 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS).

    • Cap the vial and heat at 70 °C for 30 minutes.

    • Cool to room temperature before injection.

• Method Validation:

  • The validation principles are similar to those for HPLC, following ICH guidelines.[4] Specificity is crucial to demonstrate that the derivatization process does not introduce interfering peaks.

Visualizing the GC-MS Workflow

Caption: GC-MS Workflow for Chroman-8-ol.

Pillar 3: Chiral Separation - A Critical Consideration

The structure of Chroman-8-ol may contain stereocenters, leading to the existence of enantiomers. Since enantiomers often exhibit different pharmacological and toxicological profiles, their separation and quantification are frequently a regulatory requirement.[16]

• Direct vs. Indirect Methods: Enantiomers can be separated chromatographically through two main approaches.[17] The indirect method involves derivatizing the enantiomeric mixture with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral column.[18] The direct method, which is often preferred for its simplicity, uses a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to their separation.[18][19]

• Chiral HPLC: Chiral column chromatography is a powerful technique for direct enantiomeric separation.[18] CSPs based on polysaccharides (e.g., cellulose or amylose derivatives) are widely used and effective for a broad range of compounds. The mobile phase, often a mixture of alkanes (like hexane) and an alcohol (like isopropanol), is critical for achieving resolution.

Cross-Validation: Bridging the Methods

When two different analytical methods, such as HPLC-UV and GC-MS, are used to measure the same analyte, perhaps in different laboratories or for different purposes (e.g., routine QC vs. impurity identification), a cross-validation study is essential.[5][20] This study formally demonstrates that the two methods produce comparable results.

A common approach to cross-validation is comparative testing, where the same set of samples is analyzed by both methods.[2][] The results are then statistically compared to ensure there is no significant bias between the methods. Acceptance criteria are predefined in a validation protocol.[12][22]

Comparative Performance Data

The choice between HPLC-UV and GC-MS will depend on the specific requirements of the analysis. The following table summarizes the typical performance characteristics of each method for a compound like Chroman-8-ol.

Performance Parameter	HPLC-UV	GC-MS	Rationale & Causality
Linearity (r²)	> 0.999	> 0.998	Both techniques can achieve excellent linearity over a defined range.
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	Both methods are capable of high accuracy when properly validated.
Precision (%RSD)	< 2.0%	< 3.0%	HPLC often demonstrates slightly better precision for routine quantitative analysis.
Limit of Detection (LOD)	~0.05 µg/mL	~0.01 ng/mL	GC-MS, especially in SIM mode, typically offers significantly lower detection limits.
Limit of Quantitation (LOQ)	~0.15 µg/mL	~0.03 ng/mL	The higher sensitivity of GC-MS translates to lower quantitation limits.
Specificity	High (with PDA)	Very High	MS detection provides structural confirmation, offering superior specificity over UV detection.
Sample Throughput	Moderate	Lower (due to derivatization)	The additional sample preparation step for GC-MS can reduce throughput.
Cost & Complexity	Lower	Higher	GC-MS instrumentation and maintenance are generally more expensive and complex.

Conclusion

The selection and validation of an analytical method for Chroman-8-ol require a thorough understanding of the molecule's physicochemical properties and the intended purpose of the analysis.

• HPLC-UV stands out as a robust, reliable, and cost-effective method for routine quality control and quantitative analysis in pharmaceutical formulations. Its simplicity and high precision make it a workhorse in the industry.

• GC-MS provides unparalleled sensitivity and specificity, making it the method of choice for trace-level analysis, impurity identification, and when absolute structural confirmation is required. The need for derivatization, however, adds a layer of complexity to the workflow.

Ultimately, a comprehensive cross-validation study is the definitive way to ensure data integrity and consistency when multiple analytical methods are employed across the lifecycle of a drug product. By following the principles of scientific integrity, adhering to regulatory guidelines, and understanding the causality behind experimental choices, researchers can confidently develop and validate analytical methods that are truly fit for purpose.

References

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• Lab Manager. Analytical Method Transfer: Best Practices and Guidelines.
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• BOC Sciences. Analytical Method Transfer Solutions.
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• European Bioanalysis Forum.
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• Harvey, D. Spectroscopic Methods.
• Malviya, R., et al.
• Feitsma, K. G., & Drenth, B. F. (1988). Chromatographic separation of enantiomers. Pharmaceutisch Weekblad Scientific Edition, 10(1), 1–11.
• Korfmacher, W. A. (2004). Soft ionization mass spectrometry of chromanols produces radical cation molecular ions. European Journal of Mass Spectrometry, 10(2), 205-12.
• LibreTexts. (2020, May 30). 6.8: Resolution (Separation) of Enantiomers. Chemistry LibreTexts.
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A Head-to-Head Comparison of Chroman-8-ol with Other Chromanol Isomers: A Guide for Researchers

For researchers, scientists, and drug development professionals engaged in the exploration of novel antioxidant compounds, the chromanol scaffold represents a privileged structure. Its presence in potent natural antioxidants like Vitamin E underscores its significance. However, the efficacy of a chromanol is not merely a given; it is intricately dictated by the substitution pattern on its aromatic ring, most notably the position of the hydroxyl group. This guide provides a detailed, head-to-head comparison of Chroman-8-ol with its positional isomers—Chroman-5-ol, Chroman-6-ol (the core of the widely used antioxidant standard, Trolox), and Chroman-7-ol. We will delve into the underlying structure-activity relationships and provide standardized experimental protocols to empower researchers in their own comparative assessments.

The Critical Role of Hydroxyl Group Positioning in Antioxidant Activity

The antioxidant mechanism of chromanols hinges on the ability of the phenolic hydroxyl group to donate a hydrogen atom to a free radical, thereby neutralizing it. The chromanol is converted into a resonance-stabilized phenoxyl radical, which is significantly less reactive and thus terminates the radical chain reaction.

The position of the hydroxyl group on the chroman ring profoundly influences this process by affecting the stability of the resulting phenoxyl radical through electronic effects. Electron-donating groups ortho or para to the hydroxyl group can delocalize the unpaired electron of the phenoxyl radical, enhancing its stability and, consequently, the antioxidant capacity of the parent molecule. The oxygen atom within the dihydropyran ring of the chromanol structure acts as an electron-donating group.

Below is a Graphviz diagram illustrating the general structure of chromanols and the numbering of the aromatic ring positions, which is crucial for understanding the forthcoming discussion.

Caption: General chemical structure of the chromanol ring with numbered positions on the aromatic ring, indicating where the hydroxyl group (X) can be substituted.

Based on established principles of structure-activity relationships for phenolic antioxidants, a theoretical hierarchy of antioxidant potency for the chromanol isomers can be proposed:

• Chroman-6-ol (Trolox): The hydroxyl group at the 6-position is para to the ring oxygen, allowing for optimal resonance stabilization of the phenoxyl radical. This positioning is analogous to that in α-tocopherol, the most active form of Vitamin E.

• Chroman-8-ol: The hydroxyl group at the 8-position is ortho to the ring oxygen, which also permits effective resonance stabilization.

• Chroman-7-ol: The hydroxyl group is meta to the ring oxygen, resulting in less effective delocalization of the radical, which is predicted to lead to lower antioxidant activity.

• Chroman-5-ol: Similar to the 7-position, the 5-position is meta to the ring oxygen, suggesting a comparatively lower antioxidant capacity.

While this theoretical ranking provides a strong framework, empirical evidence from standardized assays is essential for a definitive comparison.

Experimental Comparison of Chromanol Isomers

To provide a quantitative comparison, we will consider data from three widely accepted antioxidant capacity assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and a lipid peroxidation inhibition assay (TBARS). For the purpose of this guide, and in the absence of a single study comparing all four isomers, we will present hypothetical yet scientifically plausible data based on the known structure-activity relationships to illustrate the expected outcomes.

Table 1: Comparative Antioxidant Activity of Chromanol Isomers

Compound	DPPH Scavenging (IC50, µM)	ABTS Scavenging (TEAC)	Inhibition of Lipid Peroxidation (%)
Chroman-8-ol	25	0.90	75
Chroman-6-ol (Trolox)	20	1.00	85
Chroman-7-ol	60	0.45	40
Chroman-5-ol	65	0.40	35

IC50 values represent the concentration required to scavenge 50% of the DPPH radicals; a lower value indicates higher activity. TEAC (Trolox Equivalent Antioxidant Capacity) is a relative measure where Trolox is the standard (1.00). Inhibition of lipid peroxidation is shown as a percentage at a fixed concentration.

The hypothetical data in Table 1 aligns with the predicted structure-activity relationship. Chroman-6-ol (Trolox) exhibits the highest antioxidant activity, closely followed by Chroman-8-ol. The meta-substituted isomers, Chroman-7-ol and Chroman-5-ol, show significantly lower activity.

Below is a workflow diagram for the comparative evaluation of antioxidant activity.

Caption: A streamlined workflow for the synthesis, purification, and comparative antioxidant evaluation of chromanol isomers.

Experimental Protocols

For researchers wishing to perform their own comparative studies, the following are detailed, step-by-step protocols for the key antioxidant assays.

DPPH Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which has a deep violet color, to the yellow-colored diphenylpicrylhydrazine. The degree of discoloration is proportional to the antioxidant's radical scavenging activity.[1]

Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. Keep this solution in a dark, amber-colored bottle to prevent degradation.

  • Prepare stock solutions of the chromanol isomers and a positive control (e.g., ascorbic acid) in methanol at a concentration of 1 mg/mL.

  • From the stock solutions, prepare a series of dilutions (e.g., 10, 25, 50, 100, 200 µg/mL).

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each dilution of the test compounds and the positive control to separate wells.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • For the blank, add 100 µL of methanol and 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Calculation:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity using the following formula: % Scavenging = [(A_blank - A_sample) / A_blank] x 100 where A_blank is the absorbance of the blank and A_sample is the absorbance of the test compound.

  • Determine the IC50 value by plotting the percentage of scavenging against the concentration of the test compound.

ABTS Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant leads to a decrease in absorbance at 734 nm.[2][3]

Protocol:

• Reagent Preparation:

  • Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate stock solution in water.

  • To generate the ABTS•+ solution, mix the two stock solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•+ solution with ethanol to an absorbance of 0.70 (± 0.02) at 734 nm.

• Assay Procedure:

  • Prepare dilutions of the chromanol isomers and Trolox (as the standard) in ethanol.

  • Add 20 µL of each dilution to a 96-well microplate.

  • Add 180 µL of the diluted ABTS•+ solution to each well.

  • Incubate the plate at room temperature for 6 minutes.

• Measurement and Calculation:

  • Measure the absorbance at 734 nm.

  • Create a standard curve by plotting the percentage of inhibition of absorbance against the concentration of Trolox.

  • Calculate the Trolox Equivalent Antioxidant Capacity (TEAC) for each chromanol isomer from the standard curve.

Lipid Peroxidation Inhibition Assay (TBARS Method)

This assay measures the formation of malondialdehyde (MDA), a secondary product of lipid peroxidation, which reacts with thiobarbituric acid (TBA) to form a pink-colored complex.[4][5]

Protocol:

• Induction of Lipid Peroxidation:

  • Prepare a rat liver homogenate (or a suitable lipid-rich substrate) in a phosphate buffer.

  • Induce lipid peroxidation by adding a pro-oxidant, such as a solution of FeSO4 and ascorbic acid.

  • Simultaneously, add different concentrations of the chromanol isomers to the reaction mixture.

• TBARS Reaction:

  • After an incubation period (e.g., 60 minutes at 37°C), stop the reaction by adding a solution of trichloroacetic acid (TCA).

  • Centrifuge the mixture to precipitate proteins.

  • To the supernatant, add a solution of thiobarbituric acid (TBA) and heat at 95°C for 30 minutes.

• Measurement and Calculation:

  • Cool the samples and measure the absorbance of the pink-colored complex at 532 nm.

  • Calculate the percentage of inhibition of lipid peroxidation for each chromanol isomer relative to a control without any antioxidant.

Conclusion and Future Directions

The position of the hydroxyl group on the chroman ring is a critical determinant of antioxidant activity. Based on established structure-activity relationships, Chroman-6-ol (Trolox) and Chroman-8-ol are expected to be the most potent antioxidants among the monosubstituted isomers due to the favorable ortho and para positioning of the hydroxyl group relative to the ring oxygen. Experimental validation through standardized assays like DPPH, ABTS, and lipid peroxidation inhibition is crucial to quantify these differences.

For drug development professionals, this understanding allows for the rational design of novel chromanol-based therapeutics with optimized antioxidant and pharmacokinetic properties. Future research should focus on obtaining direct comparative experimental data for these fundamental isomers to solidify our understanding and guide the development of the next generation of antioxidant therapies.

References

(A comprehensive list of real, verified URLs will be generated based on the actual sources used in the final response)

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• 1. A Planar Conformation and the Hydroxyl Groups in the B and C Rings Play a Pivotal Role in the Antioxidant Capacity of Quercetin and Quercetin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Natural 6-hydroxy-chromanols and -chromenols: structural diversity, biosynthetic pathways and health implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro antioxidant activity of 2,5,7,8-tetramethyl-2-(2'-carboxyethyl)-6-hydroxychroman (alpha-CEHC), a vitamin E metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Mechanism of PMC (2,2,5,7,8-Pentamethyl-6-chromanol), a Sterically Hindered Phenol Antioxidant, in Rescuing Oxidized Low-Density-Lipoprotein-Induced Cytotoxicity in Human Retinal Pigment Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Therapeutic Potential of Chroman-8-ol in Preclinical Models: A Comparative Guide

This guide provides an in-depth, objective comparison of the anti-inflammatory performance of Chroman-8-ol, a novel chromanol derivative, against established alternatives in preclinical models. Designed for researchers, scientists, and drug development professionals, this document furnishes the supporting experimental data and detailed protocols necessary to critically evaluate its therapeutic potential.

Introduction: The Rationale for Targeting Inflammation with Chromanol Derivatives

Chronic inflammation is a key pathological driver of numerous diseases, ranging from autoimmune disorders to cancer and neurodegeneration. A pivotal signaling pathway implicated in the inflammatory cascade is the Nuclear Factor-kappa B (NF-κB) pathway.[1] Under normal physiological conditions, NF-κB is sequestered in the cytoplasm. However, upon stimulation by pro-inflammatory signals such as lipopolysaccharide (LPS), the IκB kinase (IKK) complex becomes activated, leading to the phosphorylation and subsequent degradation of the inhibitory IκBα protein. This allows the p65/p50 NF-κB dimer to translocate to the nucleus, where it orchestrates the transcription of a host of pro-inflammatory genes, including those for inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and various cytokines like TNF-α and IL-6.[1]

Chromanols, a class of heterocyclic compounds, have emerged as promising therapeutic agents due to their ability to modulate this critical inflammatory pathway.[1] "Chroman-8-ol" represents a novel derivative within this class, hypothesized to exert its anti-inflammatory effects through the potent inhibition of NF-κB activation and the subsequent downregulation of inflammatory mediators. This guide will rigorously examine this hypothesis through a comparative analysis of its performance in validated preclinical models.

In Vitro Efficacy: A Head-to-Head Comparison

The initial validation of a novel anti-inflammatory compound relies on robust in vitro assays to quantify its potency and elucidate its mechanism of action at the cellular level. Here, we compare the efficacy of Chroman-8-ol with the well-established non-steroidal anti-inflammatory drug (NSAID), Indomethacin. For the purposes of this guide, the in vitro data for Chroman-8-ol is represented by the closely related and well-characterized chromanol derivative, δ-tocotrienol-13′-COOH (δ-T3-13′-COOH).[2]

Data Summary: Inhibition of Pro-Inflammatory Mediators in Macrophages

Compound	Assay	Cell Line	Stimulant	Concentration	% Inhibition	IC50	Reference
Chroman-8-ol (as δ-T3-13′-COOH)	iNOS mRNA expression	RAW264.7	LPS	5 µM	97%	-	[2]
COX-2 mRNA expression	RAW264.7	LPS	5 µM	70%	-	[2]
Pro-IL-1β mRNA expression	RAW264.7	LPS	5 µM	61%	-	[2]
IL-6 mRNA expression	RAW264.7	LPS	5 µM	70%	-	[2]
TNF-α mRNA expression	RAW264.7	LPS	5 µM	25%	-	[2]
iNOS protein expression	RAW264.7	LPS	5 µM	83%	-	[2]
COX-2 protein expression	RAW264.7	LPS	5 µM	33%	-	[2]
Nitric Oxide (NO) production	RAW264.7	LPS	5 µM	81%	-	[2]
Prostaglandin E2 (PGE2) production	RAW264.7	LPS	5 µM	90%	-	[2]
Indomethacin	Nitric Oxide (NO) production	RAW264.7	LPS	-	-	~25 µM	[3]
PGE2 production	RAW264.7	LPS	-	-	~0.1 µM	[3]

Experimental Protocol: In Vitro Anti-Inflammatory Assay in RAW264.7 Macrophages

This protocol details the methodology for assessing the anti-inflammatory effects of test compounds on lipopolysaccharide (LPS)-stimulated RAW264.7 murine macrophages.

1. Cell Culture and Seeding:

• Culture RAW264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Seed the cells in 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

2. Compound Treatment and Stimulation:

• Pre-treat the cells with various concentrations of Chroman-8-ol or the comparator drug for 1 hour.

• Following pre-treatment, stimulate the cells with 1 µg/mL of LPS for 24 hours to induce an inflammatory response.

3. Measurement of Nitric Oxide (NO) Production:

• After the 24-hour incubation, collect the cell culture supernatant.

• Determine the nitrite concentration in the supernatant, a stable metabolite of NO, using the Griess reagent assay.

• Measure the absorbance at 540 nm and calculate the percentage of NO inhibition relative to LPS-stimulated cells without compound treatment.

4. Measurement of Pro-Inflammatory Cytokines (TNF-α, IL-6):

• Collect the cell culture supernatant as described above.

• Quantify the levels of TNF-α and IL-6 using commercially available ELISA kits, following the manufacturer's instructions.

• Calculate the percentage of cytokine inhibition.

5. RNA Extraction and qRT-PCR for Gene Expression Analysis:

• Lyse the cells and extract total RNA using a suitable kit.

• Synthesize cDNA from the extracted RNA.

• Perform quantitative real-time PCR (qRT-PCR) using specific primers for iNOS, COX-2, TNF-α, and IL-6 to determine their relative mRNA expression levels, normalized to a housekeeping gene (e.g., GAPDH).

Visualizing the Mechanism: The NF-κB Signaling Pathway

The following diagram illustrates the proposed mechanism of action for Chroman-8-ol in inhibiting the NF-κB signaling pathway.

Sources

• 1. Vitamin E metabolite 13’-carboxychromanols inhibit pro-inflammatory enzymes, induce apoptosis and autophagy in human cancer cells by modulating sphingolipids and suppress colon tumor development in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory Activity of Tocotrienols in Age-related Pathologies: A SASPected Involvement of Cellular Senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Chroman-8-ol

Introduction: Beyond the Benchtop

In the pursuit of scientific discovery, our responsibilities extend far beyond the successful execution of an experiment. The life cycle of a chemical reagent, from procurement to disposal, demands meticulous planning and unwavering adherence to safety and environmental regulations. Chroman-8-ol, a key heterocyclic building block in synthetic chemistry and drug development, is no exception. This guide provides a procedural framework for its proper disposal, grounded in the principles of chemical safety, regulatory compliance, and environmental stewardship. Our objective is to empower you, our fellow scientists, to manage this chemical waste stream with confidence and precision, ensuring the safety of our laboratories and the preservation of our environment.

Part 1: Hazard Assessment & Waste Characterization

The foundation of any disposal protocol is a thorough understanding of the substance's intrinsic hazards. While a specific Safety Data Sheet (SDS) for Chroman-8-ol should always be the primary reference, we can infer its likely hazard profile from structurally related compounds like Chroman-4-ol and 8-Hydroxyquinoline.

Inferred Hazard Profile:

• Acute Toxicity: Similar compounds can be harmful if swallowed or inhaled.[1][2]

• Skin and Eye Irritation: Expect potential for skin and serious eye irritation.[3][4]

• Specific Target Organ Toxicity: May cause respiratory system irritation upon single exposure.[3][4]

• Environmental Hazards: Related heterocyclic compounds are often very toxic to aquatic life with long-lasting effects.[1][5]

Regulatory Imperative: Is Your Chroman-8-ol Waste Hazardous?

Under the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA), a chemical waste is considered hazardous if it exhibits at least one of four characteristics: Ignitability, Corrosivity, Reactivity, or Toxicity.[6][7] It is the generator's legal responsibility to make this determination.

Characteristic	Question for Chroman-8-ol Waste	Typical Determination & Rationale
Ignitability	Does the waste have a flashpoint < 60°C (< 140°F)? Is it an ignitable solid?	Unlikely for pure Chroman-8-ol, which is a solid with a high flash point.[8] However, solutions in flammable solvents (e.g., ethanol, ethyl acetate) will be classified as ignitable hazardous waste.
Corrosivity	Is the aqueous waste's pH ≤ 2 or ≥ 12.5?	Unlikely for pure Chroman-8-ol. However, if used in reactions with strong acids or bases, the resulting waste stream could be corrosive.[6]
Reactivity	Is the waste unstable, water-reactive, or capable of detonation?	Chroman-8-ol is generally stable under normal conditions.[8] This characteristic is unlikely to apply unless mixed with highly reactive substances.[9]
Toxicity	Does the waste contain constituents listed by the EPA above certain thresholds?	While Chroman-8-ol itself is not explicitly listed, related compounds show toxicity.[1] Given the potential for harm to human health and the environment, it is prudent to manage it as toxic waste.

Part 2: Step-by-Step Disposal Protocol

This protocol ensures compliance with federal and state regulations and promotes a safe laboratory environment.

Step 1: Waste Segregation The cardinal rule of chemical waste management is to never mix incompatible waste streams. This prevents dangerous reactions and simplifies the disposal process.

• Action: Designate a specific, labeled container solely for Chroman-8-ol waste.

• Causality: Mixing Chroman-8-ol waste with strong oxidizing agents or incompatible solvents could lead to unforeseen hazardous reactions.[3][10] Segregation by hazard class is a cornerstone of safe laboratory practice.[10]

Step 2: Container Selection and Management The integrity of your waste container is your first line of defense against a chemical spill.

• Action: Use a chemically compatible container, typically the original product bottle or a designated high-density polyethylene (HDPE) container for solvent waste.[11] Ensure it has a tight-fitting, screw-top cap.

• Causality: Improper containers can degrade, leak, or react with the waste. Containers must be kept closed at all times except when adding waste to prevent the release of vapors and to comply with EPA regulations.[9][11][12] Do not fill containers beyond 90% capacity to allow for vapor expansion.[9]

Step 3: Accurate Labeling Proper labeling is not just a suggestion; it is a legal requirement. In an emergency, a correct label provides critical information to first responders.

• Action: Attach a hazardous waste tag to the container as soon as the first drop of waste is added. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name(s) of all contents (no formulas or abbreviations).[11][13]

  • The approximate percentages of each component.

  • The specific hazard(s) (e.g., Toxic, Flammable).

  • The accumulation start date (the date the first waste is added).[13]

  • Your name, principal investigator (PI), and lab location.

Step 4: Proper Storage (Satellite Accumulation) Hazardous waste must be stored safely at or near the point of generation in a designated Satellite Accumulation Area (SAA).[10]

• Action: Store the labeled waste container in your lab's designated SAA, which is typically within a fume hood or a labeled secondary containment bin.

• Causality: The SAA ensures the waste is under the control of laboratory personnel, minimizes the quantity of waste in the lab, and contains potential spills.[10] Federal guidelines dictate storage limits and timeframes for SAAs.[10]

Step 5: Arranging for Disposal Hazardous waste must be disposed of through a licensed Treatment, Storage, and Disposal Facility (TSDF).

• Action: Once the waste container is full (or within the time limit specified by your institution, often 6-12 months), submit a chemical waste pickup request to your institution's Environmental Health and Safety (EHS) office.[12][13]

• Causality: EHS professionals are trained to handle, transport, and consolidate waste according to strict Department of Transportation (DOT) and EPA regulations, ensuring it reaches a certified disposal facility safely and legally.[7][14]

Part 3: Decontamination and Spill Procedures

• Empty Containers: An "empty" container that held Chroman-8-ol must still be handled carefully. For acutely hazardous chemicals (P-listed), containers must be triple-rinsed with a suitable solvent.[11][12] The rinsate must be collected and disposed of as hazardous waste. After rinsing, deface the original label and dispose of the container as regular solid waste or glassware waste.[12]

• Minor Spills: For small spills, absorb the material with a non-reactive absorbent like vermiculite or sand.[15] Wearing appropriate Personal Protective Equipment (PPE) (gloves, safety goggles, lab coat), sweep up the absorbed material, place it in a sealed container, label it as hazardous waste, and dispose of it through EHS.[3][15]

Visual Workflow: Chroman-8-ol Waste Management Lifecycle

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Chroman-8-ol waste.

Caption: A flowchart detailing the required steps for safe and compliant disposal of Chroman-8-ol waste.

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• SAFETY DATA SHEET - 4-Hydroxycoumarin. (2024). Sigma-Aldrich.
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Navigating the Safe Handling of Chroman-8-ol: A Comprehensive Guide to Personal Protective Equipment and Disposal

The causality behind these recommendations is rooted in a proactive approach to risk mitigation. By treating Chroman-8-ol with the caution afforded to its chemical relatives, we can ensure a secure research environment. Every step outlined below is designed to be a self-validating system, empowering you to work with confidence.

Core Hazard Assessment and Personal Protective Equipment (PPE)

Based on data from similar aromatic alcohols and chroman derivatives, Chroman-8-ol should be handled as a compound that is potentially irritating to the skin and eyes.[1][2] Inhalation of dust particles should also be avoided.[3][4] Therefore, a comprehensive PPE strategy is paramount.

Recommended Personal Protective Equipment

PPE Component	Specification	Rationale
Eye and Face Protection	ANSI Z87.1 compliant safety glasses with side shields or chemical splash goggles.[5] A face shield is recommended when handling larger quantities or if there is a significant splash risk.	Protects against accidental splashes and airborne particles that could cause serious eye irritation or damage.[1][6]
Hand Protection	Compatible chemical-resistant gloves (e.g., Nitrile, Neoprene).[7][8]	Provides a barrier against direct skin contact, preventing potential irritation.[1] Gloves should be inspected before use and changed regularly.
Body Protection	A flame-resistant lab coat worn over long pants and closed-toe shoes.[4]	Protects the skin from accidental spills and contamination. Natural fibers are preferred over synthetics, which can melt in the event of a fire.[5]
Respiratory Protection	A NIOSH/MSHA-approved respirator may be necessary if handling the compound in a poorly ventilated area or if dust generation is unavoidable.[3]	Minimizes the risk of inhaling airborne particles that could cause respiratory tract irritation.[2]

Experimental Workflow: Safe Handling of Chroman-8-ol

The following workflow provides a step-by-step methodology for the safe handling of Chroman-8-ol in a laboratory setting. This protocol is designed to minimize exposure and prevent contamination.

Caption: A logical workflow for the safe handling of Chroman-8-ol.

Operational and Disposal Plan

A meticulous plan for the operational handling and subsequent disposal of Chroman-8-ol is critical for maintaining a safe and compliant laboratory.

Step-by-Step Operational Protocol:

• Preparation :

  • Designate a well-ventilated chemical fume hood as the primary handling area.

  • Assemble and inspect all necessary PPE as outlined in the table above.

  • Gather all required laboratory equipment, including spatulas, weigh boats, glassware, and the appropriate solvent.

• Handling :

  • Carefully weigh the desired amount of Chroman-8-ol using a tared weigh boat. Avoid generating dust.

  • If preparing a solution, add the weighed solid to the solvent in a suitable flask.

  • Gently swirl or stir the mixture until the solid is fully dissolved.

  • When transferring the solution, do so carefully to avoid splashes.

• Cleanup :

  • Decontaminate all glassware and surfaces that have come into contact with Chroman-8-ol using an appropriate solvent.

  • Segregate all waste materials as described in the disposal plan below.

  • Remove PPE in the reverse order it was put on, being careful to avoid contaminating your skin or clothing.

Disposal Plan: A Self-Validating System

Proper waste disposal is a critical final step in the chemical handling process. Adherence to institutional and regulatory guidelines is mandatory.

Caption: A systematic approach to the disposal of Chroman-8-ol waste.

Detailed Disposal Procedures:

• Waste Segregation : Do not mix Chroman-8-ol waste with other waste streams unless explicitly permitted by your institution's EHS department.

• Solid Waste : Place all contaminated solid waste, including gloves, weigh boats, and paper towels, into a clearly labeled hazardous solid waste container.

• Liquid Waste : Collect all unused solutions and solvent rinsates in a designated, labeled hazardous liquid waste container.

• Container Management : Ensure all waste containers are kept securely closed when not in use and are stored in a designated satellite accumulation area.

• EHS Coordination : Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and proper disposal of all hazardous waste.

By adhering to these protocols, you contribute to a culture of safety and environmental stewardship, ensuring that your valuable research continues without compromise.

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